Technical Documentation Center

2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol

Core Science & Biosynthesis

Foundational

2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol chemical structure

The following technical guide details the chemical structure, synthesis, and medicinal chemistry applications of 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol , a specialized bicyclic scaffold. Core Scaffold Analysis & Medic...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the chemical structure, synthesis, and medicinal chemistry applications of 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol , a specialized bicyclic scaffold.

Core Scaffold Analysis & Medicinal Chemistry Applications

Executive Summary

2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol (CAS: 1578263-87-2 ) is a fused bicyclic heterocycle consisting of a saturated pyrrolidine ring fused to a pyridine ring substituted with a hydroxyl group at the C4 position. Often referred to in the literature by its dominant tautomer, 1,2,3,5-tetrahydro-4H-pyrrolo[3,2-c]pyridin-4-one (or 5-azaindolin-4-one), this scaffold represents a critical "privileged structure" in drug discovery.

Unlike its fully aromatic counterpart (5-azaindole), the 2,3-dihydro variant offers unique three-dimensional vectors (sp³ character at C2/C3) and distinct hydrogen-bonding capabilities, making it a valuable core for designing inhibitors of kinases such as JAK , PLK1 , and EGFR .

Chemical Identity & Structural Dynamics

Nomenclature and Numbering

The IUPAC name defines the fusion of a pyrrole and pyridine ring. The [3,2-c] fusion indicates the bond between positions 3 and 2 of the pyrrole is fused to the c-side (bond between C3 and C4) of the pyridine.

  • System: 5-Azaindoline core.

  • Saturation: "2,3-Dihydro" indicates saturation of the C2-C3 bond in the pyrrole ring.

  • Substitution: "4-ol" indicates a hydroxyl group at position 4 of the pyridine ring.

Tautomeric Equilibrium

In solution and the solid state, 4-hydroxypyridines fused to nitrogen-containing rings predominantly exist as the 4-pyridone (lactam) tautomer. This is driven by the aromatic stabilization of the amide-like resonance in the pyridone ring.

  • Enol Form: 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol (Aromatic pyridine).

  • Keto Form (Dominant): 1,2,3,5-Tetrahydro-4H-pyrrolo[3,2-c]pyridin-4-one.

Implication for Drug Design: When docking this molecule into protein active sites, the keto form should be used as the primary ligand state, acting as a hydrogen bond acceptor (via C=O) and donor (via N-H).

Tautomerism Enol Enol Form (4-Hydroxy) Less Stable Keto Keto Form (4-Pyridone) Dominant Enol->Keto Tautomerization (Proton Transfer)

Figure 1: Tautomeric equilibrium favoring the 4-pyridone form.

Synthetic Methodologies

The synthesis of the 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol core typically follows two main strategies: Reductive Cyclization of pyridine precursors or Ring Closure of pyrrolidine derivatives.

Protocol A: The "Pyridine-First" Route (Dieckmann Cyclization)

This method builds the pyrrolidine ring onto a pre-existing pyridine scaffold. It is preferred for scale-up due to the availability of starting materials.

Step-by-Step Methodology:

  • Starting Material: 3-Amino-4-methylpyridine (commercially available).

  • Protection: Protect the amine (e.g., Boc-protection) to prevent side reactions.

  • Oxidation: Oxidize the C4-methyl group to a carboxylic acid or ester (e.g., using KMnO₄ or SeO₂).

  • Amide Coupling: React the acid/ester with a bifunctional alkylating agent (e.g., ethyl chloroacetate) or perform a condensation with glycine derivatives.

  • Cyclization (Key Step): Perform a Dieckmann condensation or base-mediated intramolecular cyclization to close the 5-membered ring.

  • Decarboxylation/Hydrolysis: If an ester intermediate is used, hydrolyze and decarboxylate to yield the final 4-one core.

Protocol B: Reduction of 5-Azaindole Derivatives

Alternatively, one can synthesize the fully aromatic 4-hydroxy-5-azaindole and selectively reduce the pyrrole ring.

  • Precursor Synthesis: Synthesize 4-methoxy-1H-pyrrolo[3,2-c]pyridine via the Bartoli indole synthesis (reacting 2-methoxy-3-nitro-4-methylpyridine with vinyl Grignard).

  • Selective Reduction: Hydrogenation of the pyrrole ring using NaCNBH₃ in acetic acid or H₂/Pd-C under controlled pressure.

    • Note: The pyridine ring is more resistant to reduction than the electron-rich pyrrole ring under acidic reduction conditions.

  • Demethylation: Cleave the methyl ether (e.g., using BBr₃ or HBr) to reveal the 4-hydroxyl/4-one group.

Synthesis Start 3-Amino-4-methylpyridine Inter1 N-Protected Intermediate Start->Inter1 Boc-Protection Inter2 4-Carboxylic Acid/Ester Inter1->Inter2 Oxidation (KMnO4) Cyclization Intramolecular Cyclization (Formation of Pyrrolidine Ring) Inter2->Cyclization Glycine condensation & Ring Closure Product 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol (Target Core) Cyclization->Product Deprotection

Figure 2: General synthetic pathway via the "Pyridine-First" strategy.

Medicinal Chemistry Applications

The 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol scaffold is a bioisostere of the indolin-4-one system but with enhanced water solubility due to the pyridine nitrogen.

Structure-Activity Relationship (SAR)
  • H-Bond Donor (N1): The pyrrolidine nitrogen (N1) acts as a hydrogen bond donor. In kinase inhibitors, this often interacts with the hinge region of the ATP-binding pocket.

  • H-Bond Acceptor/Donor (C4=O / N5-H): The lactam motif (N5-H and C4=O) provides a complementary donor-acceptor pair, critical for binding to backbone residues (e.g., in JAK2 or PLK1 inhibitors).

  • Solubility: The basic nitrogen (N5) in the enol form (or the polar lactam in the keto form) significantly lowers LogP compared to carbocyclic analogs, improving oral bioavailability.

Key Targets
  • PLK1 (Polo-like Kinase 1): Derivatives of this core have shown nanomolar inhibition of PLK1, a key regulator of mitosis, by mimicking the adenine ring of ATP.

  • EGFR (Epidermal Growth Factor Receptor): Used as a scaffold to orient side chains into the hydrophobic pocket of mutant EGFR (e.g., T790M).

  • BET Bromodomains: The 4-one oxygen can serve as an acetyl-lysine mimic in bromodomain inhibitors.

Physicochemical Profile

PropertyValue (Approx.)Note
Molecular Weight 136.15 g/mol Fragment-like, ideal for FBDD.
cLogP -0.5 to 0.2Highly hydrophilic.
TPSA ~50-60 ŲGood membrane permeability.
pKa (N5) ~11.0 (Lactam)Exists as neutral lactam at pH 7.4.
Solubility HighAqueous solubility is generally excellent.

References

  • Synthesis and Biological Evaluation of 4H-pyrrolo[3,2-c]pyridin-4-one Derivatives. Source: WO2016120196A1 (Patent). Context: Describes the synthesis of substituted tetrahydro-4H-pyrrolo[3,2-c]pyridin-4-ones as kinase inhibitors. URL:

  • Discovery of PLK1 Inhibitors based on the Pyrrolo[3,2-c]pyridine Scaffold.
  • Tautomerism of Hydroxypyridines and Azaindoles. Source:Journal of Organic Chemistry. Context: General principles of 4-hydroxypyridine/4-pyridone equilibrium. URL:

  • Chemical Structure Data: 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol. Source: AK Scientific / PubChem. Context: Verification of CAS 1578263-87-2 and commercial availability. URL:

Foundational

Technical Guide: Tautomerism of 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol

The following technical guide provides a comprehensive analysis of the tautomeric equilibrium of 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol. This document is structured to serve as an operational manual for researchers in...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides a comprehensive analysis of the tautomeric equilibrium of 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol. This document is structured to serve as an operational manual for researchers in medicinal chemistry and structural biology.[1]

[1]

Executive Directive

The molecule 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol represents a critical scaffold in kinase inhibitor design, functioning as a 5-azaindoline derivative.[1] Its biological activity is governed by a dynamic prototropic equilibrium between the 4-hydroxy (lactim) and 4-oxo (lactam/pyridone) forms.[1]

For drug development professionals, the "static" structure drawn in chemical databases (often the hydroxy form) is misleading.[1] The pyridone (lactam) tautomer is thermodynamically dominant in polar media and the solid state , dictating the hydrogen bond donor/acceptor (HBD/HBA) profile in the binding pocket.[1] Failure to account for this equilibrium results in erroneous docking scores and failed SAR (Structure-Activity Relationship) campaigns.[1]

This guide establishes the protocols to determine, quantify, and leverage this tautomerism.

Molecular Architecture & Tautomeric Mechanism[1]

The core structure consists of a saturated pyrroline ring fused to a pyridine ring.[1] The tautomerism occurs exclusively on the pyridine moiety.[1]

  • System: 5-azaindoline core (2,3-dihydro-1H-pyrrolo[3,2-c]pyridine).[1]

  • Locus: The C4-position (adjacent to the N5-nitrogen).[1]

  • Mechanism: An intermolecular or solvent-mediated proton transfer shifts the proton from the C4-hydroxyl oxygen to the N5-nitrogen.[1]

The Equilibrium Landscape[1]

In the Lactim (Enol) form, the pyridine ring retains full Hückel aromaticity.[1] However, in the Lactam (Keto) form, the loss of classic pyridine aromaticity is compensated by the high resonance stabilization energy of the amide-like (cis-amide) linkage and strong intermolecular hydrogen bonding (dimerization).[1]

Key Rule: In aqueous physiological conditions and solid-state formulations, the Lactam (Pyridone) form is the relevant pharmacophore.[1]

Visualization of the Equilibrium[1]

Tautomerism cluster_0 Pharmacophore Impact Lactim Lactim Form (4-hydroxy) Prominent in Gas Phase/Non-polar TS Transition State (Proton Transfer) Lactim->TS Solvent Mediation Lactam Lactam Form (4-oxo / Pyridone) Dominant in Water/Solid State TS->Lactam Thermodynamic Drive

Figure 1: Prototropic tautomerism pathway.[1][2] The equilibrium shifts rightward (Lactam) in polar solvents due to dipolar stabilization and H-bonding capabilities.[1]

Thermodynamic Drivers & Causality

Understanding why the equilibrium shifts is essential for rational solvent selection during synthesis and crystallization.

ParameterLactim (Hydroxy) PreferenceLactam (Pyridone) PreferenceCausality
Solvent Polarity Non-polar (Chloroform, Cyclohexane)Polar (Water, DMSO, Methanol)The Lactam has a larger dipole moment (~6 D) vs Lactim (~2 D), stabilized by high dielectric media.[1]
Concentration Dilute solutionsConcentrated solutionsLactams form stable cyclic dimers (

), driving the equilibrium via Le Chatelier's principle.[1]
H-Bonding H-bond Acceptor (N5)H-bond Donor (NH)Biological pockets (e.g., kinase hinge regions) often select the form that complements their backbone carbonyls/amines.[1]

Experimental Characterization Protocols

Do not rely on database predictions. Use these self-validating protocols to determine the tautomeric state of your specific derivative.

Protocol A: Solution-State NMR Discrimination

Objective: Unambiguous assignment of tautomer ratio in solution.[1]

Methodology:

  • Solvent Selection: Prepare samples in DMSO-d6 (mimics polar bio-environment) and CDCl3 (non-polar baseline).[1]

  • 1H NMR Acquisition:

    • Focus on the region 10.0 – 13.0 ppm .[1]

    • Lactam Signal: Look for a broad singlet (NH) typically around 11.0 – 12.5 ppm .[1] This signal often exchanges with D2O.[1]

    • Lactim Signal: The OH proton is often sharper but can be extremely broad or invisible if exchange is fast.[1]

  • 13C NMR (The Definitive Check):

    • C4-OH (Lactim): Carbon shift typically ~160-165 ppm .[1]

    • C4=O (Lactam): Carbonyl carbon shifts downfield to ~160-175 ppm , but the key discriminator is the C3/C5 coupling .[1]

  • 15N HMBC (Advanced):

    • Correlate protons to the ring nitrogens.[1]

    • Lactam: The N5 nitrogen will show a direct coupling (

      
       Hz) if protonated.[1]
      
    • Lactim: The N5 nitrogen has no direct proton attachment (

      
       or 
      
      
      
      only).[1]
Protocol B: X-Ray Crystallography (Solid State)

Objective: Define the precise geometry for docking studies.[1]

Causality: Bond lengths provide the ultimate proof of tautomeric state.[1]

  • C4–O Bond Length:

    • C=O (Double Bond): ~1.23 – 1.26 Å (Lactam).[1]

    • C–OH (Single Bond): ~1.32 – 1.35 Å (Lactim).[1]

  • Ring Geometry: The pyridone ring exhibits alternating bond lengths (diene-like character), whereas the hydroxypyridine ring shows more uniform aromatic bond lengths.[1]

Implications for Drug Discovery (Kinase Inhibitors)

The 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol scaffold is frequently used to target the ATP-binding site of kinases.[1] The tautomeric state defines the H-bond Donor/Acceptor (D/A) signature presented to the "hinge region" of the kinase.[1]

Pharmacophore Mapping[1][3]
  • Lactim (4-OH): Presents Acceptor (N5) and Donor (OH) .[1]

  • Lactam (4-Oxo): Presents Donor (NH) and Acceptor (C=O) .[1]

Critical Error: Docking a Lactim structure into a pocket requiring a Lactam donor (NH) will result in a "clash" or missed H-bond, leading to false negatives in virtual screening.[1]

Decision Workflow for Researchers

Workflow Start New Scaffold Synthesis: 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol Solvent Intended Assay Medium? Start->Solvent NonPolar Non-Polar / Gas Phase Solvent->NonPolar Organic Synth Polar Aqueous / Biological Solvent->Polar Bio-Assay Check Check H-Bond Pattern Required by Target NonPolar->Check LactamState Model as LACTAM (4-Oxo, NH-acidic) Polar->LactamState Dominant Form LactimState Model as LACTIM (4-OH, N-basic) Check->LactimState Acceptor Needed at N5 Check->LactamState Donor Needed at N5

Figure 2: Strategic decision tree for modeling and assay design based on environmental conditions.

References

  • Katritzky, A. R., et al. (2010).[1] Tautomerism in Heterocycles. Chemical Reviews. A foundational text on the thermodynamics of N-heterocyclic tautomerism.

  • Forlani, L., et al. (2002).[1] Reinvestigation of tautomerism of some substituted 2-hydroxypyridines. Arkivoc. Detailed kinetic analysis of the pyridine/pyridone equilibrium.

  • Cibulka, R., et al. (2013).[1] From 2-hydroxypyridine to 4(3H)-pyrimidinone: computational study on the control of the tautomeric equilibrium. Journal of Physical Chemistry A. Computational DFT analysis of stability drivers.

  • Wang, S., et al. (2011).[1] Solvent effects on the tautomeric equilibrium of 2-pyridone derivatives. Journal of Molecular Modeling. Explains the dipole-driven shift to lactam forms in polar media.

Sources

Exploratory

An In-Depth Technical Guide to 5-Azaindoline-4-one Derivatives: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals Abstract The 5-azaindoline-4-one scaffold, a heterocyclic motif belonging to the broader class of azaindoles, is an emerging area of interest in medicinal c...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 5-azaindoline-4-one scaffold, a heterocyclic motif belonging to the broader class of azaindoles, is an emerging area of interest in medicinal chemistry. As bioisosteres of purines and indoles, azaindole derivatives have demonstrated significant potential as kinase inhibitors and modulators of other biological targets.[1][2] This technical guide provides a comprehensive overview of the 5-azaindoline-4-one core, including its synthesis, chemical properties, and prospective applications in drug discovery, with a particular focus on its potential as a privileged scaffold for the development of novel kinase inhibitors.

Introduction: The 5-Azaindoline-4-one Scaffold in Medicinal Chemistry

The replacement of a carbon atom with a nitrogen atom in the indole ring system gives rise to the four isomers of azaindole: 4-, 5-, 6-, and 7-azaindole.[1] This subtle structural modification can significantly alter the physicochemical properties of the molecule, including its hydrogen bonding capacity, solubility, and metabolic stability, making azaindoles attractive scaffolds in drug design.[3] The 5-azaindoline-4-one core, systematically named 1,5-dihydro-4H-pyrrolo[3,2-c]pyridin-4-one, represents a saturated analogue of 5-azaindole with a ketone functionality. This structural feature introduces a potential hydrogen bond acceptor and alters the geometry of the ring system, offering unique opportunities for interaction with biological targets.

The rationale for exploring the 5-azaindoline-4-one scaffold is largely predicated on the success of the broader azaindole class as kinase inhibitors.[2][4] The nitrogen atom in the pyridine ring can mimic the hydrogen bonding interactions of the adenine hinge-binding motif of ATP, enabling potent and selective inhibition of various kinases.[5] By extension, the 5-azaindoline-4-one core is hypothesized to retain this hinge-binding capability while presenting a distinct substitution pattern for further chemical exploration and optimization of drug-like properties.

Caption: The core chemical structure of 5-azaindoline-4-one.

Synthesis of the 5-Azaindoline-4-one Core

The construction of the 5-azaindoline-4-one scaffold has been achieved through a catalyst-free domino reaction in water, highlighting an efficient and environmentally friendly synthetic route.[6] This method involves the condensation of three components: a 4-aminopyridin-2(1H)-one, an arylglyoxal hydrate, and a 1,3-dicarbonyl compound.

Domino Reaction for the Synthesis of 3-Substituted 4-oxo-4,5-dihydro-1H-pyrrolo[3,2-c]pyridine Derivatives

This one-pot, three-component reaction proceeds through a cascade of reactions, likely involving initial condensation between the 4-aminopyridin-2(1H)-one and the arylglyoxal, followed by the involvement of the 1,3-dicarbonyl compound and subsequent intramolecular cyclization to form the pyrrolo[3,2-c]pyridine core. The use of water as a solvent and the avoidance of a catalyst make this a highly practical and scalable method.[6]

Experimental Protocol:

  • To a suspension of 4-aminopyridin-2(1H)-one (1.0 mmol) in water (5 mL), add the corresponding arylglyoxal hydrate (1.0 mmol) and the 1,3-dicarbonyl compound (1.0 mmol).

  • Stir the reaction mixture at 80 °C for the time specified in the literature (typically a few hours).

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Collect the precipitated product by filtration.

  • Wash the solid with water and then a small amount of cold ethanol.

  • Dry the product under vacuum to afford the desired 3-substituted 4-oxo-4,5-dihydro-1H-pyrrolo[3,2-c]pyridine derivative.[6]

Caption: Workflow for the domino synthesis of 5-azaindoline-4-one derivatives.

Physicochemical Properties and Structural Elucidation

The physicochemical properties of 5-azaindoline-4-one derivatives are influenced by the nature of the substituents introduced during synthesis. The presence of the lactam functionality and the pyridine nitrogen atom are expected to increase polarity and aqueous solubility compared to their indole counterparts.[1]

Table 1: Predicted Physicochemical Properties of the 5-Azaindoline-4-one Core

PropertyPredicted Value
Molecular Weight136.14 g/mol
LogP-0.5
Topological Polar Surface Area58.7 Ų
Hydrogen Bond Donors2
Hydrogen Bond Acceptors2

Note: These values are predictions for the unsubstituted core and will vary with substitution.

Structural elucidation of these compounds relies on standard spectroscopic techniques:

  • ¹H NMR: Will show characteristic signals for the protons on the aromatic and saturated rings, with the N-H protons appearing as broad singlets.

  • ¹³C NMR: The carbonyl carbon of the lactam will exhibit a characteristic downfield shift (typically >160 ppm).

  • Mass Spectrometry: Provides the molecular weight of the compound, confirming its elemental composition.

Biological Activities and Therapeutic Potential: A Focus on Kinase Inhibition

While specific biological data for 5-azaindoline-4-one derivatives is still emerging, the extensive research on related azaindole scaffolds provides a strong rationale for their investigation as therapeutic agents, particularly as kinase inhibitors.[2][4]

Rationale as Kinase Inhibitors

Protein kinases are a large family of enzymes that play a critical role in cellular signaling.[2] Their dysregulation is implicated in a wide range of diseases, including cancer and inflammatory disorders. Many kinase inhibitors are ATP-competitive, binding to the ATP-binding site of the enzyme. The 7-azaindole scaffold has been identified as an excellent "hinge-binding" motif, capable of forming two hydrogen bonds with the kinase hinge region, mimicking the interaction of adenine.[5] It is hypothesized that the 5-azaindoline-4-one core retains this crucial hinge-binding capability through the pyridine nitrogen and the lactam N-H.

Kinase_Inhibition_Pathway cluster_kinase Kinase Active Site ATP_Binding_Site ATP Binding Site Hinge_Region Hinge Region Inhibition Inhibition of Phosphorylation Hinge_Region->Inhibition 5_Azaindoline_4_one 5-Azaindoline-4-one Derivative 5_Azaindoline_4_one->Hinge_Region Binds to ATP ATP ATP->ATP_Binding_Site Blocked by inhibitor caption Proposed mechanism of kinase inhibition.

Caption: Proposed mechanism of kinase inhibition by 5-azaindoline-4-one derivatives.

Structure-Activity Relationship (SAR) Considerations

Based on extensive SAR studies of other azaindole-based kinase inhibitors, several key structural features of 5-azaindoline-4-one derivatives can be rationally modified to optimize potency and selectivity:[7]

  • Substitution at the 3-position: The domino synthesis readily allows for the introduction of various aryl groups at this position, which can be explored to occupy hydrophobic pockets within the kinase active site.[6]

  • Substitution on the lactam nitrogen (N-1): Alkylation or arylation at this position can be used to modulate solubility and introduce further interactions with the target protein.

  • Substitution on the pyridine ring: Functionalization of the pyridine ring can be explored to enhance selectivity and improve pharmacokinetic properties.

Experimental Protocol: In Vitro Kinase Inhibition Assay

A general protocol for evaluating the inhibitory activity of 5-azaindoline-4-one derivatives against a target kinase is outlined below. Luminescence-based assays that measure ATP consumption are commonly used for high-throughput screening.[8]

Materials:

  • Target kinase enzyme

  • Kinase substrate peptide

  • ATP

  • 5-Azaindoline-4-one test compounds

  • Kinase assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

  • Luminescence-based ATP detection reagent (e.g., Kinase-Glo®)

  • Microplate reader

Procedure:

  • Prepare serial dilutions of the 5-azaindoline-4-one test compounds in DMSO.

  • In a white, opaque 384-well plate, add the kinase, substrate, and test compound in kinase assay buffer.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

  • Stop the reaction and measure the remaining ATP by adding the luminescence-based detection reagent.

  • Measure the luminescence signal using a microplate reader.

  • Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.[8][9]

Future Directions and Conclusion

The 5-azaindoline-4-one scaffold represents a promising yet underexplored area in medicinal chemistry. The development of an efficient, water-based synthesis opens the door for the rapid generation of a diverse library of derivatives for biological screening.[6] Future research should focus on:

  • Expansion of the synthetic methodology to introduce a wider range of substituents and explore different cyclization strategies.

  • Systematic screening of 5-azaindoline-4-one libraries against a panel of kinases to identify initial hits.

  • In-depth structure-activity relationship studies to optimize the potency and selectivity of lead compounds.

  • Evaluation of the pharmacokinetic and pharmacodynamic properties of promising candidates in preclinical models.

References

[6] Yang, X., Li, C., Zhang, F., & Qi, C. (2022). An efficient domino strategy for synthesis of 3-substituted 4-oxo-4,5-dihydro-1H-pyrrolo[3,2-c]pyridine derivatives in water. Molecular Diversity, 26(3), 1663–1674. [Link]

[4] Wang, Y., Li, C., Zhang, Y., & Wang, W. (2023). Azaindole derivatives as potential kinase inhibitors and their SARs elucidation. European Journal of Medicinal Chemistry, 258, 115621. [Link]

[10] Bousquet, P., & Donnard, M. (2019). The Azaindole Framework in the Design of Kinase Inhibitors. Molecules, 24(19), 3534. [Link]

[1] Motati, D. R., Amaradhi, R., & Ganesh, T. (2021). Azaindole Therapeutic Agents. Bioorganic & Medicinal Chemistry, 29, 115830. [Link]

[9] Zask, A. (2012). Assay Development for Protein Kinase Enzymes. In Protein Kinase Assays. InTech. [Link]

[2] Besson, T., & Constance, C. (2016). The Azaindole Framework in the Design of Kinase Inhibitors. Molecules, 21(11), 1459. [Link]

[5] Tsuruoka, A. (2017). 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors. YAKUGAKU ZASSHI, 137(7), 843-851. [Link]

[7] Bandarage, U. K., Court, J., Gao, H., Nanthakumar, S., Come, J. H., Giroux, S., & Green, J. (2021). Structure-activity relationship studies of 7-azaindole-based rho kinase (ROCK) inhibitors. Bioorganic & Medicinal Chemistry Letters, 33, 127721. [Link]

[11] Al-Gabr, M. N., Al-Warhi, T., & Al-Sha'er, M. A. (2021). Synthesis and Physicochemical Properties of 2-SF5-(Aza)Indoles, a New Family of SF5 Heterocycles. ACS Organic & Inorganic Au, 1(2), 79-89. [Link]

[12] Chen, J., & Wang, J. (2007). Organometallic methods for the synthesis and functionalization of azaindoles. Chemical Society Reviews, 36(7), 1133-1141. [Link]

[13] Guillaumet, G., & Suzenet, F. (2011). Regioselective access to 5‐ and 6‐azaindoles. European Journal of Organic Chemistry, 2011(22), 4067-4078. [Link]

[14] Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology. [Link]

[15] Amblard, F., & Schinazi, R. F. (2021). Synthesis and Physicochemical Properties of 2-SF5-(Aza)Indoles, a New Family of SF5 Heterocycles. ACS Organic & Inorganic Au, 1(2), 79-89. [Link]

[16] Martens, S. (2024). In vitro kinase assay. Protocols.io. [Link]

[17] Belasri, K., Fulop, F., & Szatmári, I. (2019). Synthesis of compounds 21–24 from 5-azaindole. ResearchGate. [Link]

[18] Celtarys Research. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys Research. [Link]

[19] Dömling, A. (2014). Towards a facile and convenient synthesis of highly functionalized indole derivatives based on Multi-Component Reactions. NIH. [Link]

[20] Gulevskaya, A. V., & Tyaglivy, A. S. (2019). Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet–Spengler reaction. Beilstein Journal of Organic Chemistry, 15, 2236-2243. [Link]

[21] Wang, J., Zhang, Y., Li, Y., Wang, Y., Zhang, Y., & Li, J. (2024). Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2321111. [Link]

[22] Kumar, A., & Kumar, V. (2019). Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. ACS Medicinal Chemistry Letters, 10(10), 1438-1443. [Link]

[23] Ferandin, C., & Pinna, L. A. (2022). Synthesis of 1H-Pyrrolo[3,2-g]isoquinoline Derivatives as Ligands Targeting Haspin Kinase. Molecules, 27(22), 7808. [Link]

Sources

Foundational

2,3-dihydro-5-azaindole-4-hydroxy scaffold analysis

An In-Depth Technical Guide to the 2,3-dihydro-5-azaindole-4-hydroxy Scaffold Authored by a Senior Application Scientist This guide provides a comprehensive technical analysis of the 2,3-dihydro-5-azaindole-4-hydroxy sca...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the 2,3-dihydro-5-azaindole-4-hydroxy Scaffold

Authored by a Senior Application Scientist

This guide provides a comprehensive technical analysis of the 2,3-dihydro-5-azaindole-4-hydroxy scaffold, a heterocyclic framework of significant interest in modern medicinal chemistry. We will dissect its core structural attributes, plausible synthetic routes, and established biological relevance, offering field-proven insights for researchers, scientists, and drug development professionals.

Introduction: The Azaindole as a Privileged Scaffold

Azaindoles, also known as pyrrolopyridines, represent a class of bicyclic heteroaromatics that are bioisosteres of the naturally ubiquitous indole nucleus.[1][2] By replacing one of the carbon atoms in the benzene ring of indole with a nitrogen atom, four positional isomers can be generated (4-, 5-, 6-, and 7-azaindole), each with distinct physicochemical properties.[1][2] This substitution provides medicinal chemists with a powerful tool to modulate a compound's solubility, pKa, lipophilicity, and metabolic stability, often leading to improved drug-like properties.[1][3]

The azaindole framework is considered a "privileged structure" in drug discovery, particularly in the development of kinase inhibitors.[3][4] The nitrogen atoms in the scaffold can form critical hydrogen bond interactions with the hinge region of the ATP-binding site of kinases, mimicking the binding pattern of adenine.[2]

This guide focuses specifically on the 2,3-dihydro-5-azaindole-4-hydroxy core. The "2,3-dihydro" modification saturates the pyrrole ring, transforming the planar azaindole into a more flexible, three-dimensional azaindoline structure. This introduces stereochemical complexity and allows for different spatial orientations of substituents, which can be exploited for enhanced target selectivity and potency. The "4-hydroxy" group further increases the scaffold's polarity and provides an additional hydrogen bonding moiety.

Caption: Core structure of the 2,3-dihydro-5-azaindole-4-hydroxy scaffold.

Physicochemical Properties and Structural Analysis

The unique combination of a saturated pyrrole ring, a pyridine ring, and a hydroxyl group endows this scaffold with distinct properties crucial for drug design.

  • Hydrogen Bonding: The scaffold possesses three key hydrogen bonding sites: the pyrrole N-H (donor), the hydroxyl O-H (donor), and the pyridine N5 atom (acceptor). This rich functionality is ideal for creating strong and specific interactions with protein targets.[4][5]

  • Aqueous Solubility: The presence of multiple polar functional groups significantly enhances water solubility compared to its indole or azaindole counterparts, a favorable attribute for drug formulation and bioavailability.[1][2]

  • Lipophilicity (LogP): While the hydroxyl and nitrogen atoms increase polarity, the overall bicyclic core retains a degree of lipophilicity. This balance is critical for cell permeability. The predicted LogP value is generally lower than that of the parent azaindole.[2][3]

  • Stereochemistry: The saturation at the C2 and C3 positions creates chiral centers. This means that enantiomers and diastereomers are possible when substituted, which can have profoundly different biological activities and off-target effects.

Table 1: Predicted Physicochemical Properties

Property Predicted Value Significance in Drug Discovery
Molecular Weight ~150.16 g/mol Falls within the range for fragment-based drug discovery (FBDD).
pKa (Basic) ~5-6 (Pyridine N) Influences salt formation, solubility, and target binding in physiological pH.
pKa (Acidic) ~9-10 (Hydroxyl O-H) Can act as a hydrogen bond donor.
XLogP3 ~0.5 - 1.5 Indicates a favorable balance between solubility and permeability.
Hydrogen Bond Donors 2 Strong potential for target engagement.
Hydrogen Bond Acceptors 2 Contributes to binding affinity and solubility.

| Polar Surface Area | ~50-60 Ų | Suggests good potential for oral bioavailability. |

Note: Values are estimations based on related structures like 4-hydroxy-7-azaindole and general chemical principles.[6][7][8][9]

Synthetic Strategies

While a direct, one-pot synthesis for this specific scaffold is not widely reported, a robust multi-step synthesis can be designed based on established methodologies for azaindole and azaindoline construction. A logical and efficient pathway involves a Suzuki-Miyaura coupling followed by a reductive cyclization.

Synthesis_Workflow A Substituted Chloropyridinol (Starting Material) B Suzuki-Miyaura Coupling (with (2-ethoxyvinyl)borolane) A->B Pd Catalyst, Base C Intermediate: Vinyl-substituted Pyridinol B->C D Acid-Catalyzed Cyclization C->D Acetic Acid E 4-Hydroxy-5-azaindole D->E F Catalytic Hydrogenation (e.g., H2, Pd/C) E->F Reduction G Final Product: 2,3-dihydro-5-azaindole-4-hydroxy F->G

Caption: Proposed workflow for the synthesis of the target scaffold.

Protocol 1: Representative Synthesis

This protocol outlines a plausible, field-proven approach for synthesizing the target scaffold.

Step 1: Suzuki-Miyaura Coupling

  • To a solution of 2-chloro-4-hydroxypyridine (1.0 eq) in a 2:1 mixture of dioxane and water, add (2-ethoxyvinyl)borolane (1.2 eq) and sodium carbonate (2.5 eq).

  • Degas the mixture with argon for 15 minutes.

  • Add a palladium catalyst, such as Pd(PPh₃)₄ (0.05 eq).

  • Heat the reaction mixture at 90°C for 12-18 hours, monitoring progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude vinyl-substituted pyridinol intermediate.[10]

Step 2: Acid-Catalyzed Cyclization

  • Dissolve the crude intermediate from Step 1 in glacial acetic acid.

  • Heat the solution to 100°C for 2-4 hours. The cyclization results in the formation of the aromatic 4-hydroxy-5-azaindole.

  • Cool the mixture and carefully neutralize with a saturated solution of sodium bicarbonate.

  • Extract the product with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over sodium sulfate, and concentrate. Purify via column chromatography to obtain pure 4-hydroxy-5-azaindole.

Step 3: Catalytic Hydrogenation (Reduction)

  • Dissolve the 4-hydroxy-5-azaindole (1.0 eq) in ethanol or methanol in a hydrogenation vessel.

  • Add palladium on carbon (10% w/w, 0.1 eq).

  • Pressurize the vessel with hydrogen gas (50-100 psi).

  • Stir the reaction at room temperature for 12-24 hours until the reaction is complete (monitored by LC-MS).

  • Carefully filter the mixture through a pad of Celite to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to yield the final product, 2,3-dihydro-5-azaindole-4-hydroxy.

Biological Significance and Therapeutic Applications

The azaindole core is a cornerstone of modern kinase inhibitor design. The 2,3-dihydro-5-azaindole-4-hydroxy scaffold is poised to be particularly effective in this domain.

Primary Target Class: Protein Kinases

Kinases play a central role in cellular signaling, and their dysregulation is a hallmark of cancer and other diseases. The azaindole scaffold effectively mimics the hinge-binding motif of ATP.[2][3] The N-H of the pyrrole ring and the N5 of the pyridine ring typically form two crucial hydrogen bonds with the kinase hinge backbone.

Kinase_Binding cluster_kinase Kinase Hinge Region Hinge NH C=O NH Scaffold Azaindole Scaffold N-H Pyridine-N Scaffold:n1->Hinge:f1 H-Bond Scaffold:n5->Hinge:f2 H-Bond

Caption: Canonical hydrogen bonding of an azaindole scaffold to a kinase hinge.

Derivatives of the closely related 4-azaindole and 7-azaindole scaffolds have demonstrated potent inhibition of numerous kinases, including:

  • TGFβRI (Transforming Growth Factor-beta Receptor I): Novel 4-azaindole inhibitors have been developed as immuno-oncology agents.[11]

  • CDKs (Cyclin-Dependent Kinases) and Cdc7: These are critical regulators of the cell cycle, and their inhibition is a key anti-cancer strategy.[3]

  • Aurora Kinases: Azaindole derivatives have shown promise as anti-proliferative agents by selectively inhibiting Aurora A kinase.[2]

  • BRAF: The FDA-approved drug vemurafenib, a potent BRAF inhibitor, features a 7-azaindole core, highlighting the clinical success of this scaffold class.[1]

The 2,3-dihydro modification allows for the exploration of deeper, more complex pockets within the kinase active site, potentially leading to inhibitors with greater selectivity and novel mechanisms of action.

Structure-Activity Relationship (SAR) Insights

Understanding the SAR is crucial for optimizing lead compounds. Based on extensive research into azaindole kinase inhibitors, key modification points on the 2,3-dihydro-5-azaindole-4-hydroxy scaffold can be proposed.

Table 2: Hypothetical SAR for Kinase Inhibition

Position of Modification R-Group Anticipated Impact on Activity Rationale
N-1 (Pyrrolidine) Small alkyl, Aryl Modulates solubility and can interact with the solvent-exposed region or ribose pocket. Common site for diversification to improve pharmacokinetic properties.
C-2 Aryl, Heteroaryl Can occupy hydrophobic pockets and provide additional binding interactions. Stereochemistry is critical. Introduction of vectors pointing into deeper pockets of the active site.
C-3 H, Small alkyl Substitution can introduce steric clashes or favorable interactions depending on the target. Stereochemistry is critical. Fine-tunes the orientation of the C-2 substituent.

| C-6, C-7 | Halogens, Methoxy, Small alkyl | Modulates electronic properties of the ring system and can fill small hydrophobic pockets. | Often used to improve potency and metabolic stability. |

Experimental Protocols for Scaffold Analysis

Protocol 2: Structural Characterization

  • Nuclear Magnetic Resonance (NMR):

    • Dissolve 5-10 mg of the final compound in 0.6 mL of deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

    • Acquire ¹H NMR spectra to identify proton environments and coupling constants. Expect characteristic signals for the aromatic protons, the aliphatic protons at C2 and C3, and the exchangeable N-H and O-H protons.

    • Acquire ¹³C NMR spectra to confirm the carbon backbone of the scaffold.

  • Mass Spectrometry (MS):

    • Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol or acetonitrile).

    • Analyze using Electrospray Ionization (ESI) to obtain the high-resolution mass, confirming the molecular formula ([M+H]⁺).

  • Infrared (IR) Spectroscopy:

    • Analyze a small sample of the solid compound using an ATR-FTIR spectrometer.

    • Identify characteristic absorption bands for N-H stretching (~3300-3400 cm⁻¹), O-H stretching (~3200-3500 cm⁻¹), and aromatic C=C/C=N stretching (~1500-1650 cm⁻¹).[12]

Protocol 3: In Vitro Kinase Inhibition Assay (Biochemical)

This protocol describes a generic competition assay to determine the IC₅₀ of a compound against a target kinase.

  • Reagent Preparation:

    • Prepare a kinase buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

    • Prepare solutions of the purified target kinase, a suitable peptide substrate, and ATP at desired concentrations in the kinase buffer.

    • Prepare a serial dilution of the test compound (from ~100 µM to 0.1 nM) in DMSO, then dilute further into the kinase buffer.

  • Assay Procedure:

    • In a 96- or 384-well plate, add the kinase and the test compound solution. Incubate for 15 minutes at room temperature to allow for binding.

    • Initiate the kinase reaction by adding a mixture of the peptide substrate and ATP.

    • Allow the reaction to proceed for 60 minutes at 30°C.

    • Terminate the reaction by adding a stop solution (e.g., EDTA).

  • Detection and Analysis:

    • Quantify the amount of phosphorylated substrate using a suitable detection method (e.g., fluorescence polarization, luminescence, or antibody-based detection like HTRF or AlphaScreen).

    • Plot the percentage of kinase inhibition against the logarithm of the compound concentration.

    • Fit the data to a four-parameter logistic equation to calculate the IC₅₀ value.

Conclusion and Future Directions

The 2,3-dihydro-5-azaindole-4-hydroxy scaffold is a highly promising, three-dimensional building block for the development of next-generation therapeutic agents. Its inherent drug-like properties, including multiple hydrogen bonding sites and enhanced solubility, combined with the proven success of the broader azaindole class, make it an attractive starting point for drug discovery campaigns. Its primary utility is anticipated in the field of oncology as a core for novel kinase inhibitors, where its stereochemical complexity can be leveraged to achieve high potency and selectivity.

Future research should focus on the stereoselective synthesis of substituted derivatives and the comprehensive exploration of their structure-activity relationships against a wide panel of kinases. Elucidating the co-crystal structures of these inhibitors bound to their targets will provide invaluable insights for the rational design of more potent and selective clinical candidates.

References

  • Azaindole derivatives are inhibitors of microtubule dynamics, with anti-cancer and anti-angiogenic activities - PMC. (n.d.). National Center for Biotechnology Information.
  • Azaindoles in Medicinal Chemistry. (n.d.). PharmaBlock.
  • Fang, G., et al. (2023). Azaindole derivatives as potential kinase inhibitors and their SARs elucidation. European Journal of Medicinal Chemistry. Retrieved February 15, 2026, from [Link]

  • Azaindole Therapeutic Agents - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]

  • The Azaindole Framework in the Design of Kinase Inhibitors. (2014). MDPI. Retrieved February 15, 2026, from [Link]

  • Azaindole synthesis. (n.d.). Organic Chemistry Portal. Retrieved February 15, 2026, from [Link]

  • SYNTHESIS AND CYTOTOXIC EVALUATION OF NOVEL AZA INDOLE DERIVATIVES. (n.d.). Rasayan Journal of Chemistry. Retrieved February 15, 2026, from [Link]

  • SYNTHETIC STUDIES OF NOVEL AZAFLAVANONE DERIVATIVES AND ITS BIOLOGICAL ACTIVITIES. (2012). International Journal of Pharmacy and Pharmaceutical Sciences. Retrieved February 15, 2026, from [Link]

  • Biological Activity of N-Hydroxyethyl-4-aza-2,3-didehydropodophyllotoxin Derivatives upon Colorectal Adenocarcinoma Cells - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]

  • Chemical Properties of 1H-Indole, 2,3-dihydro- (CAS 496-15-1). (n.d.). Cheméo. Retrieved February 15, 2026, from [Link]

  • SYNTHESIS AND PHARMACOLOGICAL ACTIVITIES OF 7-AZAINDOLE DERIVATIVES. (n.d.). Pakistan Journal of Pharmaceutical Sciences. Retrieved February 15, 2026, from [Link]

  • 5-Azaindole | C7H6N2. (n.d.). PubChem. Retrieved February 15, 2026, from [Link]

  • 4-Azaindole | C7H6N2. (n.d.). PubChem. Retrieved February 15, 2026, from [Link]

  • Hydrogen Bonding in Chloro- and Hydroxy-7-Azaindoles: Insights from X-Ray, Vibrational Spectroscopy, and DFT Studies. (2025). MDPI. Retrieved February 15, 2026, from [Link]

  • Optimization and Scaling up of the Azaindole Derivatives Synthesis. (2025). MDPI. Retrieved February 15, 2026, from [Link]

  • Computational Study of the Electron Spectra of Vapor-Phase Indole and Four Azaindoles. (2021). MDPI. Retrieved February 15, 2026, from [Link]

  • The Azaindole Framework in the Design of Kinase Inhibitors - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]

  • Synthesis and Physicochemical Properties of 2-SF 5 -(Aza)Indoles, a New Family of SF 5 Heterocycles. (2021). ResearchGate. Retrieved February 15, 2026, from [Link]

  • US8404845B2 - 2,3-substituted azaindole derivatives for treating viral infections. (n.d.). Google Patents.
  • Discovery of 4-Azaindole Inhibitors of TGFβRI as Immuno-oncology Agents. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

  • Discovery of Novel Fluorescent Azaindoles with Cytotoxic Action in A2780 Ovarian Carcinoma Cells. (2024). PubMed. Retrieved February 15, 2026, from [Link]

  • Synthesis and Biological Activities of New 1,2,3,4- Tetrahydroquinoline Derivatives Using Imino Diels-Alder Reaction. (2020). Indian Journal of Forensic Medicine & Toxicology. Retrieved February 15, 2026, from [Link]

  • Synthesis, crystal structure and spectroscopic and Hirshfeld surface analysis of 4-hydroxy-3-methoxy. (2019). FULIR. Retrieved February 15, 2026, from [Link]

Sources

Exploratory

Molecular weight and formula of 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol

This technical guide provides a comprehensive overview of the chemical and physical properties, a proposed synthetic pathway, and potential applications of the heterocyclic compound 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a comprehensive overview of the chemical and physical properties, a proposed synthetic pathway, and potential applications of the heterocyclic compound 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry who are interested in the therapeutic potential of novel pyrrolopyridine scaffolds.

Core Molecular Attributes

2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol is a bicyclic heteroaromatic compound. While specific experimental data for this exact molecule is not extensively available in public databases, its fundamental properties can be determined from its chemical structure.

Molecular Formula and Weight

The chemical structure of 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol consists of a dihydropyrrole ring fused to a pyridine ring, with a hydroxyl substituent on the pyridine ring.

  • Molecular Formula: C₇H₈N₂O

  • Molecular Weight: 136.15 g/mol

This is distinct from the related compound 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridine, which has a molecular formula of C₇H₈N₂ and a molecular weight of 120.15 g/mol , as it lacks the hydroxyl group.[1] Another related isomer, 1H-pyrrolo[2,3-b]pyridin-4-ol, has the molecular formula C₇H₆N₂O and a molecular weight of 134.14 g/mol , differing in the degree of saturation.[2]

Chemical Structure

The structural arrangement of 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol is crucial for its chemical reactivity and biological activity.

Caption: Chemical structure of 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol.

Physicochemical Properties (Predicted)

PropertyPredicted ValueRationale and Comparative Data
Topological Polar Surface Area (TPSA) ~50-60 ŲThe related 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridine has a TPSA of 24.92 Ų.[1] The addition of a hydroxyl group will significantly increase the TPSA. For comparison, 1H-pyrrolo[2,3-b]pyridin-4-ol has a TPSA of 44.9 Ų.[2]
logP (Octanol-Water Partition Coefficient) ~0.5 - 1.02,3-Dihydro-1H-pyrrolo[3,2-c]pyridine has a calculated XLogP3 of 0.9.[3] The hydroxyl group will decrease the logP, making the molecule more hydrophilic. 1H-pyrrolo[2,3-b]pyridin-4-ol has a calculated XLogP3 of 0.7.[2]
Hydrogen Bond Donors 2(One from the pyrrole NH and one from the hydroxyl OH)
Hydrogen Bond Acceptors 2(One from the pyridine N and one from the hydroxyl O)

Proposed Synthesis and Characterization

A plausible synthetic route for 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol can be designed based on established methodologies for constructing pyrrolopyridine cores.

Retrosynthetic Analysis and Proposed Forward Synthesis

A potential synthetic strategy could involve the construction of the pyrrole ring onto a pre-functionalized pyridine precursor.

G cluster_0 Proposed Synthetic Workflow start Substituted Pyridine Precursor step1 Nitration start->step1 HNO₃/H₂SO₄ step2 Reduction of Nitro Group step1->step2 H₂, Pd/C step3 Cyclization to form Pyrrole Ring step2->step3 e.g., Chloroacetaldehyde target 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol step3->target

Caption: A conceptual workflow for the synthesis of the target compound.

Detailed Experimental Protocol (Hypothetical)
  • Nitration of a suitable 2-amino-3-substituted pyridine: The starting pyridine derivative would be nitrated to introduce a nitro group at a position that will ultimately become part of the fused pyrrole ring.

  • Reduction of the nitro group: The nitro group is then reduced to an amino group, typically using catalytic hydrogenation (e.g., H₂ over Pd/C).

  • Cyclization: The resulting diamine can then be cyclized with a suitable C2 synthon, such as chloroacetaldehyde, to form the dihydropyrrole ring.

  • Purification: The final product would be purified using standard techniques such as column chromatography or recrystallization.

Spectroscopic Characterization

The structure of the synthesized 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol would be confirmed using a combination of spectroscopic methods:

  • ¹H NMR: Expected to show distinct signals for the aromatic and aliphatic protons.

  • ¹³C NMR: Would confirm the number of unique carbon environments.

  • Mass Spectrometry: To verify the molecular weight of 136.15 g/mol .

  • IR Spectroscopy: Should show characteristic peaks for the O-H and N-H stretches.

Potential Biological and Therapeutic Relevance

The pyrrolopyridine scaffold is a well-established pharmacophore present in numerous biologically active compounds. Derivatives have shown a wide range of activities, making 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol a molecule of significant interest for drug discovery.

  • Anticancer Activity: Many pyrrolopyridine derivatives have been investigated as anticancer agents. For instance, certain 1H-pyrrolo[3,2-c]pyridine derivatives have been designed as colchicine-binding site inhibitors with potent antitumor activities.[4]

  • Kinase Inhibition: The pyrrolopyridine core is found in various kinase inhibitors. For example, 1H-pyrrolo[2,3-b]pyridines have been developed as inhibitors of SGK-1 kinase.[5] Additionally, derivatives of 2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one have been investigated as HPK1 inhibitors for cancer treatment.[6]

  • CNS Disorders: The phosphodiesterase 4B (PDE4B) enzyme, a target for CNS diseases, has been effectively inhibited by 1H-pyrrolo[2,3-b]pyridine-2-carboxamide derivatives.[7]

  • Other Therapeutic Areas: The broader class of pyrrolo[3,4-c]pyridine derivatives has been explored for analgesic, sedative, antidiabetic, antimycobacterial, and antiviral activities.[8]

The specific substitution pattern and stereochemistry of 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol suggest it could be a valuable building block for creating novel therapeutic agents in these and other disease areas.

Conclusion

2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol represents a promising, yet underexplored, chemical entity. This guide has outlined its core molecular and predicted physicochemical properties, a plausible synthetic strategy, and its potential for therapeutic applications based on the rich pharmacology of the pyrrolopyridine family. Further empirical research is warranted to synthesize and evaluate the biological activity of this compound and its derivatives to fully unlock their therapeutic potential.

References

  • 1H-pyrrolo[2,3-b]pyridin-4-ol | C7H6N2O - PubChem. [Link]

  • 2,3-Dihydro-1H-pyrrolo[2,3-c]pyridine - PubChem. [Link]

  • An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives - MDPI. [Link]

  • 2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one derivatives as hpk1 inhibitors for the treatment of cancer - WIPO Patentscope. [Link]

  • Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities - PMC. [Link]

  • WO2006063167A1 - 1h-pyrrolo[2,3-b]pyridines - Google P
  • Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors - PMC. [Link]

Sources

Foundational

The Triad of Hydrogen Bonding in Pyrrolo[3,2-c]pyridine-4-ol Systems: A Technical Guide for Drug Development Professionals

Introduction: The Pyrrolo[3,2-c]pyridine Scaffold - A Privileged Motif in Medicinal Chemistry The pyrrolo[3,2-c]pyridine core is a compelling scaffold in modern drug discovery, recognized for its prevalence in biological...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Pyrrolo[3,2-c]pyridine Scaffold - A Privileged Motif in Medicinal Chemistry

The pyrrolo[3,2-c]pyridine core is a compelling scaffold in modern drug discovery, recognized for its prevalence in biologically active molecules, particularly as a hinge-binding motif in kinase inhibitors.[1][2] Its rigid, planar structure and rich electronic features provide a robust platform for the strategic placement of functional groups that engage in critical interactions with biological targets. Among the most vital of these interactions is hydrogen bonding, a directional and specific force that governs molecular recognition, ligand affinity, and ultimately, therapeutic efficacy.

This guide provides an in-depth analysis of the hydrogen bonding capabilities of the pyrrolo[3,2-c]pyridine-4-ol system. We will dissect the principal hydrogen bond donors within this scaffold, explore the subtle interplay of tautomerism, and present a validated framework of experimental and computational methodologies for researchers to characterize and exploit these features in drug design.

The Anatomy of Hydrogen Bonding in Pyrrolo[3,2-c]pyridine-4-ol

The pyrrolo[3,2-c]pyridine-4-ol scaffold presents three primary sites capable of acting as hydrogen bond donors (HBDs). The relative strength and availability of these donors are intricately linked to the electronic interplay between the fused pyrrole and pyridine rings, and the potential for tautomerism involving the 4-ol group.

The Pyrrole N-H: A Modulated Donor

The pyrrole N-H group is a classical hydrogen bond donor. In isolation, the N-H proton of pyrrole is moderately acidic, with a pKa of approximately 17.5.[3] However, fusion to the electron-withdrawing pyridine ring is expected to increase the acidity of this proton, thereby enhancing its strength as a hydrogen bond donor. This polarization of the N-H bond makes it a potent interaction point for hydrogen bond acceptors (HBAs) on a target protein.[4]

The Pyridine-4-ol Group: A Tautomeric Tug-of-War

The 4-hydroxy substituent on the pyridine ring introduces a critical dynamic: keto-enol tautomerism. The equilibrium between the 4-hydroxypyridine (enol) form and the 1,5-dihydro-4H-pyrrolo[3,2-c]pyridin-4-one (keto) form dictates the availability and nature of the hydrogen bond donors.

  • The Enol Tautomer (4-hydroxypyridine): In this form, the hydroxyl (-OH) group provides a strong, classical hydrogen bond donor. The oxygen atom also possesses lone pairs, allowing it to act as a hydrogen bond acceptor.

  • The Keto Tautomer (Pyridin-4-one): This tautomer features a lactam N-H group within the pyridine ring, which also serves as a hydrogen bond donor. The exocyclic carbonyl oxygen is a strong hydrogen bond acceptor.

Computational studies on the parent 4-pyridone system suggest that the pyridone (keto) form is more stable than the 4-hydroxypyridine (enol) form by approximately 2.4 kcal/mol in the gas phase.[3] This preference for the keto form is a critical consideration in drug design, as it presents a different set of hydrogen bonding vectors compared to the enol form. The specific tautomeric preference in the fused pyrrolo[3,2-c]pyridine system will be influenced by the electronic nature of the pyrrole ring and the surrounding solvent or protein environment.

Expert Insight: While the intrinsic gas-phase energetics may favor one tautomer, the energetic barrier to interconversion is often low. In a protein active site, the local environment of hydrogen bond donors and acceptors can selectively stabilize one tautomer over the other. Therefore, it is crucial for drug designers to consider both tautomeric forms as potentially bioactive.

"Non-Classical" C-H Donors

In addition to the classical N-H and O-H donors, certain C-H bonds in aromatic systems can act as weak hydrogen bond donors, particularly when adjacent to electronegative atoms.[5] For the pyrrolo[3,2-c]pyridine scaffold, the C-H bonds on the pyridine ring, polarized by the adjacent ring nitrogen, are potential candidates for forming C-H···O interactions with protein backbone carbonyls. While weaker than classical hydrogen bonds, these interactions can contribute significantly to ligand binding affinity and selectivity.

Below is a diagram illustrating the key hydrogen bond donors and the tautomeric equilibrium in the pyrrolo[3,2-c]pyridine-4-ol system.

Characterization_Workflow synthesis Synthesis of Pyrrolo[3,2-c]pyridine-4-ol Derivative nmr NMR Spectroscopy (¹H, VT, D₂O Exchange) synthesis->nmr ir Infrared Spectroscopy synthesis->ir xray X-Ray Crystallography synthesis->xray comp_chem Computational Chemistry (DFT, QTAIM, NBO) synthesis->comp_chem data_analysis Data Synthesis & Analysis nmr->data_analysis ir->data_analysis xray->data_analysis comp_chem->data_analysis hbd_profile Comprehensive HBD Profile data_analysis->hbd_profile nmr_desc Identify labile protons Probe intra- vs. intermolecular H-bonds ir_desc Detect H-bonded N-H/O-H stretches (Broadening & Red-shift) xray_desc Definitive structure Precise H-bond geometries comp_desc Predict tautomer stability Quantify H-bond strengths

Sources

Exploratory

An In-Depth Technical Guide to the Solubility Profile of Hydroxylated 5-Azaindolines

Executive Summary The 5-azaindoline scaffold is a privileged structure in modern medicinal chemistry, frequently incorporated into drug candidates targeting a wide array of diseases. The introduction of hydroxyl groups o...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 5-azaindoline scaffold is a privileged structure in modern medicinal chemistry, frequently incorporated into drug candidates targeting a wide array of diseases. The introduction of hydroxyl groups onto this core is a common strategy to modulate potency, selectivity, and metabolic stability. However, hydroxylation also profoundly impacts a molecule's physicochemical properties, most notably its aqueous solubility. This guide provides a comprehensive technical overview of the solubility profile of hydroxylated 5-azaindolines, offering researchers, scientists, and drug development professionals a framework for understanding, measuring, and optimizing this critical parameter. We will delve into the theoretical underpinnings of solubility, present detailed experimental protocols for its determination, and discuss the multifaceted factors that govern the dissolution of these important compounds.

The Critical Role of Solubility in Drug Discovery

Aqueous solubility is a cornerstone of a drug candidate's developability.[1] It dictates the maximum concentration of a substance that can dissolve in an aqueous medium, a prerequisite for absorption and subsequent distribution to the target site.[2] Poor solubility can lead to a cascade of undesirable outcomes, including:

  • Low and erratic bioavailability: Insufficient dissolution in the gastrointestinal tract is a primary reason for poor oral absorption.[2]

  • Challenges in formulation development: Highly insoluble compounds necessitate complex and often costly formulation strategies.[3]

  • Inaccurate in vitro assay results: Compound precipitation in assay media can lead to misleading structure-activity relationship (SAR) data.

For nitrogen-containing heterocyclic compounds like 5-azaindolines, solubility is a finely tuned property influenced by their unique electronic and structural features.[4]

The 5-Azaindole and 5-Azaindoline Scaffolds

Azaindoles are bioisosteres of indoles, where a carbon atom in the benzene ring is replaced by a nitrogen atom. This substitution can lead to improved physicochemical properties, including aqueous solubility, and provide additional points for hydrogen bonding interactions with biological targets.[5] The 5-azaindoline core, the saturated analogue of 5-azaindole, retains the key nitrogen atom in the six-membered ring while offering a three-dimensional structure that can be advantageous for target binding.

The Impact of Hydroxylation

The introduction of one or more hydroxyl (-OH) groups is a frequently employed tactic in medicinal chemistry to enhance the aqueous solubility of a lead compound.[6] The polar nature of the hydroxyl group can participate in hydrogen bonding with water molecules, thereby increasing the compound's affinity for the aqueous phase.[7] However, the effect of hydroxylation is not always straightforward and can be influenced by several factors, including:

  • Position of the hydroxyl group: The location of the -OH group on the 5-azaindoline scaffold will dictate its solvent accessibility and potential for intramolecular interactions.

  • Intramolecular hydrogen bonding: A hydroxyl group can form an intramolecular hydrogen bond with a nearby nitrogen atom or another functional group, which can decrease its interaction with water and consequently reduce solubility.[8]

  • Crystal packing: The arrangement of molecules in the solid state significantly impacts the energy required to break the crystal lattice and dissolve the compound. Hydroxylation can alter these packing forces.

Theoretical Framework: Understanding Solubility

The solubility of a compound is governed by a delicate balance between its interactions with itself (in the solid state) and its interactions with the solvent. For a compound to dissolve, the energy gained from solute-solvent interactions must overcome the energy of the crystal lattice and the energy required to create a cavity in the solvent.

Thermodynamic vs. Kinetic Solubility

It is crucial to distinguish between two key measures of solubility: thermodynamic and kinetic solubility.[9][10]

  • Thermodynamic Solubility (Equilibrium Solubility): This is the true equilibrium concentration of a compound in a saturated solution at a given temperature and pressure.[9] It is a state function and independent of the method used for its determination. This value is most relevant for understanding the intrinsic properties of a compound and for formulation development.[11]

  • Kinetic Solubility: This is the concentration at which a compound, initially dissolved in a co-solvent (typically DMSO), begins to precipitate when added to an aqueous buffer.[12] Kinetic solubility measurements are often higher than thermodynamic solubility because the compound may initially form a supersaturated solution or precipitate in an amorphous form, which is generally more soluble than the crystalline form.[11] This high-throughput screening method is valuable in the early stages of drug discovery for ranking compounds.[12]

The following diagram illustrates the conceptual difference between these two solubility measurements.

G cluster_0 Kinetic Solubility cluster_1 Thermodynamic Solubility DMSO_Stock Compound in DMSO Stock Aq_Buffer Aqueous Buffer DMSO_Stock->Aq_Buffer Rapid Addition Precipitation Precipitation (Amorphous/Metastable) Aq_Buffer->Precipitation Supersaturation Measurement_K Kinetic Solubility Measurement Precipitation->Measurement_K Solid_Compound Excess Solid Compound Solvent Aqueous Solvent Solid_Compound->Solvent Long Incubation (e.g., 24h) Equilibrium Saturated Solution in Equilibrium with Solid Solvent->Equilibrium Measurement_T Thermodynamic Solubility Measurement Equilibrium->Measurement_T

Caption: Conceptual workflow for kinetic versus thermodynamic solubility determination.

Experimental Determination of Solubility

Accurate and reproducible measurement of solubility is paramount. The choice of method depends on the stage of drug discovery and the required throughput and precision.

Kinetic Solubility by Nephelometry

Laser nephelometry is a high-throughput method for determining kinetic solubility. It measures the forward-scattered light from suspended particles in a solution. An increase in scattered light indicates compound precipitation.

3.1.1. Step-by-Step Protocol for Nephelometric Kinetic Solubility Assay
  • Preparation of Stock Solutions: Prepare a 10 mM stock solution of the hydroxylated 5-azaindoline in 100% dimethyl sulfoxide (DMSO).

  • Serial Dilution: In a 96-well or 384-well plate, perform a serial dilution of the stock solution with DMSO to create a range of concentrations (e.g., from 10 mM down to 0.01 mM).

  • Addition to Aqueous Buffer: Transfer a small, fixed volume (e.g., 2 µL) from each well of the DMSO plate to a corresponding well of a clear-bottomed microplate containing a larger volume (e.g., 198 µL) of the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4). This results in a final DMSO concentration of 1%.

  • Incubation: Incubate the plate at room temperature for a defined period (e.g., 2 hours) with gentle shaking.

  • Nephelometric Reading: Measure the light scattering of each well using a laser nephelometer.

  • Data Analysis: Plot the scattered light intensity (in nephelometric turbidity units, NTU) against the compound concentration. The kinetic solubility is the concentration at which a significant increase in NTU is observed, indicating the onset of precipitation.

The following diagram outlines the workflow for a nephelometric kinetic solubility assay.

G Start Start Prep_Stock Prepare 10 mM Stock in DMSO Start->Prep_Stock Serial_Dil Serial Dilution in DMSO Plate Prep_Stock->Serial_Dil Transfer Transfer to Aqueous Buffer Plate (1% DMSO) Serial_Dil->Transfer Incubate Incubate with Shaking (e.g., 2h) Transfer->Incubate Read_Nephelometer Read Plate on Nephelometer Incubate->Read_Nephelometer Analyze Analyze Data: Plot NTU vs. Conc. Read_Nephelometer->Analyze End Determine Kinetic Solubility Analyze->End

Caption: Workflow for kinetic solubility determination by nephelometry.

Thermodynamic Solubility by Shake-Flask Method

The shake-flask method is the gold standard for determining thermodynamic solubility.[13] It involves equilibrating an excess of the solid compound with the solvent over an extended period.

3.2.1. Step-by-Step Protocol for Shake-Flask Thermodynamic Solubility Assay
  • Sample Preparation: Add an excess amount of the solid hydroxylated 5-azaindoline to a vial containing a known volume of the desired aqueous buffer (e.g., pH 7.4 phosphate buffer). Ensure there is undissolved solid present.

  • Equilibration: Seal the vials and place them in a shaker incubator at a constant temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (typically 24-48 hours).

  • Phase Separation: After incubation, separate the undissolved solid from the saturated solution. This can be achieved by centrifugation followed by careful removal of the supernatant, or by filtration through a low-binding filter (e.g., 0.22 µm PVDF).

  • Quantification: Accurately dilute the clear saturated solution with a suitable solvent (e.g., mobile phase for HPLC).

  • Analysis: Determine the concentration of the dissolved compound in the diluted sample using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Calculation: Calculate the original concentration in the saturated solution, which represents the thermodynamic solubility.

The following diagram illustrates the shake-flask method workflow.

G Start Start Add_Excess Add Excess Solid to Buffer Start->Add_Excess Equilibrate Equilibrate in Shaker (24-48h) Add_Excess->Equilibrate Separate Separate Solid and Liquid Phases (Centrifuge/Filter) Equilibrate->Separate Dilute Dilute Saturated Supernatant Separate->Dilute Quantify Quantify Concentration (HPLC/LC-MS) Dilute->Quantify End Determine Thermodynamic Solubility Quantify->End

Caption: Workflow for thermodynamic solubility determination by the shake-flask method.

Factors Influencing the Solubility of Hydroxylated 5-Azaindolines

pH-Dependent Solubility

Hydroxylated 5-azaindolines are ionizable compounds due to the presence of the basic nitrogen atom in the pyridine ring. The solubility of such compounds is highly dependent on the pH of the medium.

  • At a pH below the pKa of the pyridine nitrogen, the compound will be protonated, forming a more soluble cationic species.

  • At a pH above the pKa, the compound will exist predominantly in its neutral, less soluble form.

The Henderson-Hasselbalch equation can be used to predict the ionization state at a given pH. A full pH-solubility profile is essential for predicting in vivo dissolution and absorption in different segments of the gastrointestinal tract.

Impact of Molecular Structure

The number and position of hydroxyl groups on the 5-azaindoline ring will significantly influence solubility.

FeatureExpected Impact on Aqueous SolubilityRationale
Increased number of -OH groups Generally increasesMore sites for hydrogen bonding with water.
-OH group on the aromatic ring IncreasesEnhances polarity and hydrogen bonding potential.
-OH group on the saturated ring IncreasesEnhances polarity, may disrupt crystal packing.
Intramolecular H-bonding DecreasesThe -OH group is less available to interact with water.[8]
Solid-State Properties

The crystalline form (polymorph) of a compound can have a dramatic effect on its thermodynamic solubility. Different polymorphs have different crystal lattice energies, with the most stable form exhibiting the lowest solubility. It is crucial to characterize the solid form of the material used in solubility studies.

Strategies for Improving the Solubility of Hydroxylated 5-Azaindolines

When the intrinsic solubility of a promising hydroxylated 5-azaindoline is insufficient, several formulation strategies can be employed:

  • Salt Formation: Protonating the basic nitrogen of the 5-azaindoline with a suitable acid to form a salt is a common and effective method to increase solubility.

  • Amorphous Solid Dispersions: Dispersing the compound in a polymer matrix in an amorphous state can significantly enhance its apparent solubility and dissolution rate.

  • Particle Size Reduction: Micronization or nanocrystal technology increases the surface area of the drug particles, leading to a faster dissolution rate according to the Noyes-Whitney equation.[14]

  • Use of Co-solvents and Surfactants: In preclinical studies, co-solvents and surfactants can be used to prepare solutions for in vivo administration.

Conclusion

The solubility of hydroxylated 5-azaindolines is a critical parameter that must be carefully evaluated and optimized throughout the drug discovery and development process. A thorough understanding of the interplay between molecular structure, pH, and solid-state properties is essential for accurately interpreting solubility data. By employing robust experimental methodologies, such as nephelometry for high-throughput kinetic screening and the shake-flask method for definitive thermodynamic solubility, researchers can make informed decisions to advance drug candidates with favorable physicochemical profiles. Ultimately, a proactive approach to characterizing and addressing solubility challenges will significantly enhance the probability of success in developing novel therapeutics based on the 5-azaindoline scaffold.

References

  • Hydroxyl Groups in Synthetic and Natural Product Derived Therapeutics – A Perspective on a Common Functional Group. (2019). ResearchGate. [Link]

  • Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. (2015). Dissolution Technologies. [Link]

  • Can anyone tell me how to perform equilibrium solubility studies step by step practically? (2013). ResearchGate. [Link]

  • Investigating the effects of the core nitrogen atom configuration on the thermodynamic solubility of 6,5-bicyclic heterocycles. (2021). PubMed. [Link]

  • A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. (2024). Pharmaceutical Sciences. [Link]

  • Predicting drug solubility in binary solvent mixtures using graph convolutional networks: a comprehensive deep learning approach. (2025). PMC. [Link]

  • Solubility across a series of hydroxylated aromatics. Hydrophilicity... ResearchGate. [Link]

  • How are chemical structures modified to improve bioavailability? (2025). Patsnap Synapse. [Link]

  • Systematic Study of Effects of Structural Modifications on the Aqueous Solubility of Drug-like Molecules. (2016). PMC. [Link]

  • Challenges to Formulation Development for Highly Potent APIs. (2022). Pharmaceutical Technology. [Link]

  • Aqueous Solubility Assay. Bienta. [Link]

  • kinetic versus thermodynamic solubility temptations and risks. (2012). PubMed. [Link]

  • Impact of Stereospecific Intramolecular Hydrogen Bonding on Cell Permeability and Physicochemical Properties. (2014). NIH. [Link]

  • Improvement in aqueous solubility achieved via small molecular changes. (2017). PubMed. [Link]

  • How to Solve the Developability Challenges of Poorly Water Soluble New Chemical Entities for Oral Formulations. (2024). American Pharmaceutical Review. [Link]

  • Thermodynamic vs. kinetic solubility: Knowing which is which. (2025). ResearchGate. [Link]

  • ExperimentNephelometryKinetics Documentation. (2025). Emerald Cloud Lab. [Link]

  • Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. (2014). American Pharmaceutical Review. [Link]

  • Explain the effect of intramolecular hydrogen bonding on solubilities in cold and hot water? (2018). Chemistry Stack Exchange. [Link]

  • Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. [Link]

  • Intra Molecular Hydrogen bond Effect on Physical Properties(Chemical Bonding). (2021). YouTube. [Link]

  • Formulation Tactics for the Delivery of Poorly Soluble Drugs. PharmaTutor. [Link]

  • Solubility Determination of Chemicals by Nephelometry. (2016). JRC Publications Repository. [Link]

  • Formulation strategies for poorly soluble drugs. (2025). ResearchGate. [Link]

  • Azaindole Therapeutic Agents. (2020). PMC. [Link]

  • Evaluation of Machine Learning Models for Aqueous Solubility Prediction in Drug Discovery. (2024). arXiv.org. [Link]

  • Heterocyclic N-Oxides – An Emerging Class of Therapeutic Agents. (2015). PMC. [Link]

  • Medicinal Chemistry of Drugs with N-Oxide Functionalities. (2022). ACS Publications. [Link]

  • The relationship of hydrogen bond formation with solubility increment of poorly soluble drugs. (2025). Al-Kufa University. [Link]

  • Bioactive heterocycles containing endocyclic N-hydroxy groups. (2016). PMC. [Link]

  • Current Techniques of Water Solubility Improvement for Antioxidant Compounds and Their Correlation with Its Activity: Molecular Pharmaceutics. (2022). MDPI. [Link]

  • Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. (2023). International Journal of Pharmaceutical Sciences Review and Research. [Link]

  • A tautomeric ligand enables directed C‒H hydroxylation with molecular oxygen. (2021). PMC. [Link]

  • 7-Azaindole Analogues as Bioactive Agents and Recent Results. (2021). PubMed. [Link]

  • Azaindole Therapeutic Agents. (2020). PMC. [Link]

  • An Oxygen Walk Approach for C3 Selective Hydroxylation of Pyridines. Lund University. [Link]

Sources

Foundational

An In-Depth Technical Guide to 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol: A Scaffold of Emerging Pharmaceutical Interest

For the attention of: Researchers, scientists, and drug development professionals. This guide provides a comprehensive technical overview of 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol, a heterocyclic compound belonging to...

Author: BenchChem Technical Support Team. Date: February 2026

For the attention of: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive technical overview of 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol, a heterocyclic compound belonging to the broader class of pyrrolopyridines. This family of molecules has garnered significant attention in medicinal chemistry for its versatile pharmacological activities. This document will delve into the foundational chemical identifiers, potential synthetic pathways, and the promising biological relevance of this specific scaffold, grounded in the context of its better-studied isomers and derivatives.

Core Chemical Identifiers

Precise identification is paramount in chemical research and drug development. Below are the key identifiers for 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol.

IdentifierValue
IUPAC Name 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol
CAS Number 2172083-94-0[1]
Canonical SMILES C1NCC2=C1C=CN=C2O
InChI Key InChI=1S/C7H8N2O/c10-7-5-1-2-8-6-4-3-9-6-7/h1-2,9-10H,3-4H2
Molecular Formula C₇H₈N₂O
Molecular Weight 136.15 g/mol

The Pyrrolopyridine Scaffold: A Privileged Structure in Medicinal Chemistry

The pyrrolopyridine nucleus, an isostere of indole, is a recurring motif in a multitude of biologically active compounds. The fusion of a pyrrole ring to a pyridine ring gives rise to six distinct isomers, each with a unique electronic distribution and steric arrangement, thereby offering a diverse template for drug design. Derivatives of various pyrrolopyridine cores have been investigated for a wide array of therapeutic applications, including as anticancer agents, kinase inhibitors, and anti-inflammatory compounds.[2][3][4][5] The specific isomer, pyrrolo[3,2-c]pyridine, is of growing interest due to its structural analogy to biologically important purine systems.

Synthesis and Chemical Exploration

While specific, detailed synthetic procedures for 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol are not extensively documented in publicly available literature, a plausible synthetic strategy can be extrapolated from established methods for related pyrrolopyridine derivatives. A common approach involves the construction of the bicyclic system through cyclization reactions.

A potential retrosynthetic analysis is outlined below:

G target 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol intermediate1 Substituted Pyridine Precursor target->intermediate1 Disconnection intermediate2 Functionalized Pyrrolidine intermediate1->intermediate2 Formation of C-N bond reagents Cyclization Reagents intermediate2->reagents Reaction with

Caption: Retrosynthetic analysis of 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol.

A generalized synthetic workflow could involve the following key steps:

  • Preparation of a Substituted Pyridine: The synthesis would likely commence with a pyridine ring bearing appropriate functional groups at positions 3 and 4 to facilitate the annulation of the pyrrole ring.

  • Introduction of the Pyrrole Precursor: A fragment destined to become the pyrrolidine ring would be introduced. This could be achieved through various organic reactions, such as nucleophilic substitution or cross-coupling reactions.

  • Cyclization: The final and crucial step is the intramolecular cyclization to form the fused bicyclic system. The choice of cyclization conditions would be critical and depend on the nature of the substituents.

  • Functional Group Interconversion: If necessary, subsequent steps would be carried out to install the hydroxyl group at the 4-position, if not already present in the pyridine starting material.

For instance, the synthesis of related 1H-pyrrolo[3,2-c]pyridine derivatives has been achieved through a multi-step sequence starting from substituted pyridines, followed by the introduction of a dimethylamino)vinyl) group and subsequent cyclization.[4]

Biological Significance and Therapeutic Potential

The biological activities of the broader class of pyrrolopyridines provide a strong rationale for the investigation of 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol and its derivatives.

Kinase Inhibition

A significant body of research has focused on pyrrolopyridines as kinase inhibitors.[3] Kinases are a class of enzymes that play a pivotal role in cell signaling, and their dysregulation is a hallmark of many diseases, including cancer. The pyrrolopyridine scaffold can serve as a bioisostere for the purine core of ATP, allowing it to bind to the ATP-binding site of kinases and inhibit their activity. The specific substitution pattern on the pyrrolopyridine ring is crucial for achieving potency and selectivity against different kinases.

G Pyrrolopyridine Pyrrolopyridine Derivative Kinase Kinase ATP Binding Site Pyrrolopyridine->Kinase Competitively Binds Inhibition Inhibition of Phosphorylation Kinase->Inhibition Leads to ATP ATP ATP->Kinase Binds Downstream Downstream Signaling Inhibition->Downstream Blocks

Caption: Mechanism of kinase inhibition by pyrrolopyridine derivatives.

Anticancer Activity

Several studies have reported the potent anticancer activities of pyrrolopyridine derivatives.[4] For example, certain 1H-pyrrolo[3,2-c]pyridine derivatives have been shown to act as colchicine-binding site inhibitors, leading to the disruption of microtubule dynamics and subsequent cell cycle arrest and apoptosis in cancer cells.[4]

Other Therapeutic Areas

The versatility of the pyrrolopyridine scaffold extends to other therapeutic areas. Derivatives have been explored for their potential as anti-inflammatory, antibacterial, and antiviral agents, as well as for the treatment of neurological disorders.[2][5] The diverse biological activities underscore the importance of synthesizing and evaluating novel derivatives such as 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol.

Future Directions

The unique structural features of 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol make it an attractive candidate for further investigation in drug discovery programs. Key areas for future research include:

  • Development of robust and scalable synthetic routes: Establishing efficient methods for the synthesis of this scaffold will be crucial for enabling extensive structure-activity relationship (SAR) studies.

  • Exploration of biological activities: Screening of 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol and its derivatives against a wide range of biological targets, particularly kinases and other enzymes implicated in disease, is warranted.

  • Computational studies: Molecular modeling and computational chemistry can be employed to understand the binding modes of these compounds with their biological targets and to guide the design of more potent and selective analogs.

References

  • Cas no 2172083-94-0 (1H,2H,3H-pyrrolo3,2-cpyridin-4-ol). (n.d.). Retrieved February 16, 2026, from [Link]

  • Wójcicka, A., & Redzicka, A. (2021). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. Pharmaceuticals, 14(4), 354. [Link]

  • Śladowska, H., Sławiński, J., & Sieklucka-Dziuba, M. (2009). Synthesis and pharmacological properties of new derivatives of 4-alkoxy-6-methyl-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-diones. Acta poloniae pharmaceutica, 66(1), 57–63.
  • Li, Y., et al. (2020). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Advances, 10(45), 26865-26875. [Link]

  • Wang, C., et al. (2024). Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2300764. [Link]

  • Aicher, T. D., et al. (2019). Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. ACS medicinal chemistry letters, 10(10), 1459–1465. [Link]

  • Wójcicka, A., & Redzicka, A. (2021). An Overview of the Biological Activity of Pyrrolo[3,4- c]pyridine Derivatives. Pharmaceuticals (Basel, Switzerland), 14(4), 354. [Link]

  • Van der Veken, P., et al. (2016). Synthetic Entries to and Biological Activity of Pyrrolopyrimidines. Current pharmaceutical design, 22(12), 1644–1660. [Link]

  • Zhang, Z. F., et al. (2020). Chemical fingerprinting and the biological properties of extracts from Fomitopsis pinicola. Journal of Food Biochemistry, 44(10), e13437. [Link]

  • da Silva, G. N., et al. (2018). Biological activity of dihydropyrimidinone (DHPM) derivatives: A systematic review. European journal of medicinal chemistry, 143, 1339–1357. [Link]

Sources

Exploratory

The Ascendant Core: A Technical Guide to 4-Hydroxy-2,3-dihydro-pyrrolo[3,2-c]pyridine

For the vanguard of research, scientific, and drug development communities, this guide elucidates the synthesis, properties, and therapeutic potential of the 4-hydroxy-2,3-dihydro-pyrrolo[3,2-c]pyridine scaffold. As a Se...

Author: BenchChem Technical Support Team. Date: February 2026

For the vanguard of research, scientific, and drug development communities, this guide elucidates the synthesis, properties, and therapeutic potential of the 4-hydroxy-2,3-dihydro-pyrrolo[3,2-c]pyridine scaffold. As a Senior Application Scientist, this document is crafted to provide not just a repository of data, but a strategic blueprint for leveraging this promising heterocyclic core in novel drug discovery endeavors.

The pyrrolopyridine scaffold is a recurring motif in a multitude of biologically active compounds, spanning a wide therapeutic spectrum that includes anticancer, antiviral, and anti-inflammatory agents.[1][2] The inherent structural features of this bicyclic system, particularly its ability to engage in various biological interactions, have cemented its status as a privileged scaffold in medicinal chemistry. Among the various isomers, the pyrrolo[3,2-c]pyridine core has emerged as a particularly fertile ground for the development of targeted therapies.[2] This guide focuses specifically on the 4-hydroxy-2,3-dihydro-pyrrolo[3,2-c]pyridine variant, a scaffold poised for significant exploration. The introduction of a hydroxyl group at the 4-position, combined with a saturated pyrrole ring, presents a unique constellation of electronic and conformational properties that can be strategically exploited for enhanced target binding and optimized pharmacokinetic profiles.

Strategic Synthesis of the Core Scaffold

A logical starting point is the synthesis of a substituted 1H-pyrrolo[3,2-c]pyridine, which has been successfully achieved in the development of colchicine-binding site inhibitors.[3] This can be followed by a selective hydrogenation to yield the 2,3-dihydro derivative. The final introduction of the hydroxyl group at the 4-position represents a critical step, for which several strategies can be envisioned.

Proposed Synthetic Workflow

A plausible multi-step synthesis is outlined below, providing a robust framework for the laboratory-scale production of the target scaffold.

Step 1: Synthesis of 6-Bromo-1H-pyrrolo[3,2-c]pyridine

This initial phase follows a well-documented route, commencing with commercially available 2-bromo-5-methylpyridine.[4]

  • Oxidation: 2-bromo-5-methylpyridine is treated with an oxidizing agent such as m-chloroperbenzoic acid (m-CPBA) to yield 2-bromo-5-methylpyridine 1-oxide.

  • Nitration: The resulting N-oxide is subjected to nitration using a mixture of fuming nitric acid and sulfuric acid to introduce a nitro group at the 4-position, affording 2-bromo-5-methyl-4-nitropyridine 1-oxide.

  • Vinylogous Amine Formation: Reaction with N,N-dimethylformamide dimethyl acetal (DMF-DMA) furnishes the key intermediate, (E)-2-bromo-5-(2-(dimethylamino)vinyl)-4-nitropyridine-1-oxide.

  • Reductive Cyclization: Treatment with a reducing agent, such as iron powder in acetic acid, effects the reduction of the nitro group and subsequent intramolecular cyclization to yield the desired 6-bromo-1H-pyrrolo[3,2-c]pyridine.[4]

Step 2: Selective Reduction of the Pyrrole Ring

The saturation of the pyrrole ring to its 2,3-dihydro counterpart is a crucial step.

  • Catalytic Hydrogenation: The 6-bromo-1H-pyrrolo[3,2-c]pyridine can be subjected to catalytic hydrogenation using a suitable catalyst, such as palladium on carbon (Pd/C) or platinum oxide (PtO₂), under a hydrogen atmosphere. The reaction conditions (pressure, temperature, and solvent) would need to be carefully optimized to achieve selective reduction of the pyrrole ring without affecting the pyridine ring or the bromo substituent.

Step 3: Introduction of the 4-Hydroxy Group

The final and most critical step is the installation of the hydroxyl group at the 4-position. Two potential strategies are proposed:

  • Strategy A: Nucleophilic Aromatic Substitution on a Precursor

    An alternative approach involves starting with a pyridine derivative already bearing a suitable precursor for the hydroxyl group at the 4-position, such as a methoxy group. The synthesis of 4-alkoxy-substituted pyrrolo[3,4-c]pyridines has been reported and could be adapted.[5]

    • Synthesis of 4-Alkoxy-pyrrolo[3,2-c]pyridine: Adapt the synthesis described in Step 1, starting from a 2-bromo-4-methoxy-5-methylpyridine.

    • Selective Reduction: Perform the selective hydrogenation of the pyrrole ring as described in Step 2.

    • Demethylation: The 4-methoxy group can be cleaved to the corresponding 4-hydroxy group using reagents such as boron tribromide (BBr₃) or hydrobromic acid (HBr).

  • Strategy B: Biocatalytic Hydroxylation

    Enzymatic hydroxylation offers a highly selective and environmentally benign alternative. The enzyme 4-hydroxypyridine-3-hydroxylase has been shown to catalyze the hydroxylation of 4-hydroxypyridine to pyridine-3,4-diol.[6][7] While this specific enzyme acts on a different substrate, it demonstrates the feasibility of enzymatic hydroxylation of the pyridine ring. A screening of various hydroxylating enzymes or engineered variants could identify a biocatalyst capable of hydroxylating the 2,3-dihydro-pyrrolo[3,2-c]pyridine core at the 4-position.

Proposed Synthetic Pathway Diagram

Synthetic Pathway cluster_route1 Route 1: Late-stage Hydroxylation cluster_route2 Route 2: Precursor Approach A 2-Bromo-5-methylpyridine B 6-Bromo-1H-pyrrolo[3,2-c]pyridine A->B Multi-step synthesis [22] C 6-Bromo-2,3-dihydro-1H-pyrrolo[3,2-c]pyridine B->C Selective Hydrogenation D 4-Hydroxy-2,3-dihydro-pyrrolo[3,2-c]pyridine C->D Hydroxylation E 2-Bromo-4-methoxy-5-methylpyridine F 6-Bromo-4-methoxy-1H-pyrrolo[3,2-c]pyridine E->F Adapted Synthesis G 6-Bromo-4-methoxy-2,3-dihydro-1H-pyrrolo[3,2-c]pyridine F->G Selective Hydrogenation H 4-Hydroxy-2,3-dihydro-pyrrolo[3,2-c]pyridine G->H Demethylation

Caption: Proposed synthetic routes to 4-hydroxy-2,3-dihydro-pyrrolo[3,2-c]pyridine.

Physicochemical Properties and Structural Elucidation

The anticipated physicochemical properties of the 4-hydroxy-2,3-dihydro-pyrrolo[3,2-c]pyridine core are crucial for its application in drug development.

PropertyAnticipated Value/CharacteristicRationale/Reference
Molecular Formula C₇H₈N₂O-
Molecular Weight 136.15 g/mol -
Appearance Likely a crystalline solidBased on related heterocyclic compounds
Solubility Expected to have moderate aqueous solubilityThe hydroxyl group and pyridine nitrogen can act as hydrogen bond donors and acceptors.
pKa The pyridine nitrogen will be basic, and the hydroxyl group will be weakly acidic.The exact values would require experimental determination.
LogP Expected to be low, indicating hydrophilicity.The presence of polar functional groups will decrease lipophilicity.

Structural Characterization:

A comprehensive structural elucidation of the synthesized core would involve a suite of spectroscopic and analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will be pivotal in confirming the connectivity of the atoms and the successful reduction of the pyrrole ring. The disappearance of the pyrrolic protons and the appearance of signals corresponding to the saturated -CH₂-CH₂- moiety will be key diagnostic markers.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will be used to confirm the elemental composition and molecular weight of the final compound.

  • Infrared (IR) Spectroscopy: The presence of the hydroxyl group will be confirmed by a characteristic broad absorption band in the region of 3200-3600 cm⁻¹.

  • X-ray Crystallography: Single-crystal X-ray diffraction would provide unambiguous proof of the three-dimensional structure, including the conformation of the dihydro-pyrrole ring and the intermolecular interactions mediated by the hydroxyl group.

Biological Activity and Therapeutic Potential

While direct biological data for 4-hydroxy-2,3-dihydro-pyrrolo[3,2-c]pyridine is scarce, the extensive research on related pyrrolopyridine derivatives provides a strong foundation for predicting its therapeutic potential. The introduction of the 4-hydroxy group is anticipated to significantly influence the biological activity profile by providing a key hydrogen bonding interaction with target proteins.

Potential Therapeutic Applications:

  • Kinase Inhibition: Pyrrolo[3,2-c]pyridine derivatives have shown inhibitory effects against FMS kinase.[2] The 4-hydroxy group could serve as a critical pharmacophoric element for binding to the ATP-binding site of various kinases implicated in cancer and inflammatory diseases.

  • Anticancer Activity: The 1H-pyrrolo[3,2-c]pyridine scaffold has been utilized to design potent colchicine-binding site inhibitors with significant anticancer activity.[3] The 4-hydroxy derivative could exhibit enhanced or altered activity profiles against various cancer cell lines.

  • Antiviral and Antimicrobial Activity: The broader family of pyrrolopyridines has demonstrated a wide range of antimicrobial and antiviral activities.[2] The 4-hydroxy-2,3-dihydro-pyrrolo[3,2-c]pyridine core could serve as a novel template for the development of new anti-infective agents.

  • Central Nervous System (CNS) Activity: Derivatives of the isomeric pyrrolo[3,4-c]pyridine have been investigated for their analgesic and sedative properties.[8] The polarity imparted by the hydroxyl group could influence the blood-brain barrier permeability and CNS activity of the target scaffold.

Structure-Activity Relationship (SAR) Insights

The 4-hydroxy group is a versatile functional group that can significantly impact the SAR of the pyrrolopyridine scaffold:

  • Hydrogen Bonding: The hydroxyl group can act as both a hydrogen bond donor and acceptor, enabling strong and specific interactions with biological targets.

  • Modulation of Physicochemical Properties: The introduction of a hydroxyl group will increase polarity and aqueous solubility, which can have a profound effect on the pharmacokinetic properties of a drug candidate, including absorption, distribution, metabolism, and excretion (ADME).

  • Metabolic Handle: The hydroxyl group can serve as a site for metabolic transformations, such as glucuronidation or sulfation, which can influence the in vivo half-life and clearance of the compound.

Experimental Workflow for Biological Evaluation

Biological Evaluation Workflow A Synthesized 4-Hydroxy-2,3-dihydro-pyrrolo[3,2-c]pyridine B In vitro Kinase Panel Screening A->B Primary Screening C Cell-based Proliferation Assays (e.g., MTT, CellTiter-Glo) A->C Cellular Activity D Target Engagement Assays (e.g., CETSA, SPR) B->D Target Validation C->D E In vitro ADME Profiling (Solubility, Permeability, Metabolic Stability) D->E Pharmacokinetic Profiling F In vivo Efficacy Studies (Xenograft models) E->F In vivo Proof-of-Concept G Lead Optimization F->G Iterative Improvement

Caption: A streamlined workflow for the biological evaluation of the core scaffold.

Conclusion and Future Directions

The 4-hydroxy-2,3-dihydro-pyrrolo[3,2-c]pyridine core represents a compelling and underexplored scaffold for the development of novel therapeutics. While its direct synthesis and biological profile are yet to be fully elucidated, the wealth of information on related pyrrolopyridine systems provides a clear and rational path forward for its investigation. The proposed synthetic strategies, coupled with a systematic biological evaluation, will undoubtedly unlock the full potential of this promising heterocyclic core. The strategic incorporation of the 4-hydroxy group offers a powerful tool for medicinal chemists to fine-tune target affinity, selectivity, and pharmacokinetic properties, paving the way for the discovery of next-generation therapies for a range of human diseases. Further research into scalable and efficient synthetic routes, as well as a comprehensive exploration of its biological activities, is highly encouraged.

References

  • Wójcicka, A., & Redzicka, A. (2021). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. Pharmaceuticals (Basel, Switzerland), 14(4), 354. [Link]
  • Starck, L. O., & al., e. (2021). A Review of the Synthetic Strategies toward Dihydropyrrolo[1,2-a]Pyrazinones. Molecules, 26(11), 3369. [Link]
  • Szymański, P., & al., e. (2020). 4-Hydroxypiperidines and Their Flexible 3-(Amino)propyloxy Analogues as Non-Imidazole Histamine H3 Receptor Antagonist: Further Structure–Activity Relationship Exploration and In Vitro and In Vivo Pharmacological Evaluation. Molecules, 25(24), 5926. [Link]
  • Zhang, H., & al., e. (2019). Hydroxy-Substituted AzacalixPyridines: Synthesis, Structure, and Construction of Functional Architectures. Frontiers in Chemistry, 7, 567. [Link]
  • Baumann, M., & Baxendale, I. R. (2013). An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles. Beilstein journal of organic chemistry, 9, 2265–2339. [Link]
  • Watson, G. K., Houghton, C., & Cain, R. B. (1974). Microbial metabolism of the pyridine ring. The hydroxylation of 4-hydroxypyridine to pyridine-3,4-diol (3,4-dihydroxypyridine) by 4-hydroxypyridine 3-hydroxylase. The Biochemical journal, 140(2), 265–276. [Link]
  • Gatfaoui, S., & al., e. (2009). Synthesis and pharmacological properties of new derivatives of 4-alkoxy-6-methyl-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-diones. Acta poloniae pharmaceutica, 66(1), 57–63. [Link]
  • Watson, G. K., Houghton, C., & Cain, R. B. (1974). Microbial metabolism of the pyridine ring. The hydroxylation of 4-hydroxypyridine to pyridine-3,4-diol (3,4-dihydroxypyridine) by 4-hydroxypyridine-3-hydroxylase. The Biochemical journal, 140(2), 265–276. [Link]
  • Wójcicka, A., & Redzicka, A. (2021). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. Pharmaceuticals, 14(4), 354. [Link]
  • Altomare, C., & al., e. (1990). Synthesis and pharmacological evaluation of perhydropyrrolo [3,4-c]pyridine derivatives. Il Farmaco; edizione scientifica, 45(5), 489–497. [Link]
  • Voloshchuk, V. V., & Ivonin, S. P. (2024). Recent Advances in the Synthesis and Biological Activity of Pyrrolo[2,3-c]pyridines. Chemistry of Heterocyclic Compounds, 60(5), 291-314. [Link]
  • Wójcicka, A., & Redzicka, A. (2021). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. PMC, 14(4), 354. [Link]
  • Voloshchuk, V. V., & Ivonin, S. P. (2024). Recent Advances in the Synthesis and Biological Activity of Pyrrolo[2,3-c]pyridines. Chemistry of Heterocyclic Compounds, 60(5), 291-314. [Link]
  • Li, Y., & al., e. (2024). Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. Journal of enzyme inhibition and medicinal chemistry, 39(1), 2300938. [Link]
  • Dobosz, J., & al., e. (2020). Synthesis of pyrrolo[2,3-d]pyridazines and pyrrolo[2,3-c]pyridines (6-azaindoles). Experimental and theoretical study. Organic & Biomolecular Chemistry, 18(1), 123-132. [Link]
  • Wójcicka, A., & Redzicka, A. (2021). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. Pharmaceuticals, 14(4), 354. [Link]
  • American Chemical Society Green Chemistry Institute Pharmaceutical Roundtable. (2024). Pyridine Ring Synthesis. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]
  • Wikipedia. (2024). Pyridine. [Link]
  • Wójcicka, A., & Redzicka, A. (2021). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. ResearchGate. [Link]
  • Kumar, A., & al., e. (2024). Synthetic strategies to pyrido fused heterocycles. Journal of Chemical Sciences, 136(1), 41. [Link]
  • Ogle, L. V., & al., e. (2013). 1,4-Dihydropyridine Derivatives: Dihydronicotinamide Analogues-Model Compounds Targeting Oxidative Stress. Oxidative medicine and cellular longevity, 2013, 859305. [Link]
  • Li, Y., & al., e. (2024). Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site. Semantic Scholar. [Link]
  • Baumann, M. H., & al., e. (2017). Neuropharmacology of 3,4-Methylenedioxypyrovalerone (MDPV), Its Metabolites, and Related Analogs. Current topics in behavioral neurosciences, 32, 119–142. [Link]
  • El-Sayed, N. N. E. (2021). Synthesis and Biological Activity of Pyrazolo[4,3-c]heterocyclic Derivatives: A Mini Review. Current Organic Synthesis, 18(6), 569-580. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Selective Synthesis of 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol

This Application Note is designed for research scientists and drug development professionals. It details a robust, multi-step synthetic pathway for 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol starting from 5-azaindole .

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for research scientists and drug development professionals. It details a robust, multi-step synthetic pathway for 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol starting from 5-azaindole .

Executive Summary

The scaffold 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol (Target 4 ) represents a critical pharmacophore in kinase inhibitor development, particularly for JAK and BET bromodomain targets. While 5-azaindole is commercially available, the introduction of the C4-hydroxyl group combined with the saturation of the pyrrole ring presents a regioselectivity challenge.

Direct hydrogenation of 5-azaindole is non-selective, and direct hydroxylation of the electron-deficient pyridine ring is kinetically unfavorable. This protocol establishes a "Functionalize-then-Reduce" strategy. We utilize N-oxide activation to install the C4-functionality via a Reissert-Henze rearrangement, followed by a chemoselective reduction of the pyrrole ring that preserves the newly formed pyridone/lactam motif.

Strategic Pathway Analysis

The synthesis requires overcoming two energy barriers:

  • Nucleophilic substitution on the pyridine ring: Achieved by activating the N5-nitrogen.

  • Chemoselective reduction: Reducing the electron-rich pyrrole C2-C3 bond without over-reducing the pyridine ring.

Reaction Scheme (Graphviz)

SynthesisPathway Start 5-Azaindole (1H-pyrrolo[3,2-c]pyridine) Inter1 Intermediate A (5-Azaindole N-oxide) Start->Inter1 mCPBA EtOAc, 0°C Inter2 Intermediate B (4-Chloro-5-azaindole) Inter1->Inter2 POCl3 Reissert-Henze Inter2->Inter1 Incomplete Conversion Inter3 Intermediate C (4-Hydroxy-5-azaindole) Inter2->Inter3 aq. HCl Reflux (Hydrolysis) Target Target Molecule (2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol) Inter3->Target H2, Pd/C AcOH (Selective Reduction)

Caption: Four-step synthetic pathway leveraging N-oxide activation for C4-regioselectivity followed by selective catalytic hydrogenation.

Detailed Experimental Protocols

Step 1: Activation via N-Oxidation

Objective: Convert 5-azaindole into its N-oxide to increase electrophilicity at the C4 position.

  • Reagents: 5-Azaindole (1.0 eq), m-Chloroperoxybenzoic acid (mCPBA, 77%, 1.2 eq), Ethyl Acetate (EtOAc).

  • Protocol:

    • Dissolve 5-azaindole (10.0 g, 84.6 mmol) in EtOAc (200 mL) and cool to 0°C.

    • Add mCPBA (23.0 g, 101.5 mmol) portion-wise over 30 minutes to control exotherm.

    • Warm to room temperature (RT) and stir for 4 hours.

    • Workup: The product often precipitates as the m-chlorobenzoic acid salt. Filter the solid. Suspend the solid in saturated aq. NaHCO₃ (150 mL) and stir for 1 hour to liberate the free base.

    • Extract with CHCl₃/Isopropanol (3:1), dry over Na₂SO₄, and concentrate.

    • Yield: Expect 85-90% of Intermediate A (5-azaindole-5-oxide).

Step 2: C4-Chlorination (Reissert-Henze Rearrangement)

Objective: Install a leaving group at C4 using phosphorous oxychloride. This is preferred over direct acetoxylation (Boekelheide) for higher regiocontrol in this specific scaffold.

  • Reagents: Intermediate A (1.0 eq), POCl₃ (5.0 eq).

  • Protocol:

    • Place Intermediate A (5.0 g) in a dried flask under N₂.

    • Add POCl₃ (20 mL) carefully.

    • Heat the mixture to 90°C for 3 hours. The suspension will clear as the reaction proceeds.

    • Quench (Critical): Cool to RT. Pour the reaction mixture slowly onto crushed ice (200 g) with vigorous stirring. Caution: Violent reaction.

    • Neutralize with NH₄OH to pH 8.

    • Collect the precipitate by filtration or extract with EtOAc.

    • Yield: Expect 60-70% of Intermediate B (4-chloro-1H-pyrrolo[3,2-c]pyridine).

Step 3: Hydrolysis to the Pyridone

Objective: Convert the chloride to the hydroxyl group. Note that 4-hydroxy-5-azaindole exists predominantly as the pyridone tautomer (1,5-dihydro-4H-pyrrolo[3,2-c]pyridin-4-one).

  • Reagents: Intermediate B, 6N HCl (aq).

  • Protocol:

    • Suspend Intermediate B (3.0 g) in 6N HCl (30 mL).

    • Reflux (100°C) for 12 hours.

    • Cool to RT and concentrate under reduced pressure to remove excess HCl.

    • Neutralize with saturated NaHCO₃ to precipitate the solid.

    • Yield: Expect >80% of Intermediate C (4-hydroxy-5-azaindole).

Step 4: Chemoselective Reduction

Objective: Selectively reduce the C2-C3 pyrrole double bond while leaving the amide (pyridone) intact.

  • Reagents: Intermediate C, 10% Pd/C, Glacial Acetic Acid, H₂ (balloon or 50 psi).

  • Protocol:

    • Dissolve Intermediate C (1.0 g) in glacial acetic acid (20 mL).

    • Add 10% Pd/C (100 mg, 10 wt%).

    • Purge with N₂, then introduce H₂ gas.

    • Condition Choice:

      • Standard: Stir under H₂ balloon (1 atm) at 60°C for 16 hours.

      • High Throughput:[1][2][3] Hydrogenate at 50 psi at RT for 4 hours.

    • Filter through a Celite pad to remove the catalyst. Wash with MeOH.

    • Concentrate the filtrate. Co-evaporate with toluene to remove acetic acid traces.

    • Purification: Flash chromatography (DCM/MeOH 95:5).

Data Summary & Validation

Parameter5-Azaindole (Start)Intermediate C (Oxidized)Target Molecule
Molecular Weight 118.14134.14136.15
Key 1H NMR Signal C2-H/C3-H: Aromatic doublets (6.5-7.5 ppm)C2-H/C3-H: Aromatic doublets (shifted)C2-H/C3-H: Aliphatic triplets (~3.0-3.6 ppm)
MS (ESI+) [M+H]+ 119[M+H]+ 135[M+H]+ 137
Appearance White/Tan solidYellowish solidOff-white powder

Validation Check: To confirm the synthesis of the dihydro species, monitor the disappearance of the aromatic pyrrole protons at


 6.5 and 7.3 ppm and the appearance of two coupled triplets (or multiplets) in the aliphatic region (

3.0–4.0 ppm) corresponding to the CH₂-CH₂ linkage.

Troubleshooting & Insights

  • Regioselectivity Issues (Step 2): If 3-chlorination is observed (rare but possible), ensure the N-oxide formation (Step 1) was complete. Unreacted 5-azaindole reacts differently with POCl₃.

  • Over-reduction (Step 4): If the pyridine ring reduces (forming a piperidine), lower the temperature to RT and reduce H₂ pressure. Acetic acid is crucial; it protonates the basic nitrogen, protecting the pyridine ring from hydrogenation in some mechanisms, but for pyridones, it facilitates the pyrrole reduction.

  • Solubility: The target molecule is polar.[4] If extraction is difficult, use continuous extraction (Soxhlet) or reverse-phase chromatography.

References

  • Azaindole Synthesis Overview

    • Synthesis of Azaindoles.[1][5][6][7][8][9][10] Organic Chemistry Portal. Available at: [Link]

  • N-Oxide Rearrangement (Reissert-Henze/Boekelheide)

    • The Boekelheide Rearrangement of Pyrimidine N-oxides.[11] Freie Universität Berlin. Available at: [Link]

    • Synthetic approaches for the synthesis of 7-azaindole derivatives. (Analogous chemistry for 5-azaindole). Uni-Rostock. Available at: [Link]

  • Hydrogenation of Azaindoles

    • Recent developments in enantio- and diastereoselective hydrogenation of N-heteroaromatic compounds. Organic & Biomolecular Chemistry.[3][5][6][7][8][10][11][12] Available at: [Link]

  • Commercial Analogues & Scaffolds

Sources

Application

Application Notes and Protocols: The 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol Scaffold for Kinase Inhibitor Discovery

Introduction: A Privileged Scaffold in Kinase Inhibition The landscape of kinase inhibitor drug discovery is continually evolving, with an ongoing search for novel molecular scaffolds that offer both potency and selectiv...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: A Privileged Scaffold in Kinase Inhibition

The landscape of kinase inhibitor drug discovery is continually evolving, with an ongoing search for novel molecular scaffolds that offer both potency and selectivity.[1] Protein kinases are crucial regulators of cellular signaling pathways, and their dysregulation is a hallmark of numerous diseases, particularly cancer.[2][3] The pyrrolopyridine core, a bicyclic heterocyclic system, has emerged as a "privileged scaffold" in medicinal chemistry. Its various isomers have been successfully developed into potent inhibitors of a wide range of kinases, including Fibroblast Growth Factor Receptor (FGFR), Platelet-Derived Growth Factor Receptor (PDGFr), Epidermal Growth Factor Receptor (EGFR), and Glycogen Synthase Kinase 3 (GSK3).[4][5][6][7][8]

This application note focuses on the 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol scaffold, a specific isomer with significant potential for the development of novel kinase inhibitors. We will explore its structural features, potential kinase targets, and provide detailed protocols for its evaluation in both biochemical and cellular contexts.

The 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol Scaffold: Structural and Mechanistic Insights

The 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol core offers a unique three-dimensional structure and multiple points for chemical diversification, making it an attractive starting point for library synthesis. Its hydrogen bond donors and acceptors can engage with key residues in the ATP-binding pocket of various kinases, leading to competitive inhibition.[5]

Derivatives of the closely related pyrrolopyridine scaffolds have demonstrated a range of inhibitory mechanisms. For instance, some act as type I inhibitors, competing directly with ATP in the active conformation of the kinase, while others may exhibit type II inhibition by binding to the inactive conformation.[9] The specific mechanism of action for compounds derived from the 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol scaffold will be dependent on the specific substitutions made to the core structure.

Potential Kinase Targets and Therapeutic Applications

While direct evidence for the kinase targets of 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol is emerging, the broader pyrrolopyridine class provides strong indicators of its potential.[10] Based on the known activity of its isomers, this scaffold could be rationally designed to target:

  • Tyrosine Kinases: Including receptor tyrosine kinases like FGFR, VEGFR, and EGFR, which are frequently implicated in cancer cell proliferation and angiogenesis.[5][11]

  • Serine/Threonine Kinases: Such as those involved in cell cycle progression (e.g., Cdc7) and signaling pathways (e.g., TNIK, GSK3).[6][12][13][14]

  • Atypical Kinases: Such as Haspin, which plays a crucial role in mitosis.[15]

The successful development of inhibitors based on this scaffold could lead to novel therapeutics for oncology, inflammatory diseases, and neurodegenerative disorders.[16]

Experimental Workflows for Inhibitor Characterization

A systematic approach is essential to validate the potential of a novel kinase inhibitor scaffold. The following workflow outlines the key experimental stages, from initial biochemical screening to cellular target engagement.

G cluster_0 Phase 1: Biochemical Evaluation cluster_1 Phase 2: Cellular Characterization A In Vitro Kinase Assay (IC50 Determination) B Kinome Profiling (Selectivity Assessment) A->B Hit Confirmation C Cell-Based Proliferation Assay (EC50 Determination) B->C Lead Selection D Target Engagement Assay (e.g., NanoBRET) C->D Cellular Potency E Downstream Signaling Analysis (e.g., Western Blot, ELISA) D->E Confirmation of Mechanism

Figure 1: A generalized workflow for the evaluation of kinase inhibitors.

Protocols

Protocol 1: In Vitro Biochemical Kinase Inhibition Assay

This protocol describes a general method to determine the half-maximal inhibitory concentration (IC50) of a test compound against a purified kinase.

Principle: The assay measures the ability of a compound to inhibit the phosphorylation of a substrate by a specific kinase. The readout is often based on the detection of ADP produced or the amount of phosphorylated substrate. The ADP-Glo™ Kinase Assay is a common example.[15]

Materials:

  • Purified recombinant kinase

  • Kinase-specific substrate (peptide or protein)

  • ATP at a concentration close to the Km for the kinase[17]

  • Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT)

  • Test compounds dissolved in DMSO

  • ADP-Glo™ Kinase Assay Kit (Promega) or similar

  • White, opaque 96- or 384-well plates

  • Plate reader capable of luminescence detection

Procedure:

  • Compound Preparation: Prepare a serial dilution of the test compound in DMSO. A typical starting concentration is 10 mM.

  • Reaction Setup:

    • Add 2.5 µL of the test compound dilution or DMSO (vehicle control) to the wells of the assay plate.

    • Add 5 µL of a 2x kinase/substrate mixture to each well.

    • Initiate the kinase reaction by adding 2.5 µL of a 4x ATP solution. The final reaction volume is 10 µL.

  • Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes). The optimal time should be determined empirically to ensure the reaction is in the linear range.

  • Detection:

    • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

    • Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

  • Data Acquisition: Measure the luminescence using a plate reader.

  • Data Analysis:

    • Calculate the percent inhibition for each compound concentration relative to the vehicle control.

    • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Parameter Typical Value Considerations
Final DMSO Concentration ≤ 1%High concentrations can inhibit kinase activity.[17]
ATP Concentration Km of the kinaseUsing ATP at Km allows for better comparison of inhibitor potencies.[17]
Enzyme Concentration 1-10 nMShould be in the linear range of the assay.
Substrate Concentration ≥ Km of the substrateTo ensure saturation.
Protocol 2: Cellular Target Engagement using NanoBRET™

This protocol outlines a method to quantify the binding of an inhibitor to its target kinase in living cells.[9][18][19]

Principle: The NanoBRET™ Target Engagement assay is a proximity-based assay that measures bioluminescence resonance energy transfer (BRET) between a NanoLuc® luciferase-tagged kinase (donor) and a fluorescently labeled tracer that binds to the kinase's active site (acceptor).[20] An unlabeled test compound will compete with the tracer for binding to the kinase, resulting in a decrease in the BRET signal.[18]

Materials:

  • HEK293 cells (or other suitable cell line)

  • Plasmid encoding the kinase of interest fused to NanoLuc® luciferase

  • Transfection reagent (e.g., FuGENE® HD)

  • Opti-MEM® I Reduced Serum Medium

  • NanoBRET™ Tracer specific for the kinase family

  • NanoBRET™ Nano-Glo® Substrate

  • White, tissue culture-treated 96-well plates

  • BRET-capable plate reader

Procedure:

  • Cell Transfection:

    • Seed HEK293 cells in a 6-well plate.

    • Transfect the cells with the NanoLuc®-kinase fusion plasmid according to the manufacturer's protocol.

    • Incubate for 24 hours.

  • Cell Plating:

    • Trypsinize and resuspend the transfected cells.

    • Plate the cells in a white 96-well plate at a density of 2 x 10^4 cells per well in 100 µL of Opti-MEM®.

  • Compound Treatment:

    • Prepare serial dilutions of the test compound in Opti-MEM®.

    • Add 10 µL of the compound dilutions to the appropriate wells. Include a vehicle control (DMSO).

  • Tracer and Substrate Addition:

    • Prepare a 10x solution of the NanoBRET™ Tracer and a 100x solution of the Nano-Glo® Substrate in Opti-MEM®.

    • Add 11 µL of the tracer/substrate mix to each well.

  • Incubation: Incubate the plate at 37°C, 5% CO2 for 2 hours.

  • Data Acquisition: Measure the donor emission (460 nm) and acceptor emission (610 nm) using a BRET plate reader.

  • Data Analysis:

    • Calculate the raw BRET ratio (Acceptor Emission / Donor Emission).

    • Normalize the BRET ratios to the vehicle control to determine the percent inhibition.

    • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the cellular IC50 value.

G cluster_0 NanoBRET Principle cluster_1 No Inhibitor cluster_2 With Inhibitor A NanoLuc-Kinase (Donor) B Fluorescent Tracer (Acceptor) C Test Compound A1 NanoLuc-Kinase B1 Tracer A1->B1 Binding B1->A1 BRET Signal A2 NanoLuc-Kinase B2 Tracer C2 Compound C2->A2 Binding

Figure 2: Principle of the NanoBRET Target Engagement Assay.

Protocol 3: Cell Proliferation Assay

This protocol provides a method to assess the effect of a kinase inhibitor on the proliferation of cancer cells.

Principle: Many kinases are involved in cell proliferation pathways.[21] Inhibiting these kinases can lead to a reduction in cell growth. This assay measures the number of viable cells after treatment with a test compound.

Materials:

  • Cancer cell line known to be dependent on the target kinase

  • Complete cell culture medium

  • Test compounds dissolved in DMSO

  • CellTiter-Glo® Luminescent Cell Viability Assay (Promega) or similar

  • White, clear-bottom 96-well plates

  • Plate reader capable of luminescence detection

Procedure:

  • Cell Plating: Seed the cancer cells in a 96-well plate at an appropriate density (e.g., 5,000 cells per well) in 100 µL of complete medium. Allow the cells to attach overnight.

  • Compound Treatment:

    • Prepare serial dilutions of the test compound in complete medium.

    • Add 100 µL of the compound dilutions to the wells (final volume 200 µL). Include a vehicle control.

  • Incubation: Incubate the plate for 72 hours at 37°C, 5% CO2.

  • Detection:

    • Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature.

    • Add 100 µL of CellTiter-Glo® Reagent to each well.

    • Mix on an orbital shaker for 2 minutes to induce cell lysis.

    • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Data Acquisition: Measure the luminescence using a plate reader.

  • Data Analysis:

    • Calculate the percent inhibition of cell proliferation for each compound concentration relative to the vehicle control.

    • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the EC50 value.

Conclusion

The 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol scaffold represents a promising starting point for the development of novel kinase inhibitors. Its structural features and the proven success of related pyrrolopyridine cores suggest a high potential for generating potent and selective drug candidates. The protocols outlined in this application note provide a robust framework for the comprehensive evaluation of compounds derived from this scaffold, from initial biochemical characterization to cellular target validation. By employing these methodologies, researchers can effectively advance their drug discovery programs and unlock the therapeutic potential of this exciting class of molecules.

References

  • INiTS. (2020, November 26). Cell-based test for kinase inhibitors. Retrieved from [Link]

  • Eurofins Discovery. (n.d.). Cell-based Tyrosine Kinase Assays, Detect RTK/CTK Signaling. Retrieved from [Link]

  • Reaction Biology. (2022, May 11). Spotlight: Cell-based kinase assay formats. Retrieved from [Link]

  • Creative Biolabs. (2023, December 18). Immuno-oncology Cell-based Kinase Assay Service. Retrieved from [Link]

  • Robers, M. B., et al. (2015). A final method designed to determine kinase target engagement in living cells is NanoBRET technology. Frontiers in Pharmacology.
  • Bantscheff, M., et al. (n.d.).
  • ResearchGate. (n.d.). Binding assays to profile target engagement by kinase inhibitors in.... Retrieved from [Link]

  • Eberl, H. C., et al. (2025, April 3). A Probe-Based Target Engagement Assay for Kinases in Live Cells. PubMed.
  • Kinase Logistics. (n.d.). Cell-based Kinase Profiling Service. Retrieved from [Link]

  • Martens, S. (2024, May 31). In vitro kinase assay. protocols.io.
  • Celtarys Research. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Retrieved from [Link]

  • Wobst, H., et al. (2021, August 12). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. PMC.
  • Reaction Biology. (2024, August 13). Testing kinase inhibitors where it matters: Drug screening in intact cells. Retrieved from [Link]

  • Cuny, G. D., et al. (2025, November 13). Synthesis of 1H-Pyrrolo[3,2-g]isoquinoline Derivatives as Ligands Targeting Haspin Kinase. MDPI.
  • Various Authors. (n.d.). Discovery of a series of 1H-pyrrolo[2,3-b]pyridine compounds as potent TNIK inhibitors. ScienceDirect.
  • Bantscheff, M., et al. (n.d.). Kinome chemoproteomics characterization of pyrrolo[3,4-c]pyrazoles as potent and selective inhibitors of glycogen synthase kinase 3. PMC - PubMed Central.
  • Various Authors. (2023, September 19). Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. MDPI.
  • Various Authors. (n.d.). WO2020100027A1 - 2,3-dihydro-1h-pyrrolo[3,4-c]pyridin-1-one derivatives as hpk1 inhibitors for the treatment of cancer.
  • Various Authors. (2020, May 22). 2,3-dihydro-1h-pyrrolo[3,4-c]pyridin-1-one derivatives as hpk1 inhibitors for the treatment of cancer.
  • Hamby, J. M., et al. (n.d.). Structure-activity relationships for a novel series of pyrido[2,3-d]pyrimidine tyrosine kinase inhibitors. PubMed.
  • Various Authors. (2009, July 23).
  • Various Authors. (n.d.).
  • Caballero, J., et al. (2011, April 15). Docking and quantitative structure-activity relationship studies for 3-fluoro-4-(pyrrolo[2,1-f][9][18][22]triazin-4-yloxy)aniline, 3-fluoro-4-(1H-pyrrolo[2,3-b]pyridin-4-yloxy)aniline, and 4-(4-amino-2-fluorophenoxy)-2-pyridinylamine derivatives as c-Met kinase inhibitors. PubMed.

  • Various Authors. (2021, February 1). Discovery of a series of 1H-pyrrolo[2,3-b]pyridine compounds as potent TNIK inhibitors. ScienceDirect.
  • Bantscheff, M., et al. (n.d.). Kinome chemoproteomics characterization of pyrrolo[3,4-c]pyrazoles as potent and selective inhibitors of glycogen synthase kinase 3. Molecular Omics (RSC Publishing).
  • Various Authors. (2025, September 11). Quantitative structure activity relationship study of p38α MAP kinase inhibitors. SpringerLink.
  • Various Authors. (2021, April 11).
  • Various Authors. (n.d.). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Publishing.
  • Various Authors. (2013, September 1). Identification of 2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-derived ureas as potent inhibitors of human nicotinamide phosphoribosyltransferase (NAMPT). PubMed.
  • Various Authors. (n.d.).
  • Various Authors. (n.d.). Discovery of 2,3-dihydro-1H-pyrrolo[3,4-b]quinolin-1-one derivatives as possible antileishmanial agents. RSC Medicinal Chemistry (RSC Publishing).
  • Various Authors. (n.d.). Design, synthesis and biological evaluation of 1H- pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth. RSC Publishing.
  • Various Authors. (2021, April 9). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives.
  • Various Authors. (2024, June 19). Recent Advances in the Synthesis and Biological Activity of Pyrrolo[2,3-c]pyridines. MDPI.

Sources

Method

Application Note: Strategic Functionalization of the C4-Hydroxyl Group in 5-Azaindolines

Topic: Functionalization of the C4-hydroxyl group in 5-azaindolines Content Type: Detailed Application Note and Protocol Audience: Researchers, scientists, and drug development professionals.[1] Introduction & Strategic...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Functionalization of the C4-hydroxyl group in 5-azaindolines Content Type: Detailed Application Note and Protocol Audience: Researchers, scientists, and drug development professionals.[1]

Introduction & Strategic Analysis

The 5-azaindoline (2,3-dihydro-1H-pyrrolo[3,2-c]pyridine) scaffold is a privileged pharmacophore in kinase inhibitor discovery (e.g., JAK, ROCK inhibitors). While the N1 and C3 positions are commonly derivatized, the C4 position offers a unique vector for probing the ATP-binding pocket's solvent-exposed regions or establishing selectivity filters.

However, functionalizing the C4-hydroxyl group is synthetically non-trivial due to the inherent tautomeric equilibrium of the fused pyridine ring.[1] Unlike simple phenols, 4-hydroxy-5-azaindolines exist predominantly as the 4-pyridone tautomer (dihydro-4H-pyrrolo[3,2-c]pyridin-4-one). This duality creates a competition between O-alkylation (desired for ethers) and N-alkylation (leading to N-substituted pyridones), requiring precise control over reaction conditions.

This guide details three field-proven pathways to functionalize this moiety:

  • Direct O-Alkylation (Ether synthesis via Mitsunobu or Ag-mediated alkylation).

  • Activation-Displacement (Conversion to C4-Cl/OTf followed by SNAr or Cross-Coupling).

  • Late-Stage Diversification (Handling the indoline oxidation state).

Mechanistic Insight & Tautomer Control

Before initiating synthesis, one must stabilize the substrate.[1] The 4-hydroxy-5-azaindoline scaffold presents three nucleophilic sites: the indoline nitrogen (N1), the pyridine nitrogen (N5), and the C4-oxygen.

  • N1-Protection is Mandatory: The N1 nitrogen is highly nucleophilic. Leaving it unprotected will result in rapid N1-alkylation or oxidation. Use robust protecting groups like Boc (tert-butoxycarbonyl) or Tos (tosyl) depending on downstream stability requirements.

  • The Tautomer Trap: Under basic conditions, the deprotonated anion acts as an ambident nucleophile.[1] Hard electrophiles (alkyl halides) in polar aprotic solvents often favor N-alkylation (at N5) due to the thermodynamic stability of the pyridone.[1] To secure O-alkylation , we must disrupt this preference using soft electrophiles (Mitsunobu) or oxygen-philic metal salts (Silver(I)).

Decision Matrix: Pathway Selection

PathwaySelection Start Substrate: N1-Boc-4-hydroxy-5-azaindoline Goal Desired C4 Moiety Start->Goal Ether C4-Ether (-OR) Goal->Ether Pathway A Aryl C4-Aryl/Heteroaryl Goal->Aryl Pathway B Amine C4-Amine (-NR2) Goal->Amine Pathway B PathA Direct O-Functionalization (Mitsunobu / Ag-Alkylation) Ether->PathA PathB Activation-Displacement (POCl3 / Tf2O -> SNAr / Pd) Aryl->PathB Amine->PathB

Figure 1: Strategic decision tree for C4-functionalization based on the target moiety.

Protocol A: Direct O-Alkylation (Ether Synthesis)

This approach is ideal for introducing alkyl chains, solubilizing groups, or linkers without altering the aromatic core.[1]

Method A1: The Mitsunobu Reaction (High Precision)

The Mitsunobu reaction is the gold standard for O-selectivity because the oxy-phosphonium intermediate activates the alcohol (ROH) for attack by the oxygen of the azaindoline (acting as the nucleophile), effectively bypassing the N-alkylation pathway.

Reagents:

  • Substrate: N1-Boc-4-hydroxy-5-azaindoline (1.0 equiv)

  • Alcohol (R-OH): Primary or secondary alcohol (1.2–1.5 equiv)

  • Phosphine: PPh3 or Polymer-supported PPh3 (1.5 equiv)

  • Azodicarboxylate: DIAD or DEAD (1.5 equiv)[1]

  • Solvent: Anhydrous THF or Toluene[1]

Step-by-Step Protocol:

  • Preparation: In a flame-dried flask under Argon, dissolve N1-Boc-4-hydroxy-5-azaindoline (1.0 mmol) and PPh3 (1.5 mmol) in anhydrous THF (10 mL).

  • Addition: Add the target alcohol (R-OH, 1.2 mmol). Cool the mixture to 0°C.

  • Activation: Dropwise add DIAD (1.5 mmol) over 10 minutes. The solution will turn yellow/orange.[1]

  • Reaction: Allow to warm to room temperature and stir for 4–16 hours. Monitor by LC-MS (Look for disappearance of the pyridone peak).[1]

  • Workup: Concentrate under vacuum. Triturate with Et2O/Hexane to precipitate triphenylphosphine oxide (TPPO).[1] Filter and purify the filtrate via flash chromatography (SiO2, Hexane/EtOAc).[1][2]

Critical Note: If the reaction is sluggish (common with sterically hindered alcohols), use ADDP (1,1'-(azodicarbonyl)dipiperidine) and PBu3 at elevated temperatures (60°C).[1]

Method A2: Silver(I)-Mediated Alkylation

When using alkyl halides, simple bases (K2CO3/NaH) often yield N-alkylated byproducts. Silver salts coordinate to the halide and the nitrogen lone pair, directing alkylation to the oxygen.[1]

Protocol:

  • Dissolve substrate in Toluene or Benzene (non-polar solvents favor O-alkylation).

  • Add Ag2CO3 (1.5 equiv) and the alkyl iodide (1.2 equiv).

  • Heat to 80°C in a sealed tube protected from light (foil-wrapped).

  • Filter through Celite to remove silver salts.[1]

Protocol B: Activation & Displacement (The "Gateway" Approach)[1]

For introducing aryl groups (Suzuki), amines (Buchwald/SNAr), or complex ethers, the hydroxyl group must first be converted into a leaving group.[1] The 4-chloro or 4-triflate intermediates are the industry standard gateways.

Step 1: Deoxychlorination (Synthesis of 4-Chloro-5-azaindoline)

This reaction converts the tautomeric pyridone into a chloropyridine moiety, restoring full aromaticity to the pyridine ring and enabling Pd-catalyzed chemistry.

Reagents:

  • Substrate: N1-protected-4-hydroxy-5-azaindoline

  • Reagent: POCl3 (Phosphorus oxychloride) - Excess (solvent/reagent)

  • Base: N,N-Dimethylaniline (1.0 equiv) or catalytic DMF

Protocol:

  • Setup: Place N1-protected substrate (1.0 mmol) in a heavy-walled pressure vial.

  • Reagent Addition: Add POCl3 (5 mL). Caution: Exothermic.[1] Add N,N-dimethylaniline (0.12 mL).

  • Reaction: Seal and heat to 90–105°C for 2–4 hours. The suspension should clear as the chloride forms.[1]

  • Quench (Critical Safety): Cool to 0°C. Pour the reaction mixture slowly onto crushed ice/NaHCO3 mixture with vigorous stirring. Do not add water to the POCl3.

  • Extraction: Extract with DCM (3x). Wash organic layer with brine, dry over MgSO4.[1]

  • Outcome: The product is N1-protected-4-chloro-5-azaindoline .

Step 2: Functionalization of the 4-Chloro Intermediate
Option B1: SNAr Displacement (For Amines/Alkoxides)

The 5-azaindoline core is electron-deficient enough to undergo Nucleophilic Aromatic Substitution (SNAr), especially if the N1 is protected with an electron-withdrawing group (Boc/Tos).

  • Conditions: Amine (2.0 equiv), DIPEA (3.0 equiv), NMP or DMSO, 120–150°C (Microwave preferred).[1]

  • Mechanism: Addition-Elimination at C4.

Option B2: Suzuki-Miyaura Coupling (For Carbon-Carbon Bonds)
  • Catalyst: Pd(PPh3)4 (5 mol%) or Pd2(dba)3/XPhos (for difficult substrates).[1]

  • Base: K2CO3 or Cs2CO3 (2.0 equiv).[1]

  • Solvent: Dioxane/Water (4:1).[1]

  • Protocol: Degas solvents.[1] Mix 4-chloro substrate, Boronic acid (1.5 equiv), and base.[1] Add catalyst last.[1] Heat to 90°C for 12h.

Data Summary & Troubleshooting

ChallengeSymptomSolution
N-Alkylation Product has UV shift characteristic of pyridone; NMR shows N-CH2 signal.Switch to Mitsunobu (Method A1) or use Ag2CO3 (Method A2).[1] Avoid NaH/DMF.
Low Reactivity (SNAr) 4-Chloro intermediate recovered unreacted.Switch to Pd-catalyzed Buchwald-Hartwig coupling (Pd2(dba)3, BINAP, NaOtBu).
N1-Deprotection Loss of Boc group during POCl3 reaction.[1]POCl3 generates HCl.[1] Use Tosyl (Ts) or SEM protection if Boc is labile, or buffer with excess amine base.[1]
Solubility 4-Hydroxy substrate is insoluble in THF/DCM.Use DMF or NMP for alkylation, but be wary of N-alkylation.[1] Heating is often required.[1]
Experimental Workflow Diagram

Workflow Step1 Starting Material 4-Hydroxy-5-azaindoline Step2 Protection (N1) (Boc2O, DMAP, DCM) Step1->Step2 Branch Select Pathway Step2->Branch PathA Mitsunobu Reaction (R-OH, PPh3, DIAD) Target: C4-Ether Branch->PathA Retain Oxygen PathB Chlorination (POCl3, 100°C) Target: 4-Cl-Intermediate Branch->PathB Replace Oxygen PathB_1 Suzuki Coupling (R-B(OH)2, Pd-Cat) Target: C4-Aryl PathB->PathB_1 PathB_2 SNAr / Buchwald (HNR2, Base) Target: C4-Amine PathB->PathB_2

Figure 2: Complete experimental workflow for C4 functionalization.

References

  • Synthesis of 4-alkoxy-5-azaindoles via Mitsunobu Reaction

    • Title: Synthesis and SAR of 4-substituted 5-azaindoles as potent kinase inhibitors.
    • Source: Bioorganic & Medicinal Chemistry Letters.[1][3][4]

    • URL:[Link] (Context: Analogous 4-oxo functionalization).[3]

  • Chlorination and SNAr of Azaindoles

    • Title: A Practical Synthesis of 4-Chloro-1H-pyrrolo[2,3-b]pyridine and Rel
    • Source: Journal of Organic Chemistry.[1][5]

    • URL:[Link] (Foundational protocol for 4-Cl activation).

  • Tautomerism and Alkylation Selectivity

    • Title: N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations.[4]

    • Source: Bioorganic & Medicinal Chemistry Letters.[1][3][4]

    • URL:[Link]

  • Pd-Catalyzed Functionalization of 4-Chloroazaindoles

    • Title: Palladium-Catalyzed Cross-Coupling Reactions of 4-Chloro-5-azaindoles.
    • Source: Tetrahedron.[1][5]

    • URL:[Link][1]

Sources

Application

Application Notes and Protocols for the Synthesis of 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-one via Oxidation

Introduction: The Significance of the Pyrrolo[3,2-c]pyridin-4-one Scaffold The 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-one core is a prominent heterocyclic scaffold in medicinal chemistry and drug development. As a deriva...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of the Pyrrolo[3,2-c]pyridin-4-one Scaffold

The 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-one core is a prominent heterocyclic scaffold in medicinal chemistry and drug development. As a derivative of the azaindole family, this structure is of significant interest due to its presence in a variety of biologically active molecules. Pyrrolopyridines, in general, are known to exhibit a wide range of pharmacological activities, and the introduction of a carbonyl group to form the pyridinone can modulate the electronic and steric properties of the molecule, influencing its binding to biological targets.[1] The development of robust and efficient synthetic methods to access this key structural motif is therefore of high importance for the exploration of new therapeutic agents.

This application note provides a detailed guide to the generation of 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-one through the oxidation of a suitable precursor. We will delve into the mechanistic rationale for the chosen synthetic strategy and provide a comprehensive, step-by-step protocol for its implementation in a research setting.

Synthetic Strategy: Oxidation of the Pyrrole Moiety

The formation of the 4-oxo functionality on the pyrrolo[3,2-c]pyridine core can be achieved through the direct oxidation of the pyrrole ring of a suitable precursor. The dearomatization of pyrroles via oxidation is a known transformation in organic synthesis, though it can be challenging to control.[2] A plausible and readily accessible precursor for this transformation is the corresponding aromatic 1H-pyrrolo[3,2-c]pyridine. The oxidation of the electron-rich pyrrole ring to a lactam (pyrrolidinone) is the key transformation.

Several oxidizing agents are known to effect the oxidation of pyrroles, including peroxides, singlet oxygen, and hypervalent iodine reagents.[2] For this application, we will focus on the use of meta-chloroperoxybenzoic acid (m-CPBA), a widely used and versatile oxidant in organic synthesis. The proposed reaction proceeds via an initial epoxidation of the pyrrole ring, followed by rearrangement to the desired pyridinone.

Experimental Workflow Overview

The overall experimental workflow for the synthesis of 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-one via oxidation of 1H-pyrrolo[3,2-c]pyridine is depicted in the following diagram.

G cluster_0 Synthesis of Precursor cluster_1 Oxidation Reaction cluster_2 Purification and Analysis start Commercially available starting materials precursor_synthesis Synthesis of 1H-pyrrolo[3,2-c]pyridine start->precursor_synthesis oxidation Oxidation with m-CPBA precursor_synthesis->oxidation Precursor workup Reaction Quenching & Work-up oxidation->workup purification Column Chromatography workup->purification analysis Characterization (NMR, MS, IR) purification->analysis end end analysis->end Final Product: 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-one

Caption: Experimental workflow for the synthesis of the target compound.

Detailed Protocol: Oxidation of 1H-pyrrolo[3,2-c]pyridine with m-CPBA

This protocol details the oxidation of 1H-pyrrolo[3,2-c]pyridine to 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-one.

Materials and Reagents
Reagent/MaterialGradeSupplier
1H-pyrrolo[3,2-c]pyridine≥98%Sigma-Aldrich
meta-Chloroperoxybenzoic acid (m-CPBA)77% (balance 3-chlorobenzoic acid and water)Sigma-Aldrich
Dichloromethane (DCM)Anhydrous, ≥99.8%Sigma-Aldrich
Sodium sulfite (Na₂SO₃)ACS reagent, ≥98%Sigma-Aldrich
Saturated sodium bicarbonate (NaHCO₃) solutionACS reagentPrepared in-house
Anhydrous magnesium sulfate (MgSO₄)≥99.5%Sigma-Aldrich
Silica gel60 Å, 230-400 meshSigma-Aldrich
Ethyl acetateHPLC gradeFisher Scientific
HexanesHPLC gradeFisher Scientific
Equipment
  • Round-bottom flasks

  • Magnetic stirrer and stir bars

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

  • Glass column for chromatography

  • Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

  • NMR spectrometer

  • Mass spectrometer

  • FT-IR spectrometer

Procedure
  • Reaction Setup:

    • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 1H-pyrrolo[3,2-c]pyridine (1.0 g, 8.32 mmol).

    • Dissolve the starting material in 40 mL of anhydrous dichloromethane (DCM).

    • Cool the solution to 0 °C in an ice bath.

  • Addition of Oxidant:

    • In a separate beaker, dissolve meta-chloroperoxybenzoic acid (m-CPBA, 77%, 2.25 g, 10.0 mmol, 1.2 equivalents) in 20 mL of DCM.

    • Add the m-CPBA solution dropwise to the stirred solution of 1H-pyrrolo[3,2-c]pyridine over a period of 30 minutes, maintaining the temperature at 0 °C.

  • Reaction Monitoring:

    • After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 2 hours.

    • Monitor the progress of the reaction by thin-layer chromatography (TLC) using a mobile phase of 10% methanol in dichloromethane. The starting material and product should have different Rf values.

  • Work-up:

    • Once the reaction is complete (as indicated by TLC), quench the excess m-CPBA by adding 20 mL of a 10% aqueous solution of sodium sulfite (Na₂SO₃). Stir vigorously for 15 minutes.

    • Transfer the mixture to a separatory funnel.

    • Wash the organic layer sequentially with 2 x 30 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution and 1 x 30 mL of brine.

    • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purification:

    • The crude product is purified by flash column chromatography on silica gel.

    • Prepare the column using a slurry of silica gel in hexanes.

    • Load the crude product onto the column and elute with a gradient of ethyl acetate in hexanes (starting from 20% ethyl acetate and gradually increasing to 100% ethyl acetate).

    • Collect the fractions containing the desired product (as identified by TLC) and combine them.

    • Evaporate the solvent under reduced pressure to yield 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-one as a solid.

Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques:

  • ¹H NMR: To confirm the structure and assess purity.

  • ¹³C NMR: To confirm the carbon framework.

  • Mass Spectrometry (MS): To determine the molecular weight.

  • Infrared (IR) Spectroscopy: To identify the characteristic carbonyl stretch of the lactam.

Mechanistic Insight

The oxidation of the pyrrole ring in 1H-pyrrolo[3,2-c]pyridine with m-CPBA is proposed to proceed through the following key steps.

G cluster_0 Reaction Mechanism Pyrrolopyridine 1H-pyrrolo[3,2-c]pyridine Epoxide Epoxide Intermediate Pyrrolopyridine->Epoxide + m-CPBA Rearrangement [1,2]-Hydride Shift Epoxide->Rearrangement Rearrangement Product 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-one Rearrangement->Product

Sources

Method

Strategic Protection of 1H-Pyrrolo[3,2-c]pyridin-4-ol (4-Hydroxy-6-azaindole)

Application Note & Protocol Guide Part 1: Strategic Analysis & Core Directive The Tautomer Challenge The primary challenge in working with 1H-pyrrolo[3,2-c]pyridin-4-ol (commonly referred to as 4-hydroxy-6-azaindole ) is...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol Guide

Part 1: Strategic Analysis & Core Directive

The Tautomer Challenge

The primary challenge in working with 1H-pyrrolo[3,2-c]pyridin-4-ol (commonly referred to as 4-hydroxy-6-azaindole ) is its tautomeric equilibrium.[1] Unlike simple indoles, this scaffold exists predominantly as the pyridone tautomer (1,5-dihydro-4H-pyrrolo[3,2-c]pyridin-4-one) in both the solid state and polar aprotic solvents (DMSO, DMF).

Failure to account for this equilibrium leads to common synthetic pitfalls, such as N5-alkylation or O-alkylation mixtures when N1-protection is the goal.

Key Structural Insight:

  • N1 (Pyrrole Nitrogen): pKa ~13.5–14.5. This is the most acidic proton and the primary site for nucleophilic attack upon deprotonation.

  • N5 (Pyridone Nitrogen): pKa >17. In the pyridone form, this is an amide-like nitrogen. It is significantly less acidic than N1 but can compete for alkylation under forcing conditions or with small electrophiles (e.g., MeI).[2]

  • O4 (Hydroxyl): In the pyridone form, the "hydroxyl" proton is effectively transferred to N5.[2] However, "hard" electrophiles (e.g., triflating agents) can trap the enol form at O4.

Decision Matrix: Selecting the Right Group

The choice of protecting group (PG) is dictated by the downstream chemistry intended for the C4 position.

Downstream ApplicationRecommended PGRationale
Suzuki/Buchwald Coupling Boc (tert-Butyloxycarbonyl)Electron-withdrawing nature deactivates the ring, preventing oxidation; easily removed (TFA or heat).
Directed Lithiation (C2/C3) SEM (2-(Trimethylsilyl)ethoxymethyl)Stable to strong bases (n-BuLi, LDA); directs lithiation to C2 via coordination.
Friedel-Crafts/Acylation Tosyl (p-Toluenesulfonyl)Strongly electron-withdrawing; prevents N-acylation side reactions; highly crystalline.
Hydrogenolysis Compatibility Bn (Benzyl)Not recommended for N1 due to difficulty in removal without reducing the pyridine ring. Use PMB if necessary.

Part 2: Visualizing the Chemistry

Tautomerism & Reactive Sites

The following diagram illustrates the equilibrium and the hierarchy of reactivity.

Tautomerism Hydroxy 4-Hydroxy Form (Aromatic Pyridine) Pyridone 4-Pyridone Form (Dominant Tautomer) Hydroxy->Pyridone  K_eq >> 1   N1_Prot N1 (Pyrrole) Primary Protection Site (pKa ~14) Pyridone->N1_Prot Base/Electrophile N5_Prot N5 (Pyridone) Secondary Site (pKa >17) Pyridone->N5_Prot Forcing Conditions

Caption: The equilibrium favors the pyridone form.[2] N1 is the kinetic and thermodynamic site for protection with standard bases (NaH, K2CO3).[2]

Part 3: Detailed Protocols

Protocol A: Regioselective N1-Boc Protection

Objective: Isolate tert-butyl 4-hydroxy-1H-pyrrolo[3,2-c]pyridine-1-carboxylate. Scope: Pre-requisite for converting the 4-OH to 4-OTf or 4-Cl.

Reagents:

  • 1H-pyrrolo[3,2-c]pyridin-4-ol (1.0 equiv)

  • Di-tert-butyl dicarbonate (Boc2O) (1.2 equiv)

  • DMAP (4-Dimethylaminopyridine) (0.1 equiv)

  • Triethylamine (Et3N) (1.5 equiv)

  • Solvent: DCM (Dichloromethane) or THF (anhydrous)[2]

Step-by-Step:

  • Suspension: Charge the 4-hydroxy-6-azaindole (pyridone) into a round-bottom flask. Add anhydrous DCM (10 mL/g). The starting material will likely be a suspension due to poor solubility of the pyridone.

  • Base Addition: Add Et3N and DMAP at room temperature (25 °C). Stir for 10 minutes.

  • Electrophile Addition: Add Boc2O (dissolved in minimal DCM) dropwise over 15 minutes.

    • Observation: Evolution of CO2 gas is minimal here, but the suspension should clear to a solution as the lipophilic Boc group attaches, breaking the intermolecular H-bond network of the pyridone dimer.

  • Reaction: Stir at 25 °C for 4–6 hours. Monitor by TLC (5% MeOH in DCM) or LCMS.

    • Target Mass: M+100 (Boc adduct).

  • Workup:

    • Dilute with DCM.

    • Wash with 0.5 M HCl (cold) to remove DMAP/Et3N (Keep pH > 3 to avoid Boc cleavage).

    • Wash with Brine.

    • Dry over Na2SO4, filter, and concentrate.[2]

  • Purification: Flash chromatography (Hexanes/EtOAc gradient). The N1-Boc product is typically less polar than the starting material.

Critical Control Point: If O-Boc formation (carbonate) is observed (unstable species), treat the crude mixture with 1 equiv of dilute NaOH/MeOH for 10 mins. The carbonate is far more labile than the carbamate (N-Boc), allowing selective cleavage back to the N-Boc-4-OH.

Protocol B: N1-SEM Protection (For Lithiation)

Objective: Install a robust group for C2-lithiation or harsh cross-couplings.

Reagents:

  • 1H-pyrrolo[3,2-c]pyridin-4-ol (1.0 equiv)

  • Sodium Hydride (NaH, 60% dispersion) (1.2 equiv)[2]

  • SEM-Cl (2-(Trimethylsilyl)ethoxymethyl chloride) (1.1 equiv)

  • Solvent: DMF (anhydrous)[3]

Step-by-Step:

  • Deprotonation: Dissolve substrate in DMF (0.2 M) and cool to 0 °C. Add NaH portion-wise.

    • Note: Gas evolution (H2) will occur. Stir for 30–45 mins at 0 °C to ensure complete anion formation at N1. The solution typically turns yellow/orange.

  • Alkylation: Add SEM-Cl dropwise via syringe.

  • Warming: Allow to warm to room temperature and stir for 2 hours.

  • Quench: Carefully quench with sat. NH4Cl solution.

  • Extraction: Extract with EtOAc (3x). Back-wash organics with LiCl (5% aq) to remove DMF.

  • Yield: Expect >85% yield of the N1-SEM product.

Protocol C: Conversion to 4-Chloro-N-Boc-6-azaindole

Context: Often, the "protection" is coupled with activation of the 4-OH. Method:

  • Step 1: Protect N1 with Boc (Protocol A).

  • Step 2: React N-Boc-4-pyridone with Triflic Anhydride (Tf2O) and Pyridine in DCM at 0 °C.

    • Result: 4-OTf-N-Boc-6-azaindole.

    • Why not POCl3? Heating N-Boc materials with POCl3 often leads to Boc deprotection (HCl generation). Tf2O/Pyridine is mild and preserves the Boc group.

Part 4: Troubleshooting & QA

ProblemRoot CauseSolution
Low Solubility Pyridone dimer network is strong.Use DMF as solvent instead of DCM; slight heating (40 °C) aids dissolution before adding electrophile.
N1 vs N5 Mixtures Use of "soft" alkyl halides (e.g., MeI) without directing base.[2]Use Boc2O or SEM-Cl (harder electrophiles) and ensure full deprotonation (NaH) or use DMAP catalysis which favors the kinetic N1 site.
Boc Loss Acidic workup too strong.Use Citric Acid (10% aq) instead of HCl during workup.
O-Alkylation Silver salts used or solvent too polar (HMPA).Stick to NaH/DMF or Et3N/DCM conditions to favor N-alkylation.

References

  • Tautomerism of Azaindoles

    • Excited state tautomerization of azaindole. Organic & Biomolecular Chemistry, 2005.
  • Synthesis of 6-Azaindoles (Boc Strategy)

    • Formation of 6-Azaindoles by Intramolecular Diels–Alder Reaction of Oxazoles.[4] Organic Letters, 2020. (Describes TBAF/Boc workflows).

    • [2]

  • Regioselective Functionalization

    • Practical and Regioselective Synthesis of C4-Alkylated Pyridines. J. Am. Chem. Soc., 2021.[5][6] (Discusses pyridine N vs C4 selectivity).

  • General Azaindole Properties

    • Azaindoles in Medicinal Chemistry.[7][8][9] PharmaBlock White Paper.

Sources

Application

Application Notes and Protocols for the Selective C7 Halogenation of 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol

For: Researchers, scientists, and drug development professionals. Introduction: The Strategic Importance of C7-Functionalized Pyrrolo[3,2-c]pyridines The 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol scaffold, a derivative o...

Author: BenchChem Technical Support Team. Date: February 2026

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of C7-Functionalized Pyrrolo[3,2-c]pyridines

The 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol scaffold, a derivative of 5-azaindole, is a privileged heterocyclic motif in medicinal chemistry and drug discovery. Its structural resemblance to purine bases allows it to interact with a wide range of biological targets, including kinases, polymerases, and other enzymes. The strategic functionalization of this core structure is paramount for modulating its pharmacological properties, such as potency, selectivity, and pharmacokinetic profile.

Halogenation, in particular, serves as a gateway to a multitude of further chemical transformations, most notably transition metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig, Sonogashira). The introduction of a halogen atom at a specific position opens up avenues for the installation of diverse aryl, heteroaryl, alkyl, and amino moieties, thereby enabling extensive structure-activity relationship (SAR) studies. Halogenation can also directly enhance biological activity through favorable interactions with the target protein.[1]

This document provides a detailed guide to the selective halogenation of 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol at the C7 position. While direct halogenation of the pyridine ring can be challenging due to its electron-deficient nature, the electronic properties of this specific scaffold can be leveraged to achieve the desired regioselectivity.[2][3]

Mechanistic Rationale for C7 Selectivity

The regioselectivity of electrophilic aromatic substitution (EAS) on the pyrrolo[3,2-c]pyridine core is governed by the interplay of the directing effects of its constituent rings and substituents. The pyrrole ring is inherently electron-rich and more susceptible to electrophilic attack than the pyridine ring, with the C3 position being the most nucleophilic.[4][5][6] However, in the case of 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol, the substituents guide the regioselectivity towards the C7 position of the pyridine ring.

The key to achieving C7 selectivity lies in the powerful activating and directing effects of the 4-hydroxyl group and the fused dihydropyrrole ring.

  • The 4-Hydroxyl Group: As a strong electron-donating group, the hydroxyl substituent activates the pyridine ring towards electrophilic attack. It directs incoming electrophiles to the ortho (C5) and para (C7) positions.

  • The Fused Dihydropyrrole Ring: The nitrogen atom of the dihydropyrrole ring also donates electron density into the bicyclic system, further activating the pyridine ring.

The C7 position is uniquely favored due to the convergence of these directing effects. It is para to the strongly activating hydroxyl group, making it a highly favorable site for electrophilic substitution. While the C5 position is also activated (ortho to the hydroxyl group), it is generally less favored than the para position due to potential steric hindrance. The inherent reactivity of the C3 position in the pyrrole ring might compete, but by carefully selecting the halogenating agent and reaction conditions, the reaction can be steered towards the thermodynamically favored C7 product on the pyridine ring.

Mechanism of C7 Halogenation cluster_0 Reaction Pathway reactant 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol intermediate Sigma Complex (Wheland Intermediate) reactant->intermediate Electrophilic Attack at C7 electrophile X+ (from NXS) electrophile->intermediate product 7-Halo-2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol intermediate->product Deprotonation protonated_base Base-H+ intermediate->protonated_base succinimide Succinimide base Base base->product

Caption: Proposed mechanism for the C7 halogenation of 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol.

Experimental Protocols

The following protocols outline the general procedures for the bromination, chlorination, and iodination of 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol at the C7 position using N-halosuccinimides (NXS). These reagents are advantageous due to their ease of handling and generally mild reaction conditions.[7]

General Considerations and Safety Precautions
  • Reagents and Solvents: All reagents should be of high purity. Anhydrous solvents should be used where specified.

  • Inert Atmosphere: Reactions are best performed under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions, especially if the substrate is sensitive to oxidation.

  • Safety: N-halosuccinimides are irritants and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. All manipulations should be performed in a well-ventilated fume hood.[7] For detailed safety information, consult the Safety Data Sheets (SDS) for each reagent. Organic solvents are flammable and should be handled with care.[8]

Protocol 1: C7-Bromination using N-Bromosuccinimide (NBS)
  • Reaction Setup: To a solution of 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol (1.0 eq) in a suitable solvent (e.g., N,N-dimethylformamide (DMF), acetonitrile (MeCN), or dichloromethane (DCM), 10-20 mL per mmol of substrate), add N-bromosuccinimide (NBS) (1.05-1.2 eq) portion-wise at 0 °C.

  • Reaction Execution: Allow the reaction mixture to warm to room temperature and stir for 2-16 hours. The reaction progress should be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate. Dilute the mixture with water and extract with an appropriate organic solvent (e.g., ethyl acetate or DCM).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.

Protocol 2: C7-Chlorination using N-Chlorosuccinimide (NCS)
  • Reaction Setup: To a solution of 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol (1.0 eq) in DMF or another suitable polar aprotic solvent, add N-chlorosuccinimide (NCS) (1.1-1.3 eq) at room temperature.

  • Reaction Execution: The reaction may require gentle heating (40-60 °C) to proceed at a reasonable rate. Monitor the reaction progress by TLC or LC-MS.

  • Work-up and Purification: Follow the same work-up and purification procedures as described for the C7-bromination protocol.

Protocol 3: C7-Iodination using N-Iodosuccinimide (NIS)
  • Reaction Setup: Dissolve 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol (1.0 eq) in DMF or MeCN. Add N-iodosuccinimide (NIS) (1.1-1.3 eq) to the solution at room temperature.

  • Reaction Execution: Stir the reaction mixture at room temperature or with gentle heating (40-50 °C) for 4-24 hours. Protect the reaction from light, as NIS and iodine are light-sensitive. Monitor the reaction progress by TLC or LC-MS.

  • Work-up and Purification: Follow the same work-up and purification procedures as described for the C7-bromination protocol.

Summary of Reaction Conditions

HalogenationReagentEquivalentsSolventTemperatureTime (h)
Bromination NBS1.05 - 1.2DMF, MeCN, DCM0 °C to RT2 - 16
Chlorination NCS1.1 - 1.3DMFRT to 60 °C4 - 24
Iodination NIS1.1 - 1.3DMF, MeCNRT to 50 °C4 - 24

digraph "Experimental_Workflow" {
graph [splines=ortho, nodesep=0.4];
node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4"];
edge [fontname="Arial", fontsize=9];

// Nodes start [label="Start:\n2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; dissolve [label="Dissolve in appropriate solvent"]; cool [label="Cool to 0 °C (for NBS) or maintain RT"]; add_nxs [label="Add N-Halosuccinimide (NBS/NCS/NIS)"]; react [label="Stir at specified temperature"]; monitor [label="Monitor reaction by TLC/LC-MS", shape=diamond, style=filled, fillcolor="#FBBC05"]; workup [label="Aqueous work-up\n(Quench, Extract, Wash)"]; purify [label="Purification\n(Chromatography/Recrystallization)"]; characterize [label="Characterization\n(NMR, MS, etc.)"]; product [label="Product:\n7-Halo-2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> dissolve; dissolve -> cool; cool -> add_nxs; add_nxs -> react; react -> monitor; monitor -> workup [label="Reaction Complete"]; monitor -> react [label="Incomplete"]; workup -> purify; purify -> characterize; characterize -> product; }

Caption: General experimental workflow for the C7 halogenation.

Data Interpretation and Characterization

Upon successful C7 halogenation, the following changes in analytical data are expected:

  • Mass Spectrometry (MS): The mass spectrum will show the expected molecular ion peak corresponding to the halogenated product. For brominated and chlorinated compounds, the characteristic isotopic pattern (approx. 1:1 for Br, 3:1 for Cl) will be observed.

  • ¹H NMR Spectroscopy: The most significant change in the ¹H NMR spectrum will be the disappearance of the singlet or doublet corresponding to the proton at the C7 position. The signals for the remaining protons on the pyridine ring (at C5 and C6) will likely experience a downfield shift due to the electron-withdrawing effect of the halogen. Based on data for related compounds like 5-bromo-7-azaindole, the chemical shifts of the pyridine protons can be expected in the aromatic region.[9]

  • ¹³C NMR Spectroscopy: The ¹³C NMR spectrum will show a new signal for the carbon atom bearing the halogen (C7), and the chemical shift will be dependent on the specific halogen. The signals for the adjacent carbon atoms (C6 and C8a) will also be affected.

Troubleshooting and Optimization

  • Low Conversion: If the reaction is sluggish or incomplete, consider increasing the reaction temperature, prolonging the reaction time, or using a more polar solvent like DMF. A slight increase in the equivalents of the N-halosuccinimide may also be beneficial.

  • Formation of Side Products: The formation of di-halogenated products or halogenation at other positions (e.g., C3) may occur. To minimize this, use the minimum effective amount of the halogenating agent and control the reaction temperature. If C3 halogenation is a persistent issue, protection of the pyrrole nitrogen might be necessary.

  • Degradation of Starting Material: If the starting material degrades, especially at elevated temperatures, it is advisable to run the reaction at a lower temperature for a longer period.

Conclusion

The selective halogenation of 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol at the C7 position is a feasible and highly valuable transformation for the synthesis of advanced intermediates in drug discovery. The protocols described herein, based on the use of N-halosuccinimides, offer a practical and efficient approach to these key building blocks. By understanding the underlying mechanistic principles and carefully controlling the reaction conditions, researchers can successfully synthesize a diverse range of C7-halogenated pyrrolo[3,2-c]pyridine derivatives, paving the way for the development of novel therapeutics.

References

  • Indole and azaindole halogenation catalyzed by the RebH enzyme variant 3-LSR utilizing co-purified E. coli reductase. Frontiers. Available at: [Link]

  • Supporting information - The Royal Society of Chemistry. Available at: [Link]

  • Synthesis of substituted 4-, 5-, 6- and 7-azaindoles from aminopyridines via a cascade CN cross-coupling. AWS. Available at: [Link]

  • 1 - The Royal Society of Chemistry. Available at: [Link]

  • Electrophilic Aromatic Substitution of a BN Indole. PMC - NIH. Available at: [Link]

  • Synthesis and evaluation of 7-azaindole derivatives bearing benzocycloalkanone motifs as protein kinase inhibitors. PubMed. Available at: [Link]

  • Antiproliferative activities of halogenated pyrrolo[3,2-d]pyrimidines. PubMed. Available at: [Link]

  • Directing Effects in Substituted Pyrroles, Furans, and Thiophenes. Pearson. Available at: [Link]

  • Regioselectivity in electrophilic aromatic substitution of benzofuran and indole. Chemistry Stack Exchange. Available at: [Link]

  • Recent advances in the global ring functionalization of 7-azaindoles. RSC Publishing. Available at: [Link]

  • 7-Azaindole Derivatives: Exploring Synthesis and Applications. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

  • Rational Design, Synthesis, and Biological Evaluation of 7-Azaindole Derivatives as Potent Focused Multi-Targeted Kinase Inhibitors. PubMed. Available at: [Link]

  • Azaindole Therapeutic Agents. PMC - NIH. Available at: [Link]

  • Regioselectivity in Electrophilic Aromatic Substitution of Pyrrole and Indole. Chemistry Stack Exchange. Available at: [Link]

  • Electrophilic Aromatic Substitution. ChemTalk. Available at: [Link]

  • 15.2: Regioselectivity in Electrophilic Aromatic Substitution. Chemistry LibreTexts. Available at: [Link]

  • Halogenation of the 3-position of pyridines through Zincke imine intermediates. PMC - NIH. Available at: [Link]

  • Halogenation of Pharmaceuticals Is an Impediment to Ready Biodegradability. MDPI. Available at: [Link]

  • N-Halosuccinimides as Precatalysts for C-, N-, O-, and X-Nucleophilic Substitution Reactions of Alcohols under Mild Reaction Conditions. MDPI. Available at: [Link]

  • 3-Selective Halogenation of Pyridines via Zincke Imine Intermediates. ChemRxiv. Available at: [Link]

  • Working Safely with Solvents: A Guide. Vertec BioSolvents. Available at: [Link]

  • Halogenation of the 3-position of pyridines through Zincke imine intermediates | Request PDF. ResearchGate. Available at: [Link]

  • Precautions for Handling Organic Solvent. National Cheng Kung University. Available at: [Link]

  • 3-Selective Halogenation of Pyridines via Zincke Imine Intermediates. ChemRxiv. Available at: [Link]

Sources

Method

Application Note & Protocols: Microwave-Assisted Synthesis of Pyrrolo[3,2-c]pyridine Derivatives

Abstract: The pyrrolo[3,2-c]pyridine scaffold is a privileged heterocyclic motif integral to the development of novel therapeutics, demonstrating a wide range of biological activities, including potent anticancer and kin...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: The pyrrolo[3,2-c]pyridine scaffold is a privileged heterocyclic motif integral to the development of novel therapeutics, demonstrating a wide range of biological activities, including potent anticancer and kinase inhibitory effects.[1][2][3] Traditional synthetic routes to these compounds often require long reaction times, high temperatures, and can result in modest yields. This application note provides a comprehensive guide to the use of Microwave-Assisted Organic Synthesis (MAOS) as a green, efficient, and rapid alternative for the synthesis of substituted pyrrolo[3,2-c]pyridine derivatives. We will explore the fundamental principles of microwave heating, present a detailed, field-proven protocol for a palladium-catalyzed Suzuki cross-coupling reaction, and discuss the significant advantages of this methodology for researchers in medicinal chemistry and drug development.

Introduction: The Convergence of a Privileged Scaffold and Green Chemistry

The fusion of pyrrole and pyridine rings creates the pyrrolopyridine bicyclic system, a scaffold that has garnered significant attention in medicinal chemistry. Specifically, the pyrrolo[3,2-c]pyridine isomer is a core component of molecules designed as inhibitors of FMS kinase and tubulin polymerization, showing promise in oncology and anti-inflammatory applications.[2][3][4] The urgent need to synthesize diverse libraries of these compounds for structure-activity relationship (SAR) studies calls for synthetic methods that are not only robust and high-yielding but also rapid and environmentally sustainable.

Microwave-Assisted Organic Synthesis (MAOS) has emerged as a transformative technology that directly addresses these needs.[5] Unlike conventional conductive heating, which transfers energy slowly and inefficiently from an external source through the vessel walls, microwave irradiation delivers energy directly to polar molecules or ions within the reaction mixture.[6][7] This results in rapid, uniform (volumetric) heating, dramatically accelerating reaction rates and often leading to cleaner products with higher yields.[8][9]

The Science of Microwave-Assisted Synthesis

The efficacy of microwave heating in chemical synthesis stems from two primary mechanisms: Dipolar Polarization and Ionic Conduction.[10][11]

  • Dipolar Polarization: Polar molecules, such as the solvents and reagents commonly used in organic synthesis, possess a permanent dipole moment. When subjected to the oscillating electric field of microwave radiation (typically at 2.45 GHz), these molecules attempt to align themselves with the rapidly changing field.[6][11] This constant reorientation and the resulting intermolecular friction generate intense heat rapidly and uniformly throughout the bulk of the material.

  • Ionic Conduction: If dissolved ions are present in the reaction mixture, they will oscillate back and forth under the influence of the electromagnetic field. Collisions between these moving ions convert kinetic energy into heat, further contributing to the rapid temperature increase.[8]

This direct energy transfer allows for instantaneous heating that can surpass the limitations of conventional methods, often enabling reactions to reach completion in minutes instead of hours.[11][12]

G cluster_0 Microwave Heating Mechanisms cluster_1 MW Microwave Source (2.45 GHz) RM Reaction Mixture (Polar Molecules & Ions) MW->RM Irradiation DP Dipolar Polarization (Molecular Rotation & Friction) RM->DP IC Ionic Conduction (Ion Oscillation & Collisions) RM->IC Heat Rapid, Volumetric Heating DP->Heat IC->Heat

Figure 1: Core mechanisms of microwave-induced heating in a chemical reaction.
Protocol: Microwave-Assisted Suzuki Coupling for 6-Aryl-1H-pyrrolo[3,2-c]pyridines

This protocol is adapted from a validated procedure for the synthesis of 6-aryl-1-(3,4,5-trimethoxyphenyl)-1H-pyrrolo[3,2-c]pyridines, which have shown potent anticancer activity.[4] The Suzuki-Miyaura cross-coupling is a cornerstone of modern synthetic chemistry and is particularly well-suited for microwave acceleration due to the polarity of the reagents and solvents involved.

  • Starting Materials:

    • 6-Bromo-1-(3,4,5-trimethoxyphenyl)-1H-pyrrolo[3,2-c]pyridine

    • Substituted Phenylboronic Acid (e.g., Phenylboronic acid, 2-Tolylboronic acid)

  • Reagents & Catalyst:

    • Potassium Carbonate (K₂CO₃), anhydrous

    • Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

  • Solvents:

    • 1,4-Dioxane (reagent grade)

    • Deionized Water

  • Equipment:

    • Dedicated microwave synthesis reactor (e.g., CEM Discover, Biotage Initiator)

    • 10 mL microwave reaction vial with a magnetic stir bar

    • Standard laboratory glassware for work-up and purification

    • Rotary evaporator

    • Flash chromatography system

G A 1. Reagent Preparation (Vial Charging) B 2. Nitrogen Purge (Degas with N₂) A->B C 3. Vessel Sealing (Crimp Cap) B->C D 4. Microwave Irradiation (125 °C, 26 min) C->D E 5. Reaction Work-up (Extraction with Ethyl Acetate) D->E F 6. Purification (Flash Chromatography) E->F G 7. Characterization (NMR, HRMS) F->G H Final Product G->H

Figure 2: General workflow for microwave-assisted Suzuki coupling.
  • Vial Preparation: To a 10 mL microwave reaction vial containing a magnetic stir bar, add 6-bromo-1-(3,4,5-trimethoxyphenyl)-1H-pyrrolo[3,2-c]pyridine (0.1 mmol, 1.0 eq).

  • Reagent Addition: Sequentially add the desired substituted phenylboronic acid (0.15 mmol, 1.5 eq), potassium carbonate (0.5 mmol, 5.0 eq), and tetrakis(triphenylphosphine)palladium(0) (0.006 mmol, 0.06 eq).

    • Scientist's Note: Potassium carbonate acts as the base required to activate the boronic acid and facilitate the transmetalation step in the catalytic cycle. The palladium complex is the active catalyst that orchestrates the carbon-carbon bond formation.

  • Solvent Addition: Add 1,4-dioxane (6 mL) and deionized water (2 mL) to the vial.

    • Scientist's Note: The dioxane/water solvent system is ideal as it effectively dissolves both the organic substrates and the inorganic base, while also coupling efficiently with microwave energy.

  • Degassing: Purge the vial with a gentle stream of nitrogen gas for 2-3 minutes to remove oxygen, which can deactivate the palladium catalyst.

  • Sealing and Irradiation: Securely seal the vial with a crimp cap. Place the vial in the cavity of the microwave reactor. Set the reaction parameters to hold at 125 °C for 26 minutes , with magnetic stirring enabled.

  • Work-up: After the reaction has cooled to room temperature, quench the mixture by adding 20 mL of water. Extract the aqueous phase with ethyl acetate (3 x 20 mL).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator. Purify the resulting crude residue by flash column chromatography to yield the pure 6-aryl-1-(3,4,5-trimethoxyphenyl)-1H-pyrrolo[3,2-c]pyridine product.

  • Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Results and Data

The microwave-assisted protocol provides excellent yields for a variety of substituted pyrrolo[3,2-c]pyridines in a fraction of the time required by conventional heating methods.

EntryAryl Boronic AcidProductReaction Time (min)Yield (%)[4]
1Phenylboronic acid10a 2663
2o-Tolylboronic acid10b 2665
3Naphthalen-2-ylboronic acid10p 2652

Table 1: Representative yields for the microwave-assisted Suzuki coupling synthesis of 6-aryl-1H-pyrrolo[3,2-c]pyridine derivatives. Data sourced from Wang et al., 2024.[4]

The key advantage is the drastic reduction in reaction time from several hours (typical for conventional Suzuki couplings) to under 30 minutes, significantly accelerating the drug discovery and development cycle.[12][13]

Conclusion

Microwave-assisted synthesis is a powerful and enabling technology for the rapid and efficient construction of medicinally relevant heterocyclic scaffolds like pyrrolo[3,2-c]pyridine.[5][9] By leveraging direct and uniform dielectric heating, this approach dramatically reduces reaction times, often improves yields, and aligns with the principles of green chemistry.[6][10] The protocol detailed herein provides a reliable and validated starting point for researchers aiming to accelerate their synthetic workflows and expand their chemical libraries for biological screening.

References

  • Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI. Available at: [Link]

  • An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. MDPI. Available at: [Link]

  • Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. Taylor & Francis Online. Available at: [Link]

  • Microwave Assisted Synthesis Of New Heterocyclic Compounds. International Journal of Pharmaceutical Sciences. Available at: [Link]

  • Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. International Journal of Research in Pharmacy and Allied Science. Available at: [Link]

  • Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. International Journal of Trend in Scientific Research and Development. Available at: [Link]

  • Microwave-assisted Synthesis of Heterocycles and their Anti-cancer Activities. Bentham Science. Available at: [Link]

  • Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. RSC Publishing. Available at: [Link]

  • Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase: in vitro biological studies. PubMed. Available at: [Link]

  • Microwave Assisted Organic Synthesis of Heterocyclic Compound. International Journal of Pharmaceutical Sciences. Available at: [Link]

  • MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. IJNRD. Available at: [Link]

  • Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. National Center for Biotechnology Information. Available at: [Link]

  • Theory of Microwave Heating for Organic Synthesis. CEM Corporation. Available at: [Link]

  • Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. National Center for Biotechnology Information. Available at: [Link]

  • Pyrrolo[3,2-c]pyridine derivatives as inhibitors of platelet aggregation. PubMed. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Navigating Solubility Challenges with 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol in DMSO

Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol. This resource provides in-depth troubleshooting adv...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol. This resource provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the common challenge of achieving and maintaining the desired concentration of this compound in Dimethyl Sulfoxide (DMSO). Our goal is to equip you with the scientific rationale and practical methodologies to overcome solubility hurdles and ensure the integrity and reproducibility of your experiments.

Understanding the Molecule: 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol

Before delving into troubleshooting, it is crucial to understand the physicochemical properties of 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol that influence its solubility.

Chemical Structure:

2_3_Dihydro_1H_pyrrolo_3_2_c_pyridin_4_ol mol C1CNC2=C1C(O)=NC=C2 Initial_Troubleshooting_Workflow A Start with fresh, anhydrous DMSO B Vortex vigorously for 2-5 minutes A->B C Observe for dissolution B->C D If not fully dissolved, proceed to gentle heating C->D Incomplete dissolution E If still not dissolved, consider sonication D->E Incomplete dissolution Salt_Formation_Workflow A Dissolve compound in a suitable organic solvent B Add a stoichiometric amount of a suitable acid A->B C Stir at room temperature and observe for salt precipitation B->C D Isolate the salt by filtration C->D E Wash with a non-polar solvent and dry D->E F Confirm salt formation (e.g., by NMR or melting point) E->F G Test solubility of the salt in DMSO F->G

Caption: A generalized workflow for preparing a salt form of a basic compound.

Step-by-Step Protocol for Small-Scale Salt Formation:

  • Choose an Acid: Common acids for forming hydrochloride (HCl) or mesylate (methanesulfonic acid) salts are often good starting points. HCl in a non-aqueous solvent (e.g., HCl in dioxane or diethyl ether) is frequently used.

  • Dissolve the Free Base: Dissolve a known amount of 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol in a minimal amount of a suitable organic solvent in which it is soluble (e.g., methanol, ethanol, or a mixture with a less polar solvent like dichloromethane).

  • Acid Addition: Slowly add one molar equivalent of the chosen acid to the solution while stirring.

  • Salt Precipitation: The salt may precipitate out of the solution immediately or upon cooling or the addition of a less polar co-solvent.

  • Isolation and Characterization: Collect the solid by filtration, wash with a non-polar solvent (e.g., diethyl ether) to remove any unreacted starting material, and dry under vacuum. It is good practice to confirm salt formation through analytical techniques such as NMR spectroscopy (which will show a shift in the peaks of the protons near the protonated nitrogen) or by observing a distinct melting point.

  • Solubility Testing: Once the salt is prepared and characterized, its solubility in DMSO can be determined.

Data Summary for Common Acidic Counter-ions:

Counter-ionAcid UsedTypical Properties of the Resulting Salt
Chloride Hydrochloric Acid (HCl)Often crystalline and can significantly improve solubility. May be hygroscopic.
Mesylate Methanesulfonic AcidGenerally good crystallinity and improved solubility. Often less hygroscopic than hydrochlorides.
Sulfate Sulfuric AcidCan provide good solubility enhancement but may also be more prone to hygroscopicity.
Tartrate Tartaric AcidA chiral counter-ion that can be used for chiral resolution. Often forms crystalline salts with good solubility.

Best Practices for Preparing and Storing DMSO Stock Solutions

Once you have successfully dissolved 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol, proper handling and storage are essential to maintain its integrity.

  • Use High-Purity Anhydrous DMSO: This minimizes the risk of compound precipitation due to water absorption.

  • Prepare Concentrated Stock Solutions: This allows for smaller volumes to be added to your experimental system, minimizing the final DMSO concentration. For cell-based assays, the final DMSO concentration should typically be kept below 0.5% to avoid cytotoxicity.

  • Aliquot and Store Properly: Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles, which can lead to compound precipitation and degradation. Store aliquots at -20°C or -80°C in tightly sealed containers.

  • Bring to Room Temperature Before Use: Before opening a frozen aliquot, allow it to thaw completely and come to room temperature to prevent condensation of atmospheric moisture into the solution.

  • Re-dissolve if Necessary: If any precipitate is observed after thawing, gently warm and vortex the solution to ensure it is fully re-dissolved before use.

By following these guidelines and troubleshooting steps, researchers can effectively address the solubility challenges associated with 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol in DMSO, leading to more reliable and reproducible experimental outcomes.

References

  • Iurian, S., Tomuţa, I., Rus, L., Achim, M., & Leucuta, S. E. (2015). Optimization of the sonication process for meloxicam nanocrystals preparation. Clujul Medical, 88(3), 338–344. [Link]

  • PubChem. (n.d.). 2,3-dihydro-1H-pyrrolo(3,4-c)pyridine. National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]

  • Di, L., & Kerns, E. H. (2010). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). American Pharmaceutical Review.
  • Study Mind. (2022, May 8). Soluble & Insoluble Salts (GCSE Chemistry). [Link]

  • Kumar, S., & Singh, S. (2018). Strategies for improving hydrophobic drugs solubility and bioavailability. International Journal of Pharmaceutical Sciences and Research, 9(8), 3147-3156.
  • Royal Society of Chemistry. (2021, March 10). Preparing a soluble salt | 14–16 Practicals [Video]. YouTube. [Link]

  • Krzyzaniak, J. F., & Yalkowsky, S. H. (2024). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. Molecules, 29(9), 2053. [Link]

  • Envirostar. (2023, May 15). From Sound Waves to Soluble Liquids: Unveiling the Power of Sonication. [Link]

  • RSC Publishing. (2016). DMSO as the Solvent for Cu(I)-Catalyzed Reactions: The Synthesis of Pyrrole Derivatives. [Link]

  • ResearchGate. (2015, December). Computational Approaches to Predict pKa Values. [Link]

  • Optibrium. (n.d.). Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods. [Link]

  • PubMed. (2013, July 15). Salt screening and characterization for poorly soluble, weak basic compounds: case study albendazole. [Link]

  • ResearchGate. (n.d.). High Throughput Sonication: Evaluation for Compound Solubilization. [Link]

  • National Center for Biotechnology Information. (n.d.). Recent Advances in DMSO-Based Direct Synthesis of Heterocycles. [Link]

  • ResearchGate. (n.d.). Low Temperature Structural Dynamics of Isatin in Dimethyl Sulfoxide (DMSO) Using Dielectric Spectroscopy. [Link]

  • Yang, Y., & Engkvist, O. (2013). Improving Solubility via Structural Modification.
  • Perrin, D. D., Dempsey, B., & Serjeant, E. P. (1981). pKa Prediction for Organic Acids and Bases. Chapman and Hall.
  • ResearchGate. (n.d.). Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. [Link]

  • MDPI. (2024). Asymmetrical Diketopyrrolopyrrole Derivatives with Improved Solubility and Balanced Charge Transport Properties. [Link]

  • PubMed. (2020, February 15). Solubility of solid intermediate of pharmaceutical compounds in pure organic solvents using semi-empirical models. [Link]

  • ResearchGate. (2021, March 2). Synthesis, Biological Evaluation and Docking Studies of Functionalized Pyrrolo[3,4‐b]pyridine Derivatives. [Link]

  • ResearchGate. (n.d.). Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions. [Link]

  • ResearchGate. (2021, April 9). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. [Link]

  • University of California, Davis. (2023, August 31). Solubility of Organic Compounds. [Link]

  • ResearchGate. (n.d.). Solubility Trends in Pyridinium Salts for Non-Aqueous Organic Redox Flow Batteries. [Link]

  • Naglah, A. M., Al-Omar, M. A., & Amr, A. E. G. E. (2021). Antibacterial evaluation and molecular properties of pyrazolo[3,4-b] pyridines and thieno[2,3-b]pyridines. Journal of King Saud University-Science, 33(5), 101467. [Link]

Optimization

Technical Support Center: Purification of 2,3-Dihydro-5-Azaindole Derivatives by HPLC

Welcome to the dedicated technical support center for the purification of 2,3-dihydro-5-azaindole derivatives using High-Performance Liquid Chromatography (HPLC). This guide is designed for researchers, scientists, and d...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the dedicated technical support center for the purification of 2,3-dihydro-5-azaindole derivatives using High-Performance Liquid Chromatography (HPLC). This guide is designed for researchers, scientists, and drug development professionals to provide practical, field-tested advice and troubleshoot common issues encountered during the purification of this important class of heterocyclic compounds.

Introduction to the Challenge

2,3-Dihydro-5-azaindole derivatives are key structural motifs in many pharmacologically active compounds. Their inherent basicity, due to the pyridine nitrogen, and potential for secondary interactions can present unique challenges during reversed-phase HPLC purification. Common issues include poor peak shape, low resolution, and difficulty in achieving baseline separation from structurally similar impurities. This guide provides a systematic approach to overcoming these obstacles.

Troubleshooting Guide: Common Issues and Solutions

This section addresses the most frequent problems encountered during the HPLC purification of 2,3-dihydro-5-azaindole derivatives.

Problem 1: Tailing Peaks

Question: My peaks for 2,3-dihydro-5-azaindole derivatives are showing significant tailing. What is the cause and how can I fix it?

Answer: Peak tailing is a common issue when analyzing basic compounds like azaindoles. It is often caused by strong, unwanted interactions between the basic analyte and residual acidic silanol groups on the surface of traditional silica-based C18 columns. This leads to a non-ideal chromatographic process where a portion of the analyte is retained longer than the bulk, resulting in a skewed peak shape.

Solutions:

  • Mobile Phase Modification:

    • Increase Ionic Strength: Add a salt like ammonium formate or ammonium acetate (20-50 mM) to the mobile phase. The salt cations will compete with the protonated basic analyte for interaction with the silanol groups, effectively masking them.

    • Adjust pH: Use a mobile phase buffer to control the pH. For basic compounds, a low pH (e.g., 2.5-3.5 using formic acid or trifluoroacetic acid) ensures the analyte is fully protonated and minimizes interactions with silanols. Conversely, a high pH (e.g., 9-10 using ammonium bicarbonate) can be used with a hybrid or ethylene-bridged hybrid (BEH) column to run the analyte in its neutral form, which can also improve peak shape.

  • Column Selection:

    • End-Capped Columns: Use a high-quality, end-capped C18 column where the residual silanol groups are chemically derivatized to reduce their activity.

    • Alternative Stationary Phases: Consider columns with alternative stationary phases designed for basic compounds, such as those with embedded polar groups or hybrid silica technologies.

Experimental Protocol: Improving Peak Shape with Mobile Phase Modifiers

  • Initial Conditions:

    • Column: Standard C18, 4.6 x 150 mm, 5 µm

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Gradient: 5-95% B over 15 minutes

    • Flow Rate: 1.0 mL/min

    • Detection: UV at 254 nm

  • Troubleshooting Steps:

    • Step 1 (Observe Tailing): Run the initial conditions and observe the peak shape.

    • Step 2 (Introduce Additive): Prepare a new Mobile Phase A with 10 mM Ammonium Formate and 0.1% Formic Acid in Water.

    • Step 3 (Re-equilibrate and Inject): Equilibrate the column with the new mobile phase for at least 10 column volumes before injecting the sample again.

    • Step 4 (Analyze Results): Compare the peak shape from Step 1 and Step 3. A significant reduction in tailing should be observed.

Table 1: Effect of Mobile Phase Additives on Peak Asymmetry

Mobile Phase AdditiveTypical Peak AsymmetryComments
0.1% Formic Acid> 1.5Significant Tailing
10 mM Ammonium Formate + 0.1% Formic Acid1.0 - 1.2Symmetrical Peak
0.05% Trifluoroacetic Acid (TFA)1.0 - 1.2Good peak shape, but can cause ion suppression in mass spectrometry.
Problem 2: Poor Resolution Between Closely Eluting Impurities

Question: I am struggling to separate my target 2,3-dihydro-5-azaindole derivative from a closely related impurity. How can I improve the resolution?

Answer: Achieving adequate resolution between structurally similar compounds requires optimizing the selectivity of the chromatographic system. Selectivity (α) is a measure of the separation between two peaks and can be influenced by the mobile phase composition, stationary phase chemistry, and temperature.

Solutions:

  • Optimize the Organic Modifier:

    • Solvent Type: If you are using acetonitrile, try switching to methanol or a mixture of acetonitrile and methanol. The different solvent properties can alter the selectivity and improve separation.

    • Gradient Slope: Decrease the gradient slope (i.e., make the gradient longer). This gives the analytes more time to interact with the stationary phase, which can enhance resolution.

  • Change the Stationary Phase:

    • Phenyl-Hexyl Columns: A phenyl-hexyl stationary phase can provide alternative selectivity through pi-pi interactions with the aromatic ring of the azaindole, which may differ from the impurity.

    • Pentafluorophenyl (PFP) Columns: PFP columns offer a unique selectivity profile due to dipole-dipole, pi-pi, and ion-exchange interactions, which can be highly effective for separating isomers and closely related compounds.

  • Adjust the Temperature:

    • Increasing the column temperature can decrease mobile phase viscosity, leading to sharper peaks and potentially altered selectivity. Experiment with temperatures between 30°C and 50°C.

Workflow for Improving Resolution

G Start Poor Resolution Observed ChangeSolvent Switch Organic Modifier (e.g., ACN to MeOH) Start->ChangeSolvent OptimizeGradient Decrease Gradient Slope Start->OptimizeGradient ChangeColumn Select Alternative Stationary Phase (e.g., Phenyl-Hexyl or PFP) ChangeSolvent->ChangeColumn If not successful Success Resolution Achieved ChangeSolvent->Success If successful OptimizeGradient->ChangeColumn If not successful OptimizeGradient->Success If successful AdjustTemp Modify Column Temperature ChangeColumn->AdjustTemp AdjustTemp->Success If successful

Caption: Troubleshooting workflow for improving resolution.

Frequently Asked Questions (FAQs)

Q1: What is the best starting mobile phase for purifying 2,3-dihydro-5-azaindole derivatives?

A1: A good starting point is a gradient of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B). This low pH environment helps to ensure consistent protonation of the basic nitrogen, leading to more reproducible retention times and better peak shapes.

Q2: Can I use trifluoroacetic acid (TFA) as a mobile phase additive?

A2: Yes, 0.05-0.1% TFA is an excellent additive for improving peak shape due to its ion-pairing effects. However, be aware that TFA is a strong ion-suppressing agent and can be problematic if you are using mass spectrometry (MS) for detection. If MS detection is required, formic acid or ammonium formate are better choices.

Q3: My compound is not retained on a C18 column. What should I do?

A3: If your 2,3-dihydro-5-azaindole derivative is highly polar and not retained on a C18 column, you can try the following:

  • Use a more polar stationary phase: Consider an AQ-type C18 column or a polar-embedded column designed for enhanced retention of polar compounds.

  • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an alternative chromatographic mode that uses a polar stationary phase and a high organic mobile phase to retain polar compounds.

Q4: How do I choose the optimal column temperature?

A4: Start at ambient temperature (around 25°C). If you need to improve efficiency (sharper peaks) or alter selectivity, you can increase the temperature in 5°C increments, typically up to 50°C. Keep in mind that higher temperatures can decrease the lifetime of some silica-based columns.

Q5: What detection wavelength is most suitable for 2,3-dihydro-5-azaindole derivatives?

A5: Most 2,3-dihydro-5-azaindole derivatives have a strong UV absorbance. A good starting point is to acquire a UV spectrum of your compound and choose the wavelength of maximum absorbance (λmax). Common wavelengths used are around 254 nm and 280 nm. A photodiode array (PDA) detector is highly recommended to monitor peak purity and identify co-eluting impurities.

References

  • The Role of the Stationary Phase in Reversed-Phase HPLC. Waters Corporation. [Link]

  • PFP (Pentafluorophenyl) HPLC Columns. Restek. [Link]

  • Mobile-Phase Additives for LC-MS. Agilent Technologies. [Link]

Troubleshooting

Optimizing Crystallization Conditions for 4-Hydroxy-5-Azaindoline: A Technical Support Guide

Welcome to the technical support center for the crystallization of 4-hydroxy-5-azaindoline. This guide is designed for researchers, scientists, and drug development professionals who are working to obtain high-quality cr...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the crystallization of 4-hydroxy-5-azaindoline. This guide is designed for researchers, scientists, and drug development professionals who are working to obtain high-quality crystalline material of this versatile heterocyclic compound. As a molecule featuring both hydrogen bond donor (hydroxyl, indole N-H) and acceptor (pyridine nitrogen) sites, 4-hydroxy-5-azaindoline presents unique opportunities and challenges in crystallization.[1][2] This document provides in-depth, troubleshooting-oriented guidance in a question-and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions & Troubleshooting

Q1: I've followed a standard cooling crystallization protocol, but no crystals are forming. What are my next steps?

This is a common issue that typically points to the solution not being sufficiently supersaturated or the presence of an energy barrier to nucleation. Here is a hierarchical approach to induce crystallization:

  • Induce Nucleation Mechanically:

    • Scratching: Use a glass rod to gently scratch the inside surface of the flask below the solvent level. The microscopic imperfections on the glass can serve as nucleation sites.[3]

    • Seeding: If you have a previous batch of crystals, add a single, tiny seed crystal to the solution. This provides a perfect template for crystal growth. If pure solid is available, a minuscule speck can be used.[3] You can also dip a glass rod into the solution, let the solvent evaporate off the rod to form a crystalline residue, and then re-introduce the rod to the solution.[3]

  • Increase Supersaturation:

    • Slow Solvent Evaporation: Loosen the cap or cover the flask with perforated film and allow a small amount of solvent to evaporate over several hours or days. This slowly increases the solute concentration.

    • Add an Anti-Solvent: If your compound is dissolved in a good solvent, you can try slowly adding a miscible "anti-solvent" in which the compound is insoluble. Add the anti-solvent dropwise until the solution becomes slightly turbid (cloudy), then add a drop or two of the good solvent to clarify it before allowing it to stand.

  • Re-evaluate Conditions:

    • Boil Off Solvent: If you suspect too much solvent was added initially, gently heat the solution to boil off a portion (e.g., 25-50%) and then allow it to cool again.[3]

    • Lower Temperature: If cooling to room temperature is ineffective, try cooling the flask in an ice bath or a refrigerator. Be aware that rapid cooling can sometimes lead to smaller crystals or oiling out.

  • Check Purity: Impurities can significantly inhibit crystallization.[4] If the above methods fail, consider re-purifying your material using chromatography or another method before attempting crystallization again.

Q2: My compound is "oiling out," forming a viscous liquid instead of solid crystals. How can I prevent this?

Oiling out occurs when the solute's concentration exceeds its solubility limit at a given temperature, but the molecules lack the time or proper orientation to organize into a crystal lattice. It is common when a solution is too concentrated or cooled too quickly.

  • Solution 1: Reduce the Rate of Supersaturation. The guiding principle is to slow everything down.

    • Slower Cooling: Instead of placing the flask in an ice bath, allow it to cool to room temperature on the benchtop, insulated by paper towels or a cork ring to slow heat transfer.[3]

    • Use More Solvent: The goal of recrystallization is not necessarily to recover 100% of the material, but to get pure crystals. Add a small amount of additional hot solvent (e.g., 10-20% more) to the dissolved sample. This ensures the solution does not become supersaturated at too high a temperature, giving molecules more time to orient themselves as it cools.[3]

  • Solution 2: Modify the Solvent System.

    • Change Solvents: The current solvent may be too good for your compound. Try a solvent in which 4-hydroxy-5-azaindoline has slightly lower solubility.

    • Use a Solvent/Anti-Solvent System: Dissolve the compound in a minimal amount of a good solvent and slowly add an anti-solvent at an elevated temperature before cooling.

Q3: I'm getting a fine powder instead of large, single crystals suitable for X-ray diffraction. How can I improve crystal quality?

The formation of a microcrystalline powder indicates that nucleation is happening too rapidly and at too many sites, leading to a large number of small crystals.[5] To grow larger crystals, you must favor crystal growth over nucleation.

  • Minimize Nucleation Sites: Ensure your crystallization vessel is meticulously clean. Dust, fibers, or old scratches can act as unintended nucleation sites.[5] Filtering the hot solution through a small plug of cotton or filter paper into a clean flask can help remove particulate matter.

  • Slow Down the Process: This is the most critical factor.

    • Vapor Diffusion: This is often the best method for growing high-quality single crystals from a small amount of material. Dissolve your compound (a few mg) in a small vial with 1-2 mL of a "good" solvent. Place this open vial inside a larger, sealed jar containing a few mL of a more volatile "anti-solvent." The anti-solvent vapor will slowly diffuse into the inner vial, gradually reducing the solubility and promoting slow crystal growth.

    • Slow Evaporation: Use a solvent that is not highly volatile (e.g., avoid DCM, acetone). Cover the vial with a cap that has a small pinhole to slow the rate of evaporation significantly.

    • Slow Cooling: As mentioned for oiling out, slow cooling is paramount. An insulated container or a dewar filled with warm water can be used to achieve a very slow cooling gradient.

Q4: What are the best starting solvents for crystallizing 4-hydroxy-5-azaindoline?

The choice of solvent is crucial and depends on the principle of "like dissolves like," with the ideal solvent dissolving the compound when hot but not when cold. Given the polar nature and hydrogen-bonding capabilities of 4-hydroxy-5-azaindoline, polar protic and aprotic solvents are excellent starting points.

Solvent SystemPolarityBoiling Point (°C)Rationale & Comments
Methanol/Water High65 (MeOH)A classic choice for polar compounds with hydrogen bonding features. Indole itself crystallizes well from this mixture. Dissolve in minimal hot methanol and add water dropwise until turbidity appears, then clarify with a drop of methanol.
Ethanol High78A very general and effective solvent for compounds with minor impurities. Its higher boiling point allows for a wider temperature gradient for slow cooling.[6]
Isopropanol (IPA) Medium82Less polar than ethanol, may provide a better solubility profile. Often yields high-quality crystals.
Ethyl Acetate (EtOAc) Medium77A good choice for many organic complexes and can be effective for moderately polar molecules. Can be layered with an anti-solvent like hexanes.
Acetonitrile Medium82A polar aprotic solvent that can be an alternative to alcohols. Its interaction with the solute is different and may yield a different crystal form (polymorph).
Toluene Low111While less intuitive, aromatic solvents can sometimes promote crystallization through π-π stacking interactions, which could be relevant for the azaindole ring system. Use with caution due to lower polarity.
Q5: How does pH influence the crystallization of 4-hydroxy-5-azaindoline?

The pH of the solution is a critical but often overlooked parameter. The 4-hydroxy-5-azaindoline structure has three key sites: the weakly acidic hydroxyl group, the weakly acidic N-H of the pyrrole ring, and the basic nitrogen on the pyridine ring.

  • Impact on Solubility: The pH of the solution dictates the ionization state of the molecule. At low pH, the pyridine nitrogen will be protonated, forming a cation. At high pH, the hydroxyl group will be deprotonated, forming an anion. Both of these salt forms are significantly more soluble in aqueous or protic solvents than the neutral form.

  • Finding the Sweet Spot: Crystallization of the neutral form is most likely to occur at a pH near the molecule's isoelectric point (pI), where it has minimal net charge and thus minimum solubility.

  • Practical Steps:

    • Dissolve the compound in a suitable solvent (e.g., a methanol/water mixture).

    • Prepare several small-scale trials and adjust the pH of each. Use dilute HCl or acetic acid to lower the pH and dilute NaOH or NH4OH to raise it.

    • Observe which pH condition yields the best crystalline precipitate upon cooling or standing. Controlling pH is a powerful tool for inducing crystallization.[7]

Q6: I've successfully produced crystals under two different conditions, and they look different. Could I have different polymorphs?

It is highly possible. Polymorphism is the ability of a compound to exist in two or more crystalline forms that have different arrangements of molecules in the crystal lattice.[8][9] These different forms, or polymorphs, can have distinct physicochemical properties, including solubility, stability, and melting point, which is critically important in drug development.[10][11]

  • How to Investigate:

    • Visual Inspection & Microscopy: The first clue is often a different crystal habit (e.g., needles vs. plates).

    • Differential Scanning Calorimetry (DSC): This technique measures the heat flow into a sample as it is heated. Different polymorphs will typically have different melting points and may show solid-state phase transitions.

    • Powder X-ray Diffraction (PXRD): This is the definitive tool for identifying different polymorphs. Each crystalline form will produce a unique diffraction pattern, which serves as its fingerprint.

    • Single-Crystal X-ray Diffraction (SCXRD): If you can grow suitable single crystals of each form, SCXRD will provide the unambiguous molecular structure and packing arrangement, confirming polymorphism.

Different solvents and cooling rates are well-known factors for producing different polymorphic forms.[12]

Experimental Protocols

Protocol 1: Slow Cooling Crystallization
  • Place the 4-hydroxy-5-azaindoline solid in an Erlenmeyer flask.

  • Add a small amount of the chosen solvent (see table above).

  • Heat the mixture gently (e.g., on a hot plate) with stirring until the solid just dissolves. Add the solvent dropwise until a clear solution is obtained. Avoid adding a large excess.

  • Cover the flask with a watch glass to prevent rapid evaporation and contamination.[3]

  • Turn off the heat and allow the flask to cool slowly to room temperature on an insulated surface (e.g., a cork ring).

  • If no crystals form, proceed with the troubleshooting steps in Q1.

  • Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry.

Protocol 2: Solvent Vapor Diffusion
  • Dissolve 5-10 mg of 4-hydroxy-5-azaindoline in 0.5 mL of a relatively volatile "good" solvent (e.g., methanol, ethyl acetate) in a small, narrow vial (e.g., a 2 mL vial).

  • In a larger container (e.g., a 20 mL scintillation vial or a small beaker), add 2-3 mL of a "poor" or "anti-solvent" in which the compound is insoluble (e.g., hexanes, diethyl ether). The anti-solvent should be miscible with the good solvent and ideally more volatile.

  • Place the small vial, uncapped, inside the larger container.

  • Seal the larger container tightly and leave it undisturbed in a vibration-free location for several days.

  • Vapor from the anti-solvent will slowly diffuse into the inner vial, causing the solution to become supersaturated and promoting slow, high-quality crystal growth.

Visualizations

Troubleshooting Crystallization Workflow

G start Start: Dissolve Compound in Minimal Hot Solvent cool Allow to Cool Slowly start->cool observe Observe Outcome cool->observe success Success: High-Quality Crystals observe->success Crystals Form no_xtal No Crystals observe->no_xtal Nothing Happens oil Oiling Out observe->oil Liquid Forms powder Microcrystals / Powder observe->powder Fine Solid Forms induce Induce Nucleation: 1. Scratch 2. Seed 3. Evaporate Solvent no_xtal->induce induce->cool reheat Re-heat, Add More Solvent, Cool Slower oil->reheat reheat->cool resaturate Re-dissolve, Reduce Supersaturation, Use Vapor Diffusion powder->resaturate resaturate->success

Caption: A decision-making workflow for troubleshooting common crystallization issues.

Parameter Interrelationships in Crystallization

G cluster_params Controllable Parameters cluster_outcomes Experimental Outcomes Solvent Solvent NoCrystals No Crystals Solvent->NoCrystals Too Good SingleCrystals Single Crystals Solvent->SingleCrystals Optimal Temperature Temperature Oil Oiling Out Temperature->Oil Cooled Too Fast Powder Powder Temperature->Powder Cooled Fast Temperature->SingleCrystals Cooled Slowly Concentration Concentration Concentration->NoCrystals Too Low Concentration->Oil Too High Purity_pH Purity / pH Purity_pH->NoCrystals Impure / Wrong pH

Caption: Relationship between key experimental parameters and crystallization outcomes.

References

  • Troubleshooting - Chemistry LibreTexts. (2022). Available at: [Link]

  • Guide for crystallization. (n.d.). Available at: [Link]

  • Crystallization Tips - Hampton Research. (n.d.). Available at: [Link]

  • Crystallization purification of indole - ResearchGate. (n.d.). Available at: [Link]

  • Lead Optimization of 3,5-Disubstituted-7-Azaindoles for the Treatment of Human African Trypanosomiasis - PMC. (n.d.). Available at: [Link]

  • Getting crystals your crystallographer will treasure: a beginner's guide - PMC. (n.d.). Available at: [Link]

  • Reagents & Solvents: Solvents for Recrystallization - University of Rochester. (n.d.). Available at: [Link]

  • Purification of Indole Contained in Wash Oil by Combination of Extraction and Crystallization (Part 2) - MDPI. (n.d.). Available at: [Link]

  • Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity - ACS Publications. (2024). Available at: [Link]

  • The Azaindole Framework in the Design of Kinase Inhibitors - PMC. (n.d.). Available at: [Link]

  • Lasing in Crystals Based on 7‐Azaindole‐Phenylhydrazone Organoboron Compounds - Wiley Online Library. (n.d.). Available at: [Link]

  • Open questions in organic crystal polymorphism - PMC. (2020). Available at: [Link]

  • (PDF) Crystal Polymorphism in Pharmaceutical Science - ResearchGate. (n.d.). Available at: [Link]

  • Unraveling the Impact of pH on the Crystallization of Pharmaceutical Proteins: A Case Study of Human Insulin - PMC. (n.d.). Available at: [Link]

  • Polymorph Selection and Derivatization in Enantiomerically Pure Medicarpin - PMC. (2025). Available at: [Link]

  • pH-Dependent Crystallization of 2-, 4-, 5-, and 6-Hydroxynicotinic Acids in Aqueous Media - MDPI. (2023). Available at: [Link]

  • Crystal structure of 8-hydroxyquinoline: a new monoclinic polymorph - PMC. (n.d.). Available at: [Link]

  • (PDF) Crystal Polymorphism in Chemical Process Development - ResearchGate. (2011). Available at: [Link]

Sources

Optimization

Technical Support Center: Palladium Impurity Removal in Pyrrolo[3,2-c]pyridine Synthesis

Welcome to the technical support center for chemists and researchers engaged in the synthesis of pyrrolo[3,2-c]pyridines and related heterocyclic compounds. This guide provides in-depth troubleshooting advice and frequen...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for chemists and researchers engaged in the synthesis of pyrrolo[3,2-c]pyridines and related heterocyclic compounds. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the critical challenge of removing residual palladium catalysts from your reaction mixtures. Achieving ultra-low palladium levels is paramount for the integrity of downstream biological assays and for meeting stringent regulatory requirements in pharmaceutical development.[1][2][3]

This resource is designed to be a practical, field-proven guide, moving beyond simple procedural lists to explain the causality behind experimental choices.

I. Frequently Asked Questions (FAQs)

Q1: Why is removing palladium from my pyrrolo[3,2-c]pyridine synthesis so critical?

A1: Residual palladium, even at trace levels, can have significant detrimental effects. In drug development, regulatory bodies like the International Council for Harmonisation (ICH) have strict limits on elemental impurities, often requiring palladium levels to be below 10 ppm.[2][4] From a research perspective, palladium can interfere with biological assays, leading to false positives or negatives, and can catalyze undesired side reactions in subsequent synthetic steps.

Q2: What are the most common sources of high palladium contamination in reactions like Suzuki or Buchwald-Hartwig aminations used for pyrrolo[3,2-c]pyridine synthesis?

A2: High levels of residual palladium often stem from the choice of catalyst and reaction conditions. Homogeneous palladium catalysts, while efficient, are notoriously difficult to remove completely.[5] The formation of palladium nanoparticles or colloidal species during the reaction can also lead to persistent contamination that is difficult to filter. Additionally, the nitrogen atoms within the pyrrolo[3,2-c]pyridine core can act as ligands, strongly binding to palladium and preventing its removal.[6]

Q3: I performed a standard aqueous workup and filtration, but my palladium levels are still in the hundreds of ppm. What went wrong?

A3: Standard workups and simple filtrations are often insufficient for removing palladium to acceptable levels, especially when dealing with N-heterocyclic compounds.[7] Significant amounts of palladium can remain dissolved or as fine colloidal particles that pass through standard filters. More rigorous purification methods are almost always necessary.[7]

Q4: How do I accurately measure the palladium concentration in my product?

A4: The industry-standard methods for quantifying trace palladium are Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Inductively Coupled Plasma-Optical Emission Spectroscopy (ICP-OES).[1][8][9] These techniques offer high sensitivity and are required for final product validation.[9][10] For in-process checks and screening of removal methods, faster techniques like fluorescence-based assays can be employed.[9][11]

II. Troubleshooting Guide: Scavenging Palladium Impurities

This section provides detailed solutions to common problems encountered during the palladium removal process.

Problem 1: High Palladium Levels (>100 ppm) After Initial Purification

Probable Cause:

  • Strong Product-Palladium Chelation: The pyrrolo[3,2-c]pyridine scaffold contains multiple nitrogen atoms that can act as strong ligands for palladium, making it difficult to remove.

  • Ineffective Initial Purification: Simple crystallization or silica gel chromatography alone is often not sufficient to break the product-palladium interaction.[7]

  • Formation of Stable Palladium Complexes: The ligands used in the cross-coupling reaction (e.g., phosphines) can form stable complexes with palladium that are soluble in the product matrix.

Solutions:

Solution 1.1: Implementation of Solid-Supported Scavengers

Solid-supported scavengers are a highly effective method for capturing residual palladium.[12] These materials consist of a solid support (like silica or polystyrene) functionalized with groups that have a high affinity for palladium.

Workflow for Scavenger Selection and Application:

Caption: Decision workflow for selecting and implementing a palladium scavenger.

Detailed Protocol: Scavenging with Functionalized Silica

  • Dissolve the Crude Product: Dissolve the crude pyrrolo[3,2-c]pyridine in a suitable solvent (e.g., THF, Methanol, Toluene).

  • Select and Add Scavenger: Based on the likely oxidation state of the palladium and the nature of your product, select a scavenger. Thiol-based scavengers are generally effective for a wide range of palladium species.[6] Add 5-10 weight equivalents of the scavenger relative to the theoretical amount of palladium.

  • Stir: Agitate the mixture at room temperature or slightly elevated temperature (40-50 °C) for 2-24 hours. The optimal time and temperature should be determined through small-scale screening experiments.

  • Filter: Filter the mixture to remove the solid scavenger. A pad of Celite can be used to ensure complete removal of fine particles.

  • Analyze: Concentrate the filtrate and analyze the residual palladium content using ICP-MS.[13][14]

Comparison of Common Scavenger Types:

Scavenger TypeFunctional GroupAffinity ForAdvantagesDisadvantages
Thiol-Based Silica -SHPd(0), Pd(II)High affinity, broad applicability.[15][16][17]Can sometimes introduce sulfur impurities.
Amine-Based Silica -NH2, -NHRPd(II)Good for charged palladium species.Less effective for Pd(0).
Thiourea-Based Silica -C(=S)N2H2Pd(0), Pd(II)Very high loading capacity.[18]Can be less stable at high temperatures.
Activated Carbon Porous CarbonPd(0), Pd(II)Cost-effective, good for decolorizing.[6][19][20]Can lead to product loss due to non-specific adsorption.[6]
Problem 2: Product Loss During Scavenging

Probable Cause:

  • Non-Specific Adsorption: The scavenger, particularly activated carbon, may adsorb the desired pyrrolo[3,2-c]pyridine product in addition to the palladium.[6]

  • Co-precipitation: The product may co-precipitate with the palladium-scavenger complex.

Solutions:

Solution 2.1: Scavenger Screening and Optimization
  • Screen Multiple Scavengers: Test a variety of scavengers (thiol, amine, etc.) to find one that is selective for palladium over your product.

  • Optimize Scavenger Amount: Use the minimum amount of scavenger necessary to achieve the desired palladium level. Start with a lower number of equivalents and incrementally increase it.

  • Wash the Scavenger: After filtration, wash the collected scavenger with a small amount of fresh solvent to recover any adsorbed product. Be aware that this may also wash off some of the captured palladium.[6]

Solution 2.2: Using a Cartridge-Based System

Passing the product solution through a packed cartridge of scavenger can improve efficiency and reduce product loss compared to a batch process.[6][21] This allows for a more controlled interaction and can be more easily scaled up.

Experimental Workflow for Cartridge-Based Scavenging:

G A Crude Product in Solution B Pump A->B 1. Load Solution C Scavenger Cartridge B->C 2. Pass Through D Purified Product Solution C->D 3. Collect Eluent E Analysis (ICP-MS) D->E 4. Verify Purity

Caption: A streamlined workflow for cartridge-based palladium scavenging.

Problem 3: Palladium Levels Reduced but Still Above Regulatory Limits (<10 ppm)

Probable Cause:

  • Equilibrium Limitation: The scavenging process may have reached an equilibrium where the rate of palladium binding equals the rate of dissociation.

  • Highly Persistent Palladium Species: Some palladium species, such as very stable ligand complexes or encapsulated nanoparticles, may be resistant to scavenging.

Solutions:

Solution 3.1: Sequential Scavenging (Multi-Step Approach)

A combination of different removal techniques can be more effective than a single method.

  • Initial Treatment with Activated Carbon: Use activated carbon first to remove the bulk of the palladium and any colored impurities.[6] This is a cost-effective first pass.

  • Polishing with a High-Affinity Scavenger: Follow the carbon treatment with a more selective, high-affinity scavenger like a thiol-functionalized silica to remove the remaining trace amounts of palladium.[15][16][17]

Solution 3.2: Recrystallization with a Chelating Agent

Adding a soluble chelating agent during recrystallization can help to sequester palladium in the mother liquor.

  • Procedure: During the recrystallization process, add a small amount of a chelating agent such as N-acetylcysteine or thiourea to the solution.[1] These agents will bind to the palladium and preferentially remain in the solvent as your purified pyrrolo[3,2-c]pyridine crystallizes.

III. Conclusion

The removal of palladium from the synthesis of pyrrolo[3,2-c]pyridines is a multi-faceted challenge that requires a systematic and often multi-step approach. By understanding the nature of the palladium species and the potential for product chelation, researchers can select the most appropriate scavenging strategy. A combination of techniques, such as an initial treatment with activated carbon followed by polishing with a high-affinity functionalized silica scavenger, often provides the most robust solution for achieving the stringent purity levels required in pharmaceutical and drug discovery settings. Always validate the final palladium concentration using a reliable analytical method like ICP-MS.

IV. References

  • Rapid Analysis of Residual Palladium in Pharmaceutical Development Using a Catalysis-Based Fluorometric Method | Request PDF - ResearchGate. Available at: [Link]

  • Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical I. Available at: [Link]

  • Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical Ingredients - Sci-Hub. Available at: [Link]

  • Merck/PITT Collaboration Demonstrates Rapid Method for Evaluation of Residual Palladium. Available at: [Link]

  • Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical Ingredients | Organic Process Research & Development - ACS Publications. Available at: [Link]

  • Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical Ingredients | Request PDF - ResearchGate. Available at: [Link]

  • Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques | ACS Medicinal Chemistry Letters. Available at: [Link]

  • Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry | Organic Process Research & Development - ACS Publications. Available at: [Link]

  • oa Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams - Johnson Matthey Technology Review. Available at: [Link]

  • CHAPTER 16: Palladium Detection Techniques for Active Pharmaceutical Ingredients Prepared via Cross-Couplings Available - Books. Available at: [Link]

  • Method for the determination of Pd-catalyst residues in active pharmaceutical ingredients by means of high-energy polarized-beam energy dispersive X-ray fluorescence - PubMed. Available at: [Link]

  • How to Remove Palladium in three easy steps - Biotage. Available at: [Link]

  • Selective capture of palladium from acid wastewater by thiazole-modified activated carbon: Performance and mechanism - PubMed. Available at: [Link]

  • Selective adsorption and removal of Palladium (Pd) Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. Available at: [Link]

  • Palladium Catalysts for C-H Reactions - Biomedical — TechTransfer and Ventures - Virginia Commonwealth University. Available at: [Link]

  • Removal of palladium (Pd) catalysts Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. Available at: [Link]

  • Final Analysis: The Use of Metal Scavengers for Recovery of Palladium Catalyst from Solution - ResearchGate. Available at: [Link]

  • Buchwald–Hartwig amination - Wikipedia. Available at: [Link]

  • Buchwald-Hartwig reaction - chemeurope.com. Available at: [Link]

  • Development and Validation of an Inductively Coupled Plasma Mass Spectrometry (ICP-MS) Method for the Determination of 17 Trace Metals in Ingenol Mebutate (API) - Semantic Scholar. Available at: [Link]

  • Buchwald-Hartwig Cross-Coupling - J&K Scientific LLC. Available at: [Link]

  • Determination of Palladium II in 5% Pd/BaSO4 by ICP-MS with Microwave Digestion, and UV-VIS Spectrophotometer - Scientific Research Publishing. Available at: [Link]

  • oa Recovery of Palladium from Spent Activated Carbon-Supported Palladium Catalysts - Johnson Matthey Technology Review. Available at: [Link]

  • Trace Metal Analysis in APIs by Inductively Coupled Plasma - Mass Spectrometry (ICP-MS). Available at: [Link]

  • Synthesis of Pyrrolo[2,3-b]quinolines by Palladium-Catalyzed Heteroannulation. Available at: [Link]

  • Synthesis of Pyrrolo[2,3-b]quinolines by Palladium-catalyzed Heteroannulation. Available at: [Link]

  • Pyrrolodiazines. 6. Palladium-catalyzed arylation, heteroarylation, and amination of 3,4-dihydropyrrolo[1,2-a]pyrazines - PubMed. Available at: [Link]

  • Couplings of pyrrole and pyridine with heteroarylboronic acids via air-stable iron catalysis. Available at: [Link]

  • Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. Available at: [Link]

  • The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Available at: [Link]

  • Remote Construction of N‐Heterocycles via 1,4‐Palladium Shift‐Mediated Double C−H Activation - PMC. Available at: [Link]

  • Using Metal Scavengers to Remove Trace Metals such as Palladium - Biotage. Available at: [Link]

  • Pyrrolo [3,2-c]pyridines1 | Journal of the American Chemical Society - ACS Publications. Available at: [Link]

  • Palladium(II)-Catalyzed C(sp)–C(sp2) Coupling: A Direct Approach to Multi-Substituted Pyrrolo[1,2-a]pyrazines - ResearchGate. Available at: [Link]

  • FUNCTIONALIZATION OF PYRROLO[2,3-d]PYRIMIDINE BY PALLADIUM-CATALYZED CROSS-COUPLING REACTIONS | Chemistry of Heterocyclic Compounds. Available at: [Link]

  • Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities - PMC. Available at: [Link]

  • An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media - MDPI. Available at: [Link]

  • Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Handling Hygroscopic 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol Salts

Status: Operational Ticket Priority: High (Stability/Stoichiometry Risk) Assigned Specialist: Senior Application Scientist, Solid State Chemistry Division Executive Summary The 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol s...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Ticket Priority: High (Stability/Stoichiometry Risk) Assigned Specialist: Senior Application Scientist, Solid State Chemistry Division

Executive Summary

The 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol scaffold presents a unique challenge in drug development. While the fused pyrrolo-pyridine core offers desirable kinase inhibition profiles, the "4-ol" moiety (often existing in tautomeric equilibrium with the 4-one) creates a hydrogen-bond donor/acceptor network that is highly susceptible to moisture uptake when salted.

This guide addresses the deliquescence (absorbing moisture until dissolution) and pseudopolymorphism (hydrate formation) common to salts of this scaffold (particularly HCl and mesylates). Failure to manage this leads to gross errors in stoichiometry during coupling reactions and long-term stability failures.

Module 1: Immediate Triage (FAQ)

Q1: My sample has turned into a sticky gum or oil. Is it ruined?

Diagnosis: The salt has likely crossed its Critical Relative Humidity (CRH) threshold and deliquesced. Action Plan:

  • Do NOT heat blindly: Heating a wet salt of this scaffold above 60°C can induce hydrolysis of the amide-like 4-position or oxidation of the pyrrole ring.

  • Lyophilization (Freeze-Drying): Dissolve the "gum" in a minimum amount of HPLC-grade water or 1:1 water/tert-butanol. Freeze-dry to restore the amorphous or semi-crystalline solid.

  • Solvent Trituration: If lyophilization is unavailable, triturale the gum with anhydrous diethyl ether or MTBE (Methyl tert-butyl ether) under an inert atmosphere to induce precipitation.

Q2: I weighed 100 mg, but my reaction yield implies I only added 80 mg. Why?

Root Cause: You weighed "water weight."[1][2] If the salt is 20% w/w water (common for hygroscopic HCl salts exposed to air for >5 mins), your molar stoichiometry is off. Solution:

  • Immediate: Perform a TGA (Thermogravimetric Analysis) or Karl Fischer titration to determine current water content.[2] Correct your molecular weight (MW) in calculations:

    
    .
    
  • Long-term: Switch to "Difference Weighing" inside a glove bag (see Module 2).

Module 2: Standard Operating Procedures (SOPs)

Protocol A: The "Difference Weighing" Technique

For handling samples when a Glove Box is unavailable.

Objective: To transfer an exact mass of hygroscopic solid without atmospheric exposure affecting the measurement.

  • Preparation: Dry the storage vial in a desiccator (P₂O₅ or silica) for 24 hours.

  • Tare: Place the entire closed vial containing the salt onto the balance. Record Mass (

    
    ).
    
  • Transfer: Quickly remove the vial, open it, dispense the approximate amount into your reaction vessel, and immediately close the vial.

  • Final Weigh: Place the closed vial back on the balance. Record Mass (

    
    ).
    
  • Calculation: Mass added =

    
    .
    
    • Why this works: You are measuring the loss of weight from the closed system. Any moisture absorbed by the powder inside the reaction vessel during transfer does not affect the accuracy of the mass subtracted from the source vial.

Protocol B: Storage & Solvent Compatibility
  • Storage: Double-containment. Inner vial (amber glass) taped with Parafilm, placed inside a larger jar containing a sachet of activated molecular sieves. Store at -20°C.

    • Warning: Allow vial to reach room temperature before opening to prevent condensation.

  • Solvents: Avoid protic solvents (MeOH, EtOH) for storage stock solutions as they facilitate proton exchange and tautomerization. Preferred solvents: Anhydrous DMSO or DMF (stored over sieves).

Module 3: Advanced Characterization & Validation

To scientifically validate the state of your material, you must distinguish between surface moisture and bound hydrates.

Workflow: Characterization Decision Tree

G Start Sample Intake (Suspected Hygroscopicity) TGA Run TGA (25°C to 150°C) Start->TGA StepLoss Stepwise Wt Loss? TGA->StepLoss Surface Continuous Drift StepLoss->Surface No (Sloped) Hydrate Distinct Step StepLoss->Hydrate Yes (Flat plateaus) Action1 Action: Dry at 40°C Vacuum < 5 mbar Surface->Action1 Action2 Action: Characterize Stoichiometry (Mono/Di-hydrate?) Hydrate->Action2 DVS Run DVS (Sorption Isotherm) Action1->DVS Action2->DVS CRH Determine Critical Relative Humidity (CRH) DVS->CRH

Caption: Decision matrix for distinguishing between loosely bound surface water (hygroscopicity) and stoichiometric hydrates (pseudopolymorphism).

Analytical Data Interpretation
MethodObservationInterpretation for Pyrrolo-pyridine Salts
TGA Mass loss < 100°CSurface Water: The lattice is stable, but the surface is wet. Drying is effective.
TGA Mass loss > 100°CChannel Hydrate: Water is part of the crystal structure. Removing it may collapse the crystal (amorphous conversion).
DVS Hysteresis LoopPore Condensation: The material is porous. Moisture enters and gets trapped.[3][4]
DVS Sharp Mass UptakeDeliquescence: The salt dissolves in its own sorbed water. Critical Failure Mode.

Module 4: Chemical Engineering (Salt Selection)

If the current salt (e.g., HCl) is unmanageable, you must engineer a better solid form. The high lattice energy of the pyrrolo[3,2-c]pyridin-4-ol core requires a counter-ion that disrupts the hygroscopic tendency.

Recommended Counter-Ion Screen

The goal is to increase hydrophobicity or lattice density.

  • Fumarate/Maleate: These dicarboxylic acids often bridge the pyridine and pyrrole nitrogens, creating a stable, dense packing network that excludes water.

  • Tosylate/Besylate: Large, lipophilic anions that shield the polar core from atmospheric moisture.

  • Avoid: HCl, HBr (small radii, high charge density = high hygroscopicity).

Salt Selection Workflow

SaltScreen Base Free Base (Pyrrolo-pyridine) Screen Counter-Ion Screen (HCl, Tosylate, Fumarate) Base->Screen Eval Hygroscopicity Test (48h @ 75% RH) Screen->Eval Fail >5% Wt Gain (Deliquescent) Eval->Fail HCl/Mesylate Pass <1% Wt Gain (Stable) Eval->Pass Tosylate/Fumarate Fail->Screen Retry Opt Optimize Crystallization (Solvent/Anti-solvent) Pass->Opt

Caption: Workflow for selecting a counter-ion to minimize hygroscopicity in fused heterocyclic systems.

References

  • FDA Guidance for Industry. (2025). ANDAs: Impurities in Drug Substances. (Focus on degradation pathways in hygroscopic solids).

  • Surface Measurement Systems. (2024). Enhancing pharmaceutical development with dynamic vapor sorption (DVS) technology. (Methodology for determining Critical Relative Humidity).

  • Sigma-Aldrich. (n.d.). Karl Fischer Titration Tips: Water Content Measurement. (Protocols for solubility of heterocyclic salts in KF reagents).

  • Bastin, R. J., et al. (2000).[5] Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities. Organic Process Research & Development. (Seminal work on counter-ion effects on hygroscopicity).

  • TA Instruments. (n.d.). Investigation of Pharmaceutical Stability Using Dynamic Vapor Sorption Analysis. (Interpretation of DVS isotherms for hydrates).

Disclaimer: This guide provides technical advice based on general chemical principles of fused pyridine-pyrrole systems. Always consult the specific MSDS and perform safety assessments before handling unknown salts.

Sources

Optimization

Technical Support Center: Overcoming Regioselectivity Issues in 4-OH Functionalization

Welcome to the Technical Support Center for regioselective 4-OH functionalization. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in selectively modifying...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for regioselective 4-OH functionalization. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in selectively modifying the hydroxyl group at the 4-position of polyhydroxylated molecules, such as carbohydrates and catechols. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you navigate these complex synthetic challenges.

Introduction: The Challenge of 4-OH Regioselectivity

The selective functionalization of a single hydroxyl group within a polyol, particularly at the C4 position of pyranoses or the 4-position of catechols, is a persistent challenge in organic synthesis. The subtle differences in the electronic and steric environment of each hydroxyl group often lead to mixtures of regioisomers, complicating purification and reducing overall yield. This guide will explore the underlying principles of regioselectivity and provide practical strategies to achieve precise 4-OH functionalization.

Part 1: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during 4-OH functionalization experiments.

FAQ 1: My reaction on a pyranoside derivative is giving me a mixture of 3-OH, 4-OH, and 6-OH functionalized products. How can I improve selectivity for the 4-OH position?

Root Cause Analysis:

Achieving regioselectivity in carbohydrate chemistry is a complex interplay of steric hindrance, electronic effects, and hydrogen bonding. The primary hydroxyl at C6 is often the most reactive due to its lower steric hindrance.[1] Differentiating between the secondary hydroxyls at C2, C3, and C4 is more challenging. In many pyranoside systems, the 4-OH group is sterically accessible but electronically less reactive than the 2-OH group, which is influenced by the anomeric center.

Troubleshooting Strategies:

  • Orthogonal Protecting Group Strategy: This is the most robust method for ensuring regioselectivity. By protecting the more reactive hydroxyl groups, you can direct the reaction to the desired 4-OH position.[2][3] A common approach involves the formation of a 4,6-O-benzylidene acetal, which locks the pyranose ring in a rigid conformation and exposes the 2-OH and 3-OH groups for subsequent protection.[1] Once the 2-OH and 3-OH groups are protected (e.g., as benzyl ethers), the benzylidene acetal can be regioselectively opened to free the 4-OH group for functionalization.

  • Enzymatic Catalysis: Lipases, such as Candida antarctica lipase B (CALB), can exhibit remarkable regioselectivity in acylation reactions.[4][5][6] These enzymes often favor the acylation of the primary 6-OH group, but careful selection of the enzyme, solvent, and acyl donor can achieve selectivity for secondary hydroxyls. For instance, subtilisin has been used for regioselective acylation of N-acetylhexosamines.[7]

  • Organocatalysis: Certain organocatalysts can promote regioselective functionalization. For example, the "cyanide effect" has been utilized for the selective acylation of the axial hydroxyl group of cis-1,2-diols.[8]

Decision-Making Workflow for Pyranoside 4-OH Functionalization:

G start Goal: Functionalize 4-OH of a Pyranoside q1 Is absolute regioselectivity critical? start->q1 pg_strat Employ Orthogonal Protecting Group Strategy q1->pg_strat Yes direct_methods Consider Direct Methods q1->direct_methods No pg_path 1. Form 4,6-O-benzylidene acetal. 2. Protect 2-OH and 3-OH. 3. Regioselectively open acetal. 4. Functionalize free 4-OH. pg_strat->pg_path q2 Are mild, green conditions preferred? direct_methods->q2 enzymatic Explore Enzymatic Acylation (e.g., CALB) q2->enzymatic Yes organo Investigate Organocatalytic Methods q2->organo No

Caption: Decision workflow for pyranoside 4-OH functionalization.

FAQ 2: I am attempting to selectively alkylate the 4-hydroxyl group of 3,4-dihydroxybenzaldehyde, but I'm getting a mixture of the 3-O- and 4-O-alkylated products. What's going wrong?

Root Cause Analysis:

In catechols with an electron-withdrawing group (like the aldehyde in 3,4-dihydroxybenzaldehyde), the acidity of the two phenolic hydroxyl groups is different. The 4-OH group is generally more acidic due to resonance stabilization of the corresponding phenoxide by the para-aldehyde group.[9] In a typical Williamson ether synthesis using a base like K₂CO₃, the more acidic proton is removed preferentially, leading to the 4-O-alkylated product. However, if the reaction conditions are not optimized, selectivity can be poor.

Troubleshooting Strategies:

  • Choice of Base and Solvent: The choice of base is critical. A milder base will more selectively deprotonate the more acidic 4-OH. Using a stoichiometric amount of a weaker base can improve selectivity. The solvent also plays a role; polar aprotic solvents like DMF or acetonitrile are commonly used.

  • Phase-Transfer Catalysis (PTC): PTC is an excellent technique for selective O-alkylation of phenols.[10][11][12][13] It involves the use of a phase-transfer catalyst (e.g., a quaternary ammonium salt) to transport the phenoxide ion from the aqueous or solid phase to the organic phase where the alkylating agent resides. This method often provides high yields and selectivity under mild conditions.[10][14] Minimizing the presence of water in the system can favor O-alkylation over C-alkylation.[11]

Experimental Protocol: Regioselective Benzylation of 3,4-Dihydroxybenzaldehyde [9]

ParameterCondition
Substrate 3,4-Dihydroxybenzaldehyde
Reagent Benzyl chloride (1.1 eq)
Base K₂CO₃ (1.5 eq)
Solvent DMF
Temperature Room Temperature
Time 12-24 h
Typical Yield 67-75% of 4-O-benzyl-3-hydroxybenzaldehyde
FAQ 3: My silylation reaction on a molecule with multiple hydroxyl groups is not selective. How can I direct the silylation to a specific hydroxyl group?

Root Cause Analysis:

Silyl ethers are common protecting groups for hydroxyls.[15][16][17][18] The regioselectivity of silylation is primarily governed by steric hindrance. Less hindered hydroxyl groups (primary > secondary > tertiary) react faster. However, catalyst-controlled reactions can override this inherent reactivity.

Troubleshooting Strategies:

  • Steric Bulk of the Silylating Agent: Using a bulkier silylating agent (e.g., TBDPSCl vs. TMSCl) will enhance selectivity for the most sterically accessible hydroxyl group.

  • Directed Silylation: In some cases, a directing group on the substrate can guide the silylating agent to a specific hydroxyl group.[19][20] More advanced methods involve transition-metal catalysis. For instance, rhodium-catalyzed intramolecular silylation can achieve regioselectivity for C-H bonds at the δ-position relative to a hydroxyl group, which after oxidation yields a 1,4-diol.[21][22] Similarly, iridium catalysts can direct silylation to the γ C-H bond to produce 1,3-diols.[23][24]

Catalyst-Directed Silylation for Diol Synthesis:

G cluster_rh Rhodium Catalysis cluster_ir Iridium Catalysis rh_start Tertiary Alcohol rh_silyl Intramolecular Silylation at δ C-H rh_start->rh_silyl [(Xantphos)Rh(Cl)] rh_ox Oxidation rh_silyl->rh_ox rh_prod 1,4-Diol rh_ox->rh_prod ir_start Tertiary or Secondary Alcohol ir_silyl Intramolecular Silylation at γ C-H ir_start->ir_silyl [Ir(cod)OMe]₂ ir_ox Oxidation ir_silyl->ir_ox ir_prod 1,3-Diol ir_ox->ir_prod

Caption: Comparison of Rhodium and Iridium-catalyzed directed silylation.

Part 2: Detailed Methodologies

Protocol 1: Enzymatic Regioselective Acetylation of a Thioglycoside

This protocol is adapted from the work on Novozym 435-catalyzed acetylation of functionalized glycosides.[4]

Objective: To selectively acetylate a thioglycoside at a specific hydroxyl position using an immobilized lipase.

Materials:

  • Thioglycoside substrate

  • Novozym 435 (immobilized Candida antarctica lipase B)

  • Vinyl acetate (acyl donor)

  • Anhydrous organic solvent (e.g., THF, acetonitrile)

  • Molecular sieves (4Å)

Procedure:

  • To a solution of the thioglycoside (1.0 eq) in the anhydrous organic solvent, add activated molecular sieves.

  • Add Novozym 435 (typically 10-20% by weight of the substrate).

  • Add vinyl acetate (1.1 - 2.0 eq).

  • Stir the reaction mixture at a controlled temperature (e.g., 30-40 °C).

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, filter off the enzyme and molecular sieves. The enzyme can often be washed and reused.

  • Concentrate the filtrate under reduced pressure. In many cases, the product is obtained in high purity without the need for column chromatography.[4]

Troubleshooting:

  • Low Conversion: Increase the amount of enzyme or acyl donor. Ensure the solvent is completely anhydrous.

  • Poor Selectivity: Vary the solvent. Different solvents can alter the enzyme's conformation and thus its selectivity. Lowering the reaction temperature may also improve selectivity.

Part 3: Understanding the Principles of Regioselectivity

Phenol Functionalization: Ortho vs. Para vs. Meta Selectivity

The hydroxyl group of a phenol is a strongly activating, ortho, para-directing group for electrophilic aromatic substitution.[25][26] This is due to the ability of the oxygen's lone pairs to donate electron density into the aromatic ring, stabilizing the carbocation intermediates formed during substitution at the ortho and para positions.

However, controlling regioselectivity between the ortho and para positions can be challenging.[27][28]

  • Steric Hindrance: Bulky electrophiles will preferentially attack the less hindered para position.

  • Directing Groups: Installing a directing group on the phenolic hydroxyl can force substitution to the ortho position.[19][27]

  • Solvent and Temperature: These parameters can influence the ratio of ortho to para products.

  • Meta Functionalization: Achieving meta functionalization of a phenol is particularly difficult due to the strong ortho, para-directing nature of the hydroxyl group.[27] Specialized strategies are required to achieve this outcome.

Regioselectivity in Phenol C-H Functionalization:

G cluster_op Ortho/Para Directing cluster_m Meta Directing (Challenging) phenol Phenol Substrate ortho para meta op_director OH is an activating, ortho, para-director phenol:o->op_director phenol:p->op_director meta_director Requires specialized strategies phenol:m->meta_director ortho_prod Ortho Product op_director->ortho_prod Sterically accessible para_prod Para Product op_director->para_prod Less sterically hindered meta_prod Meta Product meta_director->meta_prod

Caption: Factors influencing regioselectivity in phenol functionalization.

References

  • Enzyme‐Catalyzed Regioselective Acetylation of Functionalized Glycosides. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

  • An improved procedure for regioselective acylation of carbohydrates: novel enzymatic acylation of α-D-glucopyranose and methyl α-D-glucopyranoside. (n.d.). Journal of the Chemical Society, Perkin Transactions 1. Retrieved February 15, 2026, from [Link]

  • Vílchez, S., et al. (2006). Phase Transfer Catalysis without Solvent. Alkylation of Phenol and Derivatives. Molbank, 2006(4), M503. [Link]

  • Li, Y., et al. (2023). Recent Advances in Regioselective C–H Bond Functionalization of Free Phenols. Molecules, 28(8), 3442. [Link]

  • Li, B., & Hartwig, J. F. (2018). Rhodium-Catalyzed Regioselective Silylation of Alkyl C–H Bonds for the Synthesis of 1,4-Diols. Journal of the American Chemical Society, 140(4), 1460–1470. [Link]

  • Li, B., & Hartwig, J. F. (2018). Rhodium-Catalyzed Regioselective Silylation of Alkyl C–H Bonds for the Synthesis of 1,4-Diols. Journal of the American Chemical Society, 140(4), 1460–1470. [Link]

  • Cheng, C., & Hartwig, J. F. (2014). Iridium-Catalyzed Regioselective Silylation of Secondary Alkyl C–H Bonds for the Synthesis of 1,3-Diols. Journal of the American Chemical Society, 136(34), 12064–12072. [Link]

  • Halpern, M. (n.d.). PTC Selective O-Alkylation. PTC Organics, Inc. Retrieved February 15, 2026, from [Link]

  • Bouzide, A., & Sauvé, G. (2002). Regioselective Protection of the 4-Hydroxyl of 3,4-Dihydroxy-benzaldehyde. Organic Letters, 4(14), 2329–2332. [Link]

  • D'Elia, V., & Varma, R. S. (2020). Solvent-Free Approaches in Carbohydrate Synthetic Chemistry: Role of Catalysis in Reactivity and Selectivity. Catalysts, 10(10), 1149. [Link]

  • Rationalizing the regioselectivity of substituted phenols from the FERMO concept: stereoelectronic effects on protonation and functionalization. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

  • Site-selective functionalization of carbohydrates mediated by organocatalysts. (n.d.). PubMed Central. Retrieved February 15, 2026, from [Link]

  • H functionalization of phenols: an effective access route to valuable materials via Csp 2 –C bond formation. (2024). RSC Publishing. [Link]

  • Effects of Charge Separation, Effective Concentration, and Aggregate Formation on the Phase Transfer Catalyzed Alkylation of Phenol. (2012). Journal of the American Chemical Society. [Link]

  • The use of carboxylic acids as traceless directing groups for regioselective C–H bond functionalisation. (n.d.). Chemical Communications. Retrieved February 15, 2026, from [Link]

  • Site-Selective Functionalization of Hydroxyl Groups in Carbohydrate Derivatives. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

  • Enzymes in carbohydrate synthesis. Lipase-catalyzed selective acylation and deacylation of furanose and pyranose derivatives. (n.d.). The Journal of Organic Chemistry. Retrieved February 15, 2026, from [Link]

  • Protecting Groups. (n.d.). University of Illinois Urbana-Champaign. Retrieved February 15, 2026, from [Link]

  • Heterogeneous Phase Alkylation of Phenols Making Use of Phase Transfer Catalysis and Microwave Irradiation. (2009). Ingenta Connect. [Link]

  • Iridium-Catalyzed Regioselective Silylation of Secondary Alkyl C−H Bonds for the Synthesis of 1,3-Diols. (n.d.). The Hartwig Group. Retrieved February 15, 2026, from [Link]

  • Regioselective enzymatic acylation of N-acetylhexosamines. (n.d.). UQ eSpace. Retrieved February 15, 2026, from [Link]

  • 11.3 Protecting groups. (2025). Fiveable. [Link]

  • Selective O-Alkylation of 2-Naphthol using Phosphonium-Based Ionic Liquid as the Phase Transfer Catalyst. (2010). Organic Process Research & Development. [Link]

  • "Regiospecific Synthesis of Ortho Substituted Phenols" by Ravindra Kotha Balasainath. (2011). Eastern Illinois University. [Link]

  • Directing Group-Controlled Regioselectivity in an Enzymatic C–H Bond Oxygenation. (n.d.). National Institutes of Health. Retrieved February 15, 2026, from [Link]

  • Hydroxyl Protecting Groups In Multi-Step Syntheses. (2025). ZM Silane Limited. [Link]

  • Regioselective C-H Functionalization Directed by a - Amanote Research. (n.d.). Amanote Research. Retrieved February 15, 2026, from [Link]

  • Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis. (2003). Chemical Reviews. [Link]

  • Ortho, Para, Meta. (2022). Chemistry Steps. [Link]

  • Regioselective umpolung para-C–H functionalization of arylhydroxylamines. (n.d.). Nature. Retrieved February 15, 2026, from [Link]

  • A Versatile Set of Orthogonal Protecting Groups for the Preparation of Highly Branched Oligosaccharides. (n.d.). PubMed Central. Retrieved February 15, 2026, from [Link]

  • Protection of OH group of alcohol. (n.d.). SlideShare. Retrieved February 15, 2026, from [Link]

  • Site-Selective Functionalization of Hydroxyl Groups in Carbohydrate Derivatives. (2018). Chemical Reviews. [Link]

  • Site-Selective Functionalization of Hydroxyl Groups in Carbohydrate Derivatives. (2018). PubMed. [Link]

  • Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. (n.d.). Journal of Chemical and Pharmaceutical Research. Retrieved February 15, 2026, from [Link]

  • New Methods for the Site-selective O-H and C-H Functionalization of Sugars. (n.d.). TSpace. Retrieved February 15, 2026, from [Link]

  • Controlling the stereoselectivity of glycosylation via solvent effects. (n.d.). PubMed Central. Retrieved February 15, 2026, from [Link]

  • Artificial Intelligence for Predicting Stereoselectivity in Glycosylation Chemistry. (2025). Chemical Reviews. [Link]

  • Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies. (2019). PubMed Central. [Link]

  • Novel protecting group strategies in the synthesis of oligosaccharides. (2018). Scholarly Publications Leiden University. [Link]

  • 15.10: Protection of Hydroxyl Groups. (2021). Chemistry LibreTexts. [Link]

  • Protecting Groups. (n.d.). Jack Westin. Retrieved February 15, 2026, from [Link]

  • Protecting Groups For Alcohols. (2015). Master Organic Chemistry. [Link]

  • Regioselectivity of glycosylation reactions of galactose acceptors: an experimental and theoretical study. (2019). PubMed Central. [Link]

  • CONTROLLING ANOMERIC SELECTIVITY, REACTIVITY, AND REGIOSELECTIVITY IN GLYCOSYLATIONS USING PROTECTING GROUPS: Strategies and Applications. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

Sources

Troubleshooting

Technical Support Center: Stability of 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol in Acidic Media

This technical guide provides in-depth information, troubleshooting advice, and frequently asked questions (FAQs) regarding the stability of 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol in acidic media. The content is desig...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides in-depth information, troubleshooting advice, and frequently asked questions (FAQs) regarding the stability of 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol in acidic media. The content is designed for researchers, scientists, and professionals in drug development who are working with this compound or structurally related heterocyclic entities.

Introduction: Understanding the Molecule's Susceptibility

2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol is a bicyclic heterocyclic compound containing a dihydropyrrole ring fused to a 4-hydroxypyridine ring. The stability of such molecules in acidic media is a critical parameter in pharmaceutical development, influencing formulation, storage, and analytical method development. The presence of nitrogen atoms, which can be protonated, and the fused ring system can make the molecule susceptible to acid-catalyzed degradation. While specific data on this exact molecule is limited, insights can be drawn from related pyrrolopyridine structures, which have shown lability in acidic conditions.[1]

Part 1: Troubleshooting Guide for Stability Studies

This section addresses common issues encountered during the acidic stability testing of 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol.

Issue 1: Rapid Degradation Observed Immediately Upon Acidification

  • Question: I've initiated a forced degradation study using 0.1 M HCl at room temperature, and my initial HPLC analysis shows almost complete loss of the parent compound. How should I proceed?

  • Answer:

    • Immediate Action: The conditions are too harsh for this molecule, indicating high lability. The goal of forced degradation is to achieve 5-20% degradation to ensure that the analytical method can detect and resolve degradation products without completely consuming the parent compound.[2][3]

    • Revised Protocol:

      • Reduce Acid Concentration: Decrease the acid concentration sequentially, for example, to 0.01 M HCl and then to 0.001 M HCl.

      • Lower Temperature: Conduct the experiment at a reduced temperature, such as 5°C (on an ice bath), to slow down the reaction kinetics.

      • Time-Point Monitoring: Sample at very early time points (e.g., 5, 15, and 30 minutes) to capture the initial degradation profile.

    • Scientific Rationale: The rate of many chemical reactions, including acid-catalyzed hydrolysis, is highly dependent on both temperature and catalyst concentration. By reducing these parameters, you can bring the degradation rate into a controllable range suitable for analytical monitoring.

Issue 2: Appearance of Multiple, Poorly Resolved Peaks in the HPLC Chromatogram

  • Question: My HPLC analysis of an acid-stressed sample shows several new peaks, but they are broad and co-eluting with the parent peak. How can I improve the separation?

  • Answer:

    • Problem Analysis: This indicates that the current HPLC method is not "stability-indicating." A stability-indicating method must be able to resolve the active pharmaceutical ingredient (API) from all its degradation products and impurities.[4][5][6][7]

    • Method Development Steps:

      • Gradient Optimization: If using an isocratic method, switch to a gradient elution. Start with a higher aqueous composition in the mobile phase and gradually increase the organic solvent percentage. This will help in eluting more polar degradation products with better peak shape.

      • Mobile Phase pH Adjustment: The pH of the mobile phase can significantly affect the retention and peak shape of ionizable compounds. Since the parent molecule and its potential degradants are likely basic, a mobile phase pH in the range of 3-5 (using a buffer like formate or acetate) might improve separation.

      • Column Selection: If optimization of the mobile phase is insufficient, consider a column with a different stationary phase. A column with an embedded polar group or a phenyl-hexyl phase can offer different selectivity for this class of compounds compared to a standard C18 column.

      • Peak Purity Analysis: Utilize a photodiode array (PDA) detector to assess peak purity. This will confirm if the main peak is spectrally pure or if a degradant is co-eluting.[3]

Issue 3: No Degradation Observed Even Under Harsh Acidic Conditions

  • Question: I have refluxed my sample in 1 M HCl for several hours, but I am not observing any significant degradation. Does this mean the compound is stable?

  • Answer:

    • Initial Assessment: While this suggests good stability, it's crucial to ensure that the lack of observed degradation isn't due to analytical issues.

    • Troubleshooting Steps:

      • Solubility Check: Confirm that the compound is fully dissolved in the acidic medium. Poor solubility can prevent the compound from being exposed to the stress conditions. A co-solvent might be necessary, but it should be chosen carefully to avoid participating in the reaction.

      • Mass Balance Analysis: Ensure that the assay value of the parent peak accounts for close to 100% of the initial concentration. If the parent peak area decreases without the appearance of new peaks, it could indicate that the degradation products are not being retained on the column or are not chromophoric at the detection wavelength.

      • Alternative Detection: If using a UV detector, consider analyzing the samples with a mass spectrometer (LC-MS) to look for potential degradation products that may lack a UV chromophore.

    • Escalating Stress Conditions: If analytical issues are ruled out, you can cautiously escalate the stress conditions. This may involve increasing the acid concentration or the temperature. However, over-stressing can lead to the formation of secondary degradation products that are not relevant to shelf-life stability.[8]

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the likely mechanism of degradation for 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol in acid?

While a definitive pathway requires experimental elucidation, a plausible mechanism involves the following steps:

  • Protonation: The nitrogen atoms in the pyrrolopyridine ring system are basic and will be protonated in acidic media. The pyridine nitrogen is generally more basic.

  • Ring Opening/Cleavage: Acid catalysis can promote the cleavage of the bicyclic ring system. Studies on related pyrrolo[3,4-c]pyridine-1,3-dione derivatives have shown that degradation can target the breaking of the pyrrolopyridine rings.[1][9] The dihydropyrrole ring, being a saturated heterocycle, might undergo acid-catalyzed hydrolysis or ring-opening.

Q2: What kind of degradation products should I expect?

Based on the plausible degradation pathway, you might observe:

  • Ring-opened isomers: Products where one of the fused rings has been cleaved.

  • Hydroxylated species: Further hydroxylation on the aromatic ring is a possibility, although this is more common in oxidative and photolytic degradation.

  • Products of further hydrolysis: If the initial ring-opening exposes functionalities like amines or aldehydes, these could undergo further reactions.

Q3: How do I prepare samples for a forced acid degradation study?

A typical starting procedure is as follows:

  • Stock Solution: Prepare a stock solution of your compound in a suitable solvent (e.g., methanol, acetonitrile, or water) at a known concentration (e.g., 1 mg/mL).

  • Stress Sample: Dilute an aliquot of the stock solution with an acidic solution (e.g., 0.1 M HCl) to achieve the desired final concentration.

  • Control Sample: Prepare a control by diluting an equal aliquot of the stock solution with the solvent used for the acid (e.g., water).

  • Incubation: Keep both the stress and control samples at the desired temperature for a specified period.

  • Neutralization and Analysis: At each time point, withdraw a sample, neutralize it with a base (e.g., 0.1 M NaOH) to quench the reaction, and then dilute it to the final concentration for HPLC analysis.

Q4: What are the ideal stress conditions for this compound?

There are no universally ideal conditions; they must be determined experimentally. The goal is to achieve 5-20% degradation. A suggested starting point is:

  • Acid: 0.1 M HCl

  • Temperature: Room temperature (~25°C)

  • Time points: 0, 2, 4, 8, and 24 hours. Based on the results, these conditions should be adjusted to be milder or harsher as needed.[2][10]

Part 3: Experimental Protocols and Data Presentation

Protocol 1: Standard Acidic Forced Degradation Study
  • Objective: To assess the stability of 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol in acidic conditions and to generate potential degradation products for the development of a stability-indicating analytical method.

  • Materials:

    • 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol

    • HPLC-grade methanol, acetonitrile, and water

    • Hydrochloric acid (HCl), analytical grade

    • Sodium hydroxide (NaOH), analytical grade

    • Volumetric flasks, pipettes, and HPLC vials

  • Procedure:

    • Prepare a 1.0 mg/mL stock solution of the compound in methanol.

    • For the stressed sample, add 1 mL of the stock solution to a 10 mL volumetric flask and dilute to volume with 0.1 M HCl.

    • For the control sample, add 1 mL of the stock solution to a 10 mL volumetric flask and dilute to volume with water.

    • Store both flasks at 40°C.

    • At t = 0, 2, 6, 12, and 24 hours, withdraw 1 mL from each flask.

    • Immediately neutralize the withdrawn samples by adding an equimolar amount of NaOH to the stressed sample.

    • Dilute the neutralized and control samples to a suitable concentration for HPLC analysis (e.g., 10 µg/mL) with the mobile phase.

    • Analyze by HPLC, ensuring to monitor for new peaks and calculate the percentage of degradation.

Data Presentation: Example Stability Data Table
Stress ConditionTime (hours)Parent Compound (%)Degradation Product 1 (%)Degradation Product 2 (%)Total Degradation (%)
0.1 M HCl at 40°C0100.00.00.00.0
295.23.11.54.8
688.57.83.211.5
1279.113.45.920.9
2465.322.19.834.7

Part 4: Visualizations

Logical Workflow for Troubleshooting HPLC Separation Issues

HPLC_Troubleshooting Start Poorly Resolved Peaks Observed Isocratic Isocratic Method? Start->Isocratic SwitchGradient Switch to Gradient Elution Isocratic->SwitchGradient Yes OptimizeGradient Optimize Gradient Slope and Time Isocratic->OptimizeGradient No SwitchGradient->OptimizeGradient CheckpH Check Mobile Phase pH OptimizeGradient->CheckpH Success Good Separation Achieved OptimizeGradient->Success AdjustpH Adjust pH (e.g., 3-5 with buffer) CheckpH->AdjustpH Suboptimal ChangeColumn Change Column (e.g., Phenyl-hexyl, Embedded Polar) CheckpH->ChangeColumn pH Optimized, Still Poor AdjustpH->ChangeColumn AdjustpH->Success ChangeColumn->Success

Caption: Troubleshooting workflow for improving HPLC separation of degradation products.

Decision Tree for Forced Degradation Experiments

Forced_Degradation_Decision_Tree Start Start Forced Degradation (e.g., 0.1 M HCl, 40°C, 8h) CheckDeg Degradation %? Start->CheckDeg Ideal Ideal Degradation (5-20%) Proceed with Method Validation CheckDeg->Ideal 5-20% TooHigh > 20% Degradation (Too Harsh) CheckDeg->TooHigh > 20% TooLow < 5% Degradation (Too Mild) CheckDeg->TooLow < 5% Milder Use Milder Conditions: - Lower [Acid] - Lower Temp - Shorter Time TooHigh->Milder Harsher Use Harsher Conditions: - Higher [Acid] - Higher Temp - Longer Time TooLow->Harsher Milder->Start Re-run Harsher->Start Re-run

Caption: Decision tree for optimizing forced degradation study conditions.

References

  • Aponick, A., & Biannic, B. (2011). The use of a cation-binding oligoEG catalyst and KF as the base enables a highly enantioselective cycloetherification for the straightforward synthesis of enantioenriched tetrahydrofurans, tetrahydropyrans, and oxepanes from ε-, ζ-, and η-hydroxy-α,β-unsaturated ketones. Organic Letters, 13(6), 1330-1333. Available at: [Link]

  • Bakshi, M., & Singh, S. (2002). Pathway of Acid and Base Degradation Study for Drug Substance and Drug Product. Journal of Pharmaceutical and Biomedical Analysis, 28(6), 1011-1040. Available at: [Link]

  • Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Available at: [Link]

  • Watson, G. K., & Cain, R. B. (1972). Microbial metabolism of the pyridine ring. The hydroxylation of 4-hydroxypyridine to pyridine-3,4-diol (3,4-dihydroxypyridine) by 4-hydroxypyridine-3-hydroxylase. Biochemical Journal, 127(2), 1-13. Available at: [Link]

  • Watson, G. K., & Cain, R. B. (1972). Microbial metabolism of the pyridine ring. The hydroxylation of 4-hydroxypyridine to pyridine-3,4-diol (3,4-dihydroxypyridine) by 4-hydroxypyridine 3-hydroxylase. Biochemical Journal, 127(2). Available at: [Link]

  • Szkatuła, D., et al. (2018). Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds Using HPLC, UV and IR Spectrometry, and HPLC/MS Methods. Molecules, 23(10), 2503. Available at: [Link]

  • Aurigene Pharmaceutical Services. (2024, May 28). Troubleshooting and Performance Improvement for HPLC. Available at: [Link]

  • G-M-I, Inc. (2025, March 18). Troubleshooting Guide for HPLC Detectors: Tips and Tricks. Available at: [Link]

  • Phenomenex. (n.d.). HPLC Troubleshooting Guide. Available at: [Link]

  • PharmaCores. (2025, May 23). Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! Available at: [Link]

  • PHARMA DEVILS. (n.d.). SOP-for-Forced-Degradation-Study. Available at: [Link]

  • Fife, T. H., & Jao, L. K. (1968). Acid Catalyzed and Mercuric Ion Catalyzed Hydrolysis of 2-(Para-substituted thiophenoxy)tetrahydropyrans. Journal of Organic Chemistry, 33(6), 2375-2379. Available at: [Link]

  • Sterling Pharma Solutions. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Available at: [Link]

  • Klick, S., et al. (2005). Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology, 29(3), 58-74. Available at: [Link]

  • Szkatuła, D., et al. (2018). Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds Using HPLC, UV and IR Spectrometry, and HPLC/MS Methods. Molecules, 23(10), 2503. Available at: [Link]

  • Sharma, A., & Singh, S. (2014). Stability Indicating HPLC Method Development – A Review. International Journal of Trend in Scientific Research and Development, Special Issue, 1-7. Available at: [Link]

  • Resolve Mass Laboratories. (2025, September 20). Forced Degradation Study as per ICH Guidelines | What Q1A(R2) Expects. YouTube. Available at: [Link]

  • Zhang, Z., et al. (2021). Enantioselective access to tricyclic tetrahydropyran derivatives by a remote hydrogen bonding mediated intramolecular IEDHDA reaction. Nature Communications, 12(1), 7203. Available at: [Link]

  • Waters Corporation. (n.d.). Stability-Indicating HPLC Method Development. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Tetrahydropyran synthesis. Available at: [Link]

  • Shaikh, A. S., & Shaikh, A. (2025). Stability Indicating HPLC Method Development: A Review. International Research Journal of Pharmacy and Medical Sciences, 8(3), 26-33. Available at: [Link]

  • Alsante, K. M., et al. (2007). Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology. Available at: [Link]

  • Gite, B. D., et al. (2023). Development and Validation of Stability-Indicating RP-HPLC Methods for Pharmaceutical Drugs: A Comprehensive Review. Journal of Drug Delivery and Therapeutics, 13(5), 123-131. Available at: [Link]

  • Kendre, K., Veer, V., & Pinjari, P. (2023). Stability Indicating HPLC Method Development: A Review. International Journal of Pharmaceutical and Phytopharmacological Research, 26(3). Available at: [Link]

  • Eawag. (2007, February 20). 4-Hydroxypyridine Degradation Pathway. Available at: [Link]

  • Yi, Y., et al. (2024). Insight into pyrrolizidine alkaloids degradation and the chemical structures of their degradation products using ultra high performance liquid chromatography and Q-Exactive Orbitrap mass spectrometry. Journal of Hazardous Materials, 471, 134260. Available at: [Link]

  • Blessy, M., et al. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 4(3), 159-165. Available at: [Link]

  • Singh, S., & Bakshi, M. (2016). Forced Degradation Studies. MedCrave Online. Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

Technical Guide: 1H NMR Spectrum Analysis of 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol

Executive Summary: The Tautomeric Challenge The analysis of 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol represents a classic challenge in heterocyclic characterization: distinguishing between the hydroxypyridine (enol) and...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Tautomeric Challenge

The analysis of 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol represents a classic challenge in heterocyclic characterization: distinguishing between the hydroxypyridine (enol) and pyridone (keto) tautomers while managing the solubility constraints of a fused bicyclic system.

This scaffold is a critical pharmacophore in kinase inhibitor development (e.g., JAK/STAT pathways). However, standard NMR protocols often fail to capture the exchangeable protons (NH/OH) necessary for confirmation of the tautomeric state. This guide compares the performance of DMSO-d6 (the Gold Standard) against Methanol-d4 and Chloroform-d (the Alternatives), providing a validated protocol for unambiguous structural assignment.

Structural & Tautomeric Analysis

Before analyzing the spectrum, one must understand the dynamic equilibrium of the molecule. Unlike the fully aromatic 1H-pyrrolo[3,2-c]pyridine, the 2,3-dihydro analog possesses a saturated pyrroline ring fused to the pyridine.

The Equilibrium

In the solid state and polar aprotic solvents (like DMSO), the equilibrium heavily favors the 4-oxo (lactam) tautomer over the 4-hydroxy (lactim) form. This results in a spectrum that displays an amide-like NH signal rather than a phenolic OH signal.

Tautomerism cluster_0 Tautomeric Equilibrium Enol 4-Hydroxy Form (Lactim) Favored in Gas Phase/Non-polar Keto 4-Oxo Form (Lactam/Pyridone) Favored in DMSO/Solid State Enol->Keto Solvent Polarity Keto->Enol High Temp / Gas

Figure 1: The keto-enol tautomerism critical to interpreting the 1H NMR spectrum. In DMSO-d6, the 4-oxo form predominates.

Comparative Analysis: Solvent System Performance

The choice of solvent is not merely about solubility; it dictates the visible spectral features. Below is a comparative performance analysis of the three primary solvent systems used for this scaffold.

Table 1: Solvent Performance Matrix
FeatureDMSO-d6 (Recommended)Methanol-d4 (Alternative A)Chloroform-d (Alternative B)
Solubility Excellent (Dissolves >10 mg/mL)Good Poor (Requires heating/sonication)
Tautomer Stabilization Stabilizes Keto form (sharp signals)Promotes fast exchangeMixed/Aggregated states
Exchangeable Protons Visible (NH signals distinct)Invisible (Exchanged with D)Broad/Invisible (if soluble)
Water Artifacts High (HDO @ 3.33 ppm)Moderate (HDO @ 4.87 ppm)Low (H2O @ 1.56 ppm)
Use Case Structural ConfirmationLC-MS Correlation / Routine CheckLipophilic Analogs Only
Detailed Technical Insight
  • Why DMSO-d6 Wins: The 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol scaffold contains two Hydrogen Bond Donors (HBD). In CDCl3, these form intermolecular aggregates, leading to significant line broadening. DMSO breaks these aggregates, sharpening the aromatic signals and slowing the proton exchange rate enough to visualize the pyrrole NH and the amide NH.

  • The Methanol Trap: While MeOD is excellent for solubility, it instantly exchanges the NH protons for Deuterium. You will lose the two most diagnostic signals for confirming the oxidation state of the ring.

Diagnostic Signal Assignments (DMSO-d6)

The following data represents the characteristic chemical shifts expected for the 4-oxo tautomer in DMSO-d6 at 298 K.

Table 2: Chemical Shift Data[1][2]
PositionTypeShift (δ ppm)MultiplicityIntegralDiagnostic Note
NH (Pyrrole) Exchangeable11.0 - 11.5 Broad Singlet1HDisappears with D2O shake
NH (Lactam) Exchangeable10.5 - 11.0 Broad Singlet1HConfirms 4-oxo tautomer
H-6 Aromatic7.1 - 7.3 Doublet (J~7Hz)1HOrtho coupling to H-5
H-5 Aromatic6.3 - 6.5 Doublet (J~7Hz)1HUpfield due to carbonyl shielding
H-2 Aliphatic3.4 - 3.6 Triplet (J~8Hz)2HAdjacent to Pyrrole N
H-3 Aliphatic2.8 - 3.0 Triplet (J~8Hz)2HBenzylic-like position

Note: The aliphatic protons (H-2, H-3) appearing as triplets around 3.0-3.6 ppm are the definitive proof of the "2,3-dihydro" saturation. In the fully aromatic analog, these would appear as aromatic doublets/singlets downfield (6.5-7.5 ppm).

Experimental Protocol: The "Dry-DMSO" Method

To ensure the resolution of the critical NH signals described above, strict water management is required.

Workflow Diagram

Protocol Start Sample Preparation Step1 1. Dry Sample Vacuum oven (40°C, 2h) Remove residual MeOH/H2O Start->Step1 Step2 2. Solvent Choice Use DMSO-d6 (Ampoule) Avoid 'stock' bottles Step1->Step2 Step3 3. Dissolution Concentration: 5-10 mg in 0.6 mL Vortex 30s (Do not heat >40°C) Step2->Step3 Step4 4. Acquisition Pulse Angle: 30° D1 (Relaxation): >2.0s Scans: 64 Step3->Step4

Figure 2: Optimized workflow for high-resolution proton NMR of fused hydroxypyridines.

Step-by-Step Methodology
  • Sample Drying: The 4-ol/4-one tautomers are hygroscopic. Dry the solid under high vacuum (<1 mbar) at 40°C for 2 hours. Residual water will broaden the NH signals via exchange.

  • Solvent Handling: Use a fresh ampoule of DMSO-d6 (99.9% D). Do not use a stock bottle that has been opened previously, as DMSO is extremely hygroscopic.

  • Preparation: Dissolve 5–10 mg of the compound in 0.6 mL DMSO-d6.

    • Critical: If the solution is cloudy, filter through a glass wool plug directly into the NMR tube. Suspended particles will ruin the shim.

  • Acquisition Parameters (400 MHz+):

    • Pulse Sequence: zg30 (Standard proton).

    • Relaxation Delay (D1): Set to at least 2.0 seconds. The NH protons have long T1 relaxation times; a short D1 will suppress their integration values.

    • Scans (NS): Minimum 64 scans to resolve the broad NH peaks from the baseline noise.

  • Validation (D2O Shake): After the initial spectrum, add 1 drop of D2O to the tube, shake, and re-run. The disappearance of the peaks at >10 ppm confirms they are exchangeable NH/OH protons, validating the assignment.

References

  • Tautomerism of Hydroxypyridines

    • Simig, G. et al. "Tautomerism of 4-hydroxyterpyridine in the solid, solution and gas phases." Journal of the Chemical Society, Perkin Transactions 2, 2000.

  • Solvent Effects on NMR Shifts

    • Abraham, R. J. et al. "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent."[1] Magnetic Resonance in Chemistry, 2006.[1]

  • Spectral Data for Pyrrolo-pyridine Analogs

    • National Institute of Standards and Technology (NIST).[2] "1H-Pyrrolo[2,3-b]pyridine Mass and NMR Data." NIST Chemistry WebBook, SRD 69.

  • Synthesis and Characterization of Dihydro-pyrrolo-pyridines

    • Yu, J. et al. "Synthesis and bioevaluation of 1H-pyrrolo[3,2-c]pyridine derivatives." Beilstein Journal of Organic Chemistry, 2012.

Sources

Validation

A Tale of Two Scaffolds: Unveiling the Contrasting Biological Activities of 5-Azaindole and 5-Azaindoline

A Senior Application Scientist's Guide to Navigating Aromaticity and Saturation in Drug Discovery In the intricate world of medicinal chemistry, the selection of a core scaffold is a decision that profoundly influences t...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Guide to Navigating Aromaticity and Saturation in Drug Discovery

In the intricate world of medicinal chemistry, the selection of a core scaffold is a decision that profoundly influences the biological activity, physicochemical properties, and overall success of a drug candidate. Among the privileged heterocyclic structures, the indole and its bioisosteres, the azaindoles, have proven to be exceptionally fruitful starting points for the development of novel therapeutics, particularly in the realm of kinase inhibition.[1][2][3] This guide delves into a critical, yet often underexplored, comparison: the strategic choice between the aromatic 5-azaindole scaffold and its saturated counterpart, 5-azaindoline.

While direct, head-to-head comparative studies are scarce in the published literature, a deep understanding of the fundamental principles of aromaticity versus saturation allows us to draw compelling and actionable insights. This guide will dissect the inherent structural and electronic differences between these two scaffolds and extrapolate their likely impact on biological activity, supported by established principles in medicinal chemistry and data from related molecular pairs.

The Aromatic Advantage: 5-Azaindole's Role in Target Engagement

The 5-azaindole scaffold, a bioisostere of indole where a carbon atom at the 5-position of the benzene ring is replaced by a nitrogen atom, has been extensively utilized in the design of kinase inhibitors.[4][5] Its planar, aromatic nature is a key contributor to its biological activity, primarily through its ability to engage in specific interactions within the ATP-binding pocket of kinases.

The core strengths of the 5-azaindole scaffold lie in:

  • Hydrogen Bonding: The pyrrolic nitrogen (N-H) acts as a crucial hydrogen bond donor, while the pyridinic nitrogen at the 5-position can serve as a hydrogen bond acceptor. This dual functionality allows for specific and strong interactions with the hinge region of many kinases, mimicking the binding of the adenine moiety of ATP.[4]

  • π-Stacking Interactions: The aromatic system of the 5-azaindole ring can participate in favorable π-π stacking interactions with aromatic amino acid residues, such as phenylalanine and tyrosine, often found in the active sites of proteins.

  • Rigid Conformation: The planarity and rigidity of the bicyclic system provide a well-defined orientation for appended substituents, facilitating optimal interactions with the target protein.

A prime example of the successful application of the azaindole scaffold is in the development of Cdc7 kinase inhibitors. In the search for selective inhibitors, various 5-azaindole derivatives were investigated.[4] Although in some reported cases, the 5-azaindole derivatives were not as active as their indole counterparts, this highlights the subtle yet critical influence of the nitrogen's position on the electronic properties and binding orientation of the molecule.[3]

The Saturation Strategy: The Untapped Potential of 5-Azaindoline

The transition from an aromatic 5-azaindole to a saturated 5-azaindoline scaffold involves the reduction of the pyrrole ring to a pyrrolidine ring. This seemingly simple modification dramatically alters the molecule's three-dimensional structure, flexibility, and physicochemical properties. While less explored as a primary scaffold, the move towards saturation is a growing trend in medicinal chemistry, driven by the desire to improve drug-like properties.

The potential advantages of the 5-azaindoline scaffold include:

  • Improved Physicochemical Properties: Saturation generally leads to increased aqueous solubility and a lower octanol-water partition coefficient (logP), which can translate to better pharmacokinetic profiles, including improved absorption and distribution. In a study comparing an indole-based compound to its four azaindole bioisosteres, all four azaindoles exhibited significantly enhanced solubility (over 25-fold) and metabolic stability.[1] While this is a comparison among aromatic systems, it underscores the impact of nitrogen incorporation, a benefit that would be retained and likely enhanced with saturation.

  • Three-Dimensionality and Novel Interactions: The non-planar, puckered conformation of the pyrrolidine ring in 5-azaindoline provides a three-dimensional architecture that can access different regions of a binding pocket compared to its flat aromatic counterpart. This can lead to novel interactions and potentially improved selectivity for the target protein.

  • Increased Flexibility: The greater conformational flexibility of the 5-azaindoline scaffold can allow for an induced-fit binding to the target, potentially leading to higher affinity.

  • Reduced Metabolic Liability: Aromatic rings can be susceptible to oxidative metabolism by cytochrome P450 enzymes. The saturation of the pyrrole ring in 5-azaindoline removes a potential site of metabolism, which could lead to improved metabolic stability and a longer in vivo half-life.

Comparative Analysis: A Data-Driven Extrapolation

To illustrate the potential differences in biological activity, let's consider a hypothetical scenario based on the well-established principles of medicinal chemistry.

Property5-Azaindole Scaffold5-Azaindoline ScaffoldRationale and Supporting Evidence
Shape & Conformation Planar, rigidNon-planar, flexibleThe aromatic nature of the 5-azaindole enforces a flat geometry, whereas the sp3-hybridized carbons in the 5-azaindoline's pyrrolidine ring lead to a puckered, three-dimensional structure.
Target Interactions Hydrogen bonding (donor & acceptor), π-stackingHydrogen bonding (donor & acceptor), potential for novel hydrophobic interactionsThe 5-azaindole's aromaticity is key for π-stacking. The 5-azaindoline's 3D shape may allow it to access deeper, more hydrophobic pockets.
Solubility Generally lowerGenerally higherSaturation disrupts the planar, crystalline packing of aromatic systems, leading to improved solvation. Azaindoles have already shown improved solubility over indoles.[1]
Metabolic Stability Potentially susceptible to oxidationGenerally more stableAromatic systems are common sites for CYP450-mediated oxidation. Saturation removes this liability.
Typical Applications Kinase inhibitors, GPCR ligandsPotentially CNS-penetrant agents, compounds requiring improved pharmacokineticsThe properties of 5-azaindoline could be advantageous for targets requiring blood-brain barrier penetration.

Experimental Workflows: A Blueprint for Comparison

To empirically validate the hypothesized differences between 5-azaindole and 5-azaindoline scaffolds, a systematic experimental approach is necessary.

Synthesis of 5-Azaindoline from 5-Azaindole

A common method for the reduction of the pyrrole ring in an indole or azaindole is catalytic hydrogenation.

G cluster_0 Reduction of 5-Azaindole 5_Azaindole 5-Azaindole Reaction Reaction Vessel 5_Azaindole->Reaction Catalyst Catalyst (e.g., Pd/C, PtO2) Catalyst->Reaction Solvent Solvent (e.g., EtOH, AcOH) Solvent->Reaction Hydrogen H2 (pressure) Hydrogen->Reaction 5_Azaindoline 5-Azaindoline Reaction->5_Azaindoline

Caption: Workflow for the synthesis of 5-azaindoline.

Step-by-Step Protocol:

  • Dissolution: Dissolve the starting 5-azaindole derivative in a suitable solvent such as ethanol or acetic acid in a high-pressure reaction vessel.

  • Catalyst Addition: Add a catalytic amount of a hydrogenation catalyst, such as palladium on carbon (Pd/C) or platinum oxide (PtO₂).

  • Hydrogenation: Seal the vessel and purge with hydrogen gas. Pressurize the vessel to the desired pressure (typically 50-100 psi) and stir the reaction mixture at room temperature or with gentle heating.

  • Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up: Upon completion, carefully vent the hydrogen gas and filter the reaction mixture through a pad of celite to remove the catalyst.

  • Purification: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography to obtain the desired 5-azaindoline derivative.

Comparative Biological and Physicochemical Assays

A panel of assays should be employed to directly compare the properties of the synthesized 5-azaindole and 5-azaindoline analogs.

G cluster_0 Comparative Evaluation Workflow Scaffolds 5-Azaindole Analog vs. 5-Azaindoline Analog Bio_Activity Biological Activity (e.g., Kinase IC50) Scaffolds->Bio_Activity Solubility Aqueous Solubility Scaffolds->Solubility Lipophilicity LogP/LogD Scaffolds->Lipophilicity Metabolic_Stability Microsomal Stability Assay Scaffolds->Metabolic_Stability Permeability PAMPA/Caco-2 Assay Scaffolds->Permeability Data_Analysis Comparative Data Analysis Bio_Activity->Data_Analysis Solubility->Data_Analysis Lipophilicity->Data_Analysis Metabolic_Stability->Data_Analysis Permeability->Data_Analysis

Caption: Workflow for comparative property assessment.

Key Experimental Protocols:

  • Kinase Inhibition Assay (e.g., IC₅₀ Determination):

    • Prepare serial dilutions of the 5-azaindole and 5-azaindoline compounds.

    • In a microplate, combine the kinase, a fluorescently labeled peptide substrate, and ATP.

    • Add the test compounds to the wells.

    • Incubate the plate to allow the kinase reaction to proceed.

    • Stop the reaction and measure the amount of phosphorylated substrate, typically using a fluorescence-based detection method.

    • Calculate the half-maximal inhibitory concentration (IC₅₀) for each compound.

  • Aqueous Solubility Assay:

    • Add an excess of the test compound to a buffered aqueous solution (e.g., phosphate-buffered saline, pH 7.4).

    • Shake the mixture at a constant temperature for a set period (e.g., 24 hours) to reach equilibrium.

    • Centrifuge the samples to pellet the undissolved solid.

    • Analyze the concentration of the compound in the supernatant by high-performance liquid chromatography (HPLC) with UV detection.

  • Microsomal Stability Assay:

    • Incubate the test compound with liver microsomes (human or other species) and NADPH (a cofactor for metabolic enzymes) at 37°C.

    • Take aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

    • Quench the reaction with a suitable organic solvent (e.g., acetonitrile).

    • Analyze the remaining concentration of the parent compound at each time point by LC-MS.

    • Calculate the in vitro half-life (t₁/₂) of the compound.

Conclusion: A Strategic Choice for Rational Drug Design

The decision to employ a 5-azaindole or a 5-azaindoline scaffold is a nuanced one that should be driven by the specific goals of the drug discovery program. The 5-azaindole, with its aromaticity and defined hydrogen bonding capabilities, remains a powerhouse for achieving high-affinity interactions, particularly in well-defined, planar binding sites such as the ATP pocket of kinases. However, when faced with challenges related to solubility, metabolic stability, or the need to explore a more three-dimensional chemical space, the 5-azaindoline emerges as a compelling, albeit less-trodden, alternative.

As senior application scientists, it is our responsibility to not only understand the established paradigms but also to anticipate the potential of underexplored chemical space. While the literature awaits a direct comparative study of 5-azaindole and 5-azaindoline, the foundational principles of medicinal chemistry provide a strong framework for making informed decisions. By strategically leveraging the distinct properties of both aromatic and saturated scaffolds, we can expand our toolkit for designing the next generation of innovative and effective therapeutics.

References

  • The Azaindole Framework in the Design of Kinase Inhibitors. Molecules. 2014;19(12):19759-19782. Available from: [Link]

  • Azaindole derivatives as potential kinase inhibitors and their SARs elucidation. European Journal of Medicinal Chemistry. 2023;258:115621. Available from: [Link]

  • Design, Synthesis, Anticancer Activities and Comparative Molecular Docking Studies of a Novel Class of 7-Azaindole Analogs as Potent. Indian Journal of Pharmaceutical Education and Research. 2024;58(2):624-636. Available from: [Link]

  • The Azaindole Framework in the Design of Kinase Inhibitors. Molecules. 2014;19(12):19759-19782. Available from: [Link]

  • Synthesis of compounds 21–24 from 5-azaindole. ResearchGate. Available from: [Link]

  • Azaindole Therapeutic Agents. Medicinal Research Reviews. 2021;41(5):2675-2713. Available from: [Link]

  • 5-Bromo-7-azaindole:Synthesis,XRD analysis and solubility under different condition. Journal of Molecular Structure. 2021;1225:129118. Available from: [Link]

  • Azaindole synthesis. Organic Chemistry Portal. Available from: [Link]

  • Bioorganic & Medicinal Chemistry Letters. Bioorganic & Medicinal Chemistry Letters. 2019;29(23):126712. Available from: [Link]

  • Recent Updates on Indole Derivatives as Kinase Inhibitors in the Treatment of Cancer. Anticancer Agents in Medicinal Chemistry. 2023;23(4):404-416. Available from: [Link]

  • Synthesis and biological activities of some indoline derivatives. ResearchGate. Available from: [Link]

  • Recent developments in the synthesis of azaindoles from pyridine and pyrrole building blocks. Organic Chemistry Frontiers. 2021;8(19):5466-5495. Available from: [Link]

  • The Azaindole Framework in the Design of Kinase Inhibitors. Molecules. 2014;19(12):19759-19782. Available from: [Link]

  • Identification and characterization of 7-azaindole derivatives as inhibitors of the SARS-CoV-2 spike-hACE2 protein interaction. European Journal of Medicinal Chemistry. 2023;258:115598. Available from: [Link]

  • Azaindole derivatives as potential kinase inhibitors and their SARs elucidation. European Journal of Medicinal Chemistry. 2023;258:115621. Available from: [Link]

  • The Development of 3-substituted Indolin-2-one Derivatives as Kinase Inhibitors for Cancer Therapy. Bentham Science. Available from: [Link]

  • Azaindole-Based Inhibitors of Cdc7 Kinase: Impact of the Pre-DFG Residue, Val 195. ACS Medicinal Chemistry Letters. 2013;4(3):351-356. Available from: [Link]

  • Special Issue : Indole and Its Bioisosteric Replacements in Medicinal Chemistry. MDPI. Available from: [Link]

  • The Azaindole Framework in the Design of Kinase Inhibitors. ResearchGate. Available from: [Link]

Sources

Comparative

Technical Guide: IR Spectroscopy Characteristic Bands for Pyrrolo[3,2-c]pyridin-4-one Lactam

This technical guide details the IR spectroscopic characterization of the pyrrolo[3,2-c]pyridin-4-one scaffold. It synthesizes experimental data from analogous heterocyclic systems, specific derivative analysis, and fund...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the IR spectroscopic characterization of the pyrrolo[3,2-c]pyridin-4-one scaffold. It synthesizes experimental data from analogous heterocyclic systems, specific derivative analysis, and fundamental vibrational theory to provide a robust reference for drug development professionals.[1]

[1]

Executive Summary & Scaffold Significance

The pyrrolo[3,2-c]pyridin-4-one scaffold (often referred to as 5-azaindolin-4-one or 1,5-dihydro-4H-pyrrolo[3,2-c]pyridin-4-one) is a privileged bicyclic heterocycle in medicinal chemistry.[1] It serves as a bioisostere for purines and indoles, widely utilized in the design of kinase inhibitors (e.g., JAK, MK2) and bromodomain inhibitors.[1]

Unlike the parent 5-azaindole, the 4-one derivative introduces a lactam functionality within the pyridine ring. This creates a critical characterization challenge: distinguishing between the lactam (keto) and lactim (enol) tautomers.[2] Infrared (IR) spectroscopy is the definitive technique for this assessment, offering a rapid, non-destructive method to validate the protonation state and hydrogen-bonding network in the solid state.[1]

Theoretical Framework: The Tautomerism Challenge

The structural integrity of this scaffold relies on the equilibrium between the 4-oxo (lactam) and 4-hydroxy (lactim) forms. In the solid state and polar solvents, the lactam form typically predominates due to favorable intermolecular hydrogen bonding (dimerization).[1]

Tautomer Equilibrium Diagram

The following diagram illustrates the vibrational shifts associated with this equilibrium.

Tautomerism Lactam Lactam Form (Dominant) (NH-C=O) Lactim Lactim Form (Minor) (N=C-OH) Lactam->Lactim Proton Transfer (Solvent Dependent) Dimer H-Bonded Dimer (Solid State Network) Lactam->Dimer Self-Association (Conc. Dependent) Lactam_Sig IR Signature: Strong C=O (~1650 cm⁻¹) Broad NH (~3000 cm⁻¹) Lactam->Lactam_Sig Lactim_Sig IR Signature: No C=O Strong C=N (~1580 cm⁻¹) Sharp OH (~3500 cm⁻¹) Lactim->Lactim_Sig

Figure 1: Spectroscopic differentiation of lactam-lactim tautomers.[1] The lactam form is stabilized by dimerization in the solid state, leading to characteristic broad N-H and intense C=O bands.[1]

Characteristic IR Bands: Detailed Assignment

The following assignments are derived from comparative analysis of 4-pyridone, 5-azaindole, and specific pyrrolo[3,2-c]pyridin-4-one derivatives.

Table 1: Primary Vibrational Modes (Solid State / KBr)
Functional GroupVibration ModeWavenumber (cm⁻¹)IntensityMechanistic Insight
Lactam C=O Stretching (

)
1640 – 1675 Very StrongThe diagnostic band. Lower frequency than typical ketones (1715 cm⁻¹) due to amide resonance and H-bonding.[2] Shifts to ~1690 cm⁻¹ in dilute non-polar solution (monomer).[2]
Lactam N-H Stretching (

)
2800 – 3200 Broad, MediumIndicates strong intermolecular H-bonding (dimerization).[1] A sharp band at ~3400 cm⁻¹ appears only if the N-H is free (dilute solution).[2]
Pyrrole N-H Stretching (

)
3200 – 3450 Sharp/MediumThe N1-H (pyrrole) is less acidic than the lactam N5-H. Often appears as a distinct shoulder or sharp peak above the broad lactam band.[2]
Ring C=C / C=N Stretching (

)
1580 – 1620 StrongCharacteristic skeletal vibrations of the fused bicyclic system.[2] Overlaps with the amide II band.[2]
Amide II Bending (

)
1530 – 1560 MediumCoupled C-N stretch and N-H bending.[2] Disappears or shifts significantly in N-substituted derivatives.[2]
C-N Stretching1240 – 1280 MediumVibrations of the C-N bond connecting the pyrrole and pyridine rings.[2]

Comparative Analysis: Performance vs. Alternatives

To accurately identify the pyrrolo[3,2-c]pyridin-4-one scaffold, one must differentiate it from its isomers and the parent heterocycle.[1]

Table 2: Spectral Comparison with Isomers and Analogs
CompoundStructure TypeKey C=O Band (cm⁻¹)Key N-H / O-H FeaturesDistinguishing Factor
Pyrrolo[3,2-c]pyridin-4-one Target (4-oxo) 1640 – 1675 Broad (2800-3200)Deep C=O shift due to 4-pyridone-like conjugation.[1]
Pyrrolo[2,3-b]pyridin-2-one Isomer (7-azaindolin-2-one)1690 – 1710Broad (2900-3150)Higher C=O freq (Amide resonance is less effective in 5-membered lactam rings).[1]
5-Azaindole Parent (No Oxygen)None Sharp ~3400 (Pyrrole)Absence of C=O .[2] Strong C=C/C=N at ~1600 cm⁻¹.[2]
2-Pyridone Reference Lactam1650 – 1670Broad (2800-3200)Lacks the pyrrole C=C bands (1580-1620) and C-H pyrrole bends.[2]
Oxindole Carbocyclic Analog1690 – 1720BroadHigher C=O freq.[2] Lacks the pyridine ring nitrogen influence.[2]
Comparative Insight

The pyrrolo[3,2-c]pyridin-4-one exhibits a carbonyl stretch that is 20–40 cm⁻¹ lower than its 2-one isomers (like 7-azaindolin-2-one).[1] This is due to the "4-pyridone-like" resonance, which has a significant contribution from the zwitterionic aromatic form, weakening the C=O bond order more effectively than in the 5-membered lactam ring of oxindole analogs.[1]

Experimental Protocols (Self-Validating)

To ensure reproducibility and distinguish tautomers, the following protocol is recommended.

Method A: Solid State Characterization (KBr Pellet)

Best for: Confirming the dominant lactam tautomer and H-bonding network.

  • Preparation: Grind 1–2 mg of the compound with 100 mg of spectroscopic grade KBr (dried at 110°C).

  • Compression: Press at 10 tons for 2 minutes to form a transparent pellet.

  • Acquisition: Scan 4000–400 cm⁻¹, 32 scans, 4 cm⁻¹ resolution.

  • Validation:

    • Pass: Strong band at ~1650 cm⁻¹ (Lactam).[2]

    • Fail: Weak/missing C=O and strong band at ~3500 cm⁻¹ indicates hydrolysis or exclusive lactim trapping (rare in solid state).[2]

Method B: Solution State (Tautomer Equilibrium Study)

Best for: Observing the "free" monomer and potential lactim presence.

  • Solvent: Dissolve compound in anhydrous CHCl₃ or CH₂Cl₂ (non-polar) and DMSO (polar).

  • Cell: Use a CaF₂ liquid cell (0.1 mm path length).

  • Observation:

    • CHCl₃: Expect a shift of the C=O band to higher wavenumber (~1680–1690 cm⁻¹) as H-bonds break.[2] Appearance of sharp N-H at ~3400 cm⁻¹.[2]

    • DMSO: C=O band broadens and shifts to lower wavenumber due to strong solvent-solute H-bonding.[2]

Workflow Diagram: Spectral Assignment Strategy

AssignmentWorkflow Start Unknown Sample Spectrum CheckCO Check 1640-1720 cm⁻¹ region Start->CheckCO HasCO Strong Band Present? CheckCO->HasCO YesCO Lactam Form Confirmed HasCO->YesCO Yes NoCO Lactim or Parent Azaindole HasCO->NoCO No AnalyzeCO Analyze Wavenumber YesCO->AnalyzeCO HighFreq 1690-1720 cm⁻¹ (Likely 2-one isomer) AnalyzeCO->HighFreq LowFreq 1640-1675 cm⁻¹ (Likely 4-one target) AnalyzeCO->LowFreq CheckNH Check 2800-3200 cm⁻¹ LowFreq->CheckNH BroadNH Broad Band? (H-Bonded Dimer) CheckNH->BroadNH

Figure 2: Decision tree for validating the pyrrolo[3,2-c]pyridin-4-one structure via IR.

References

  • National Institute of Standards and Technology (NIST). Infrared Spectra of Heterocycles: 2-Pyridone and Indole Derivatives.[2] NIST Standard Reference Database.[2][3] [Link][1][2]

  • Wang, H., et al. (2019). 4H-Pyrrolo[3,2-c]pyridin-4-one Derivatives.[1] World Intellectual Property Organization, Patent WO2019081486A1.[1] [1][2]

  • Katritzky, A. R., et al. Tautomerism of Heterocycles.[1] Advances in Heterocyclic Chemistry.[2] (General reference for lactam-lactim tautomerism theory in pyridones).

  • PubChem. Compound Summary: 5-Azaindole (1H-pyrrolo[3,2-c]pyridine).[1][2][4][Link][1][2]

Sources

Validation

A Comparative Guide to the Structural Elucidation of 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol: Navigating the Absence of Public X-ray Crystallography Data

For the Attention of: Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the methodologies required for the structural determination of 2,3-dihydro-1H-pyrrolo[3,2-...

Author: BenchChem Technical Support Team. Date: February 2026

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the methodologies required for the structural determination of 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol. As of the latest literature review, a public crystal structure for this specific pyrrolopyridine derivative has not been reported. This document, therefore, serves a dual purpose: firstly, to provide a detailed, practical workflow for obtaining and analyzing its X-ray crystallography data, and secondly, to objectively compare this "gold standard" technique with alternative and complementary analytical methods. The pyrrolopyridine scaffold is a recurring motif in medicinal chemistry, recognized for its diverse biological activities, making unambiguous structural characterization a critical step in drug discovery and development.[1]

Part 1: The Definitive Method — A Practical Guide to Single-Crystal X-ray Crystallography

X-ray crystallography stands as the unequivocal method for determining the three-dimensional atomic arrangement of a molecule in the solid state. It provides precise information on bond lengths, bond angles, and stereochemistry, which is invaluable for understanding structure-activity relationships (SAR). The process, from material synthesis to final data analysis, is a multi-step endeavor requiring careful experimental design.

Principle of the Technique

The fundamental principle of X-ray crystallography involves irradiating a single, well-ordered crystal with a beam of X-rays.[2] The electrons of the atoms within the crystal diffract the X-rays, creating a unique diffraction pattern of spots. By measuring the position and intensity of these spots, a 3D electron density map of the molecule can be reconstructed, and from this, the atomic structure is determined.[2]

Proposed Experimental Workflow

The following outlines a robust, self-validating protocol for determining the crystal structure of 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol.

Step 1: Synthesis and Purification

A plausible synthetic route is essential to obtain high-purity material suitable for crystallization. Drawing inspiration from the synthesis of related heterocyclic systems, a multi-step synthesis can be proposed. For instance, methods for preparing similar pyrrolopyridine cores often involve steps like lactamization, reduction, and salification.[3] The synthesis of various 1H-pyrrolo[2,3-b]pyridine derivatives has been well-documented, often employing cross-coupling reactions like the Suzuki-Miyaura and Buchwald-Hartwig aminations to build the desired molecular complexity.[4][5]

  • Purity is Paramount: The final compound must be purified to the highest possible level (>98%), typically using column chromatography followed by recrystallization. Impurities can inhibit crystal growth or become incorporated into the crystal lattice, leading to poor diffraction quality.

Step 2: Crystallization

Growing single crystals of sufficient size and quality is often the most challenging step. The choice of solvent and technique is critical. For a related compound, 4-(1H-pyrrolo[2,3-b]pyridin-2-yl)pyridine, suitable crystals were grown from a dichloromethane solution layered with hexane at room temperature.[6] This suggests that a solvent/anti-solvent system is a promising approach.

Recommended Crystallization Techniques:

  • Slow Evaporation: Dissolve the purified compound in a suitable solvent (e.g., methanol, ethanol, or ethyl acetate) in a loosely covered vial, allowing the solvent to evaporate slowly over several days.

  • Vapor Diffusion (Hanging Drop or Sitting Drop): A concentrated solution of the compound is placed as a drop on a siliconized cover slip, which is then inverted and sealed over a reservoir containing a solvent in which the compound is less soluble (the precipitant). The slow diffusion of the precipitant vapor into the drop gradually reduces the solubility of the compound, promoting crystallization.

  • Solvent Layering: A solution of the compound is carefully layered with a less dense, miscible anti-solvent. Crystals may form at the interface between the two liquids.

Step 3: Data Collection and Structure Refinement

Once suitable crystals are obtained, X-ray diffraction data can be collected.

  • Instrumentation: Data is typically collected on an automated diffractometer equipped with a CCD area detector, using a specific wavelength of X-ray radiation (e.g., Mo Kα, λ = 0.71073 Å).[7]

  • Data Processing: The collected diffraction images are processed to determine the unit cell dimensions, crystal system, and space group. The intensities of the reflections are integrated and corrected for various experimental factors.[6]

  • Structure Solution and Refinement: The structure is solved using direct methods (e.g., using software like SHELXS) and then refined by full-matrix least-squares on F² (e.g., using SHELXL).[7] This iterative process refines the atomic positions, and thermal parameters to achieve the best fit between the calculated and observed diffraction data.

Expected Data Output and Interpretation

The final output of a successful X-ray crystallography experiment is a Crystallographic Information File (CIF), which contains all the necessary information to describe the crystal structure. This includes:

  • Crystal Data: Unit cell parameters (a, b, c, α, β, γ), space group, and crystal system.

  • Atomic Coordinates: The x, y, and z coordinates for each atom in the asymmetric unit.

  • Bond Lengths and Angles: A detailed table of intramolecular distances and angles.

  • Hydrogen Bonding and Intermolecular Interactions: Information on how the molecules pack together in the crystal lattice.

For a related pyrrolopyridine, the crystal data revealed a triclinic system with specific cell dimensions and intermolecular N-H···N hydrogen bonding that led to the formation of centrosymmetric dimers.[6] Similar hydrogen bonding patterns involving the hydroxyl and pyrrole N-H groups would be anticipated for 2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol.

Workflow for X-ray Crystallography

XRay_Workflow cluster_synthesis Synthesis & Purification cluster_crystal Crystallization cluster_data Data Acquisition & Processing Synthesis Chemical Synthesis Purification Column Chromatography & Recrystallization Synthesis->Purification Crystallization Grow Single Crystals (e.g., Vapor Diffusion) Purification->Crystallization DataCollection X-ray Diffraction Data Collection Crystallization->DataCollection StructureSolution Structure Solution (e.g., SHELXS) DataCollection->StructureSolution Refinement Structure Refinement (e.g., SHELXL) StructureSolution->Refinement FinalStructure Final Structure (CIF) Refinement->FinalStructure Integrated_Workflow cluster_initial Initial Characterization cluster_confirmation Definitive Confirmation Synthesis Synthesis & Purification NMR NMR Spectroscopy (¹H, ¹³C, 2D) Synthesis->NMR MS Mass Spectrometry (HRMS) Synthesis->MS ProposedStructure Proposed Structure NMR->ProposedStructure MS->ProposedStructure XRay X-ray Crystallography ProposedStructure->XRay Computational Computational Modeling ProposedStructure->Computational FinalStructure Validated Structure XRay->FinalStructure Computational->FinalStructure

Sources

Comparative

A Comparative Guide to Purity Validation of Pyrrolo[3,2-c]pyridine Intermediates Using LC-MS

For researchers, scientists, and drug development professionals, establishing the purity of pharmaceutical intermediates is a critical, non-negotiable step in the journey from discovery to clinical application. The pyrro...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, establishing the purity of pharmaceutical intermediates is a critical, non-negotiable step in the journey from discovery to clinical application. The pyrrolo[3,2-c]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. The seemingly minor presence of impurities can lead to significant downstream consequences, including altered biological activity, unforeseen toxicity, and compromised patentability. Therefore, the choice of analytical methodology for purity validation is paramount.

This guide provides an in-depth, objective comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) with alternative analytical techniques for the purity assessment of pyrrolo[3,2-c]pyridine intermediates. We will delve into the causality behind experimental choices, present supporting data, and offer field-proven insights to empower you to make informed decisions for your drug development programs.

The Central Role of Purity in Pyrrolo[3,2-c]pyridine Intermediate Development

Pyrrolo[3,2-c]pyridines, a class of azaindoles, are synthesized through multi-step sequences where the potential for side-reactions and the formation of structurally similar impurities is high. Common impurities can include regioisomers, unreacted starting materials, and degradation products.[1][2][3][4] The accurate identification and quantification of these impurities are mandated by regulatory bodies and are essential for ensuring the safety and efficacy of the final active pharmaceutical ingredient (API).

LC-MS: The Gold Standard for Purity and Impurity Profiling

Liquid Chromatography-Mass Spectrometry (LC-MS) has emerged as the cornerstone of purity validation in the pharmaceutical industry. Its power lies in the coupling of the superior separation capabilities of High-Performance Liquid Chromatography (HPLC) with the highly sensitive and specific detection afforded by mass spectrometry.[5] This combination provides not just a quantitative measure of purity but also crucial structural information about the impurities present.

The Causality Behind LC-MS for Pyrrolo[3,2-c]pyridine Analysis

The basic nitrogen atoms in the pyrrolo[3,2-c]pyridine ring system make these compounds readily ionizable, typically by protonation in the positive ion mode of electrospray ionization (ESI), a common ionization technique in LC-MS. This inherent property makes them ideal candidates for sensitive LC-MS analysis.

A Comparative Analysis of Purity Validation Techniques

While LC-MS is a powerful tool, it is not the only option. A comprehensive understanding of the available analytical arsenal is crucial for selecting the most appropriate method for a given stage of drug development. Here, we compare LC-MS with two robust alternatives: HPLC with Ultraviolet detection (HPLC-UV) and Quantitative Nuclear Magnetic Resonance (qNMR).

FeatureLC-MSHPLC-UVqNMR
Principle Separation by chromatography, detection by mass-to-charge ratio.Separation by chromatography, detection by UV absorbance.Quantification based on the direct proportionality of NMR signal intensity to the number of nuclei.[6][7]
Selectivity Very High: Can distinguish between co-eluting compounds with different masses.Moderate to High: Dependent on the chromophores of the analyte and impurities.High: Relies on unique, non-overlapping signals in the NMR spectrum.
Sensitivity Very High: Capable of detecting trace-level impurities.Moderate: Generally less sensitive than LC-MS.Lower: Requires higher sample concentrations compared to chromatographic methods.
Quantitative Accuracy Good to Excellent: Requires a reference standard for each impurity for precise quantification.Excellent: The workhorse for routine quantitative analysis with appropriate reference standards.[8][9]Excellent: A primary ratio method that can provide highly accurate purity values without a specific reference standard for each impurity.[10]
Structural Information Excellent: Provides molecular weight and fragmentation data for impurity identification.Limited: Provides no structural information beyond the UV spectrum.Excellent: Provides detailed structural information for both the main component and impurities.[11]
Speed Fast: Modern UPLC-MS systems offer rapid analysis times.Fast: Well-established methods can be very rapid.Slower: Longer acquisition times are often required for high precision.
Development Stage Ideal for all stages, especially for impurity identification in early development and for final quality control.Best suited for routine quality control and in-process controls where impurities are known.Invaluable for the certification of reference standards and for orthogonal purity assessment.[12]

Experimental Protocols

A Self-Validating LC-MS Protocol for Pyrrolo[3,2-c]pyridine Intermediate Purity

This protocol is designed to be a self-validating system, incorporating elements of the ICH Q2(R2) guidelines to ensure trustworthiness.[13][14][15][16][17]

1. Sample Preparation:

  • Accurately weigh approximately 1 mg of the pyrrolo[3,2-c]pyridine intermediate.

  • Dissolve in a suitable solvent (e.g., methanol, acetonitrile, or a mixture with water) to a final concentration of 0.1 mg/mL. The choice of solvent should ensure complete dissolution and compatibility with the mobile phase.

  • Filter the sample through a 0.22 µm syringe filter to remove any particulate matter.

2. LC-MS System and Conditions:

  • LC System: A UPLC or HPLC system capable of delivering reproducible gradients.

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is a good starting point for many pyrrolo[3,2-c]pyridine derivatives.

  • Mobile Phase A: 0.1% formic acid in water. The acidic modifier aids in the protonation of the basic nitrogen atoms, leading to better peak shape and ionization efficiency.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A typical starting gradient would be 5-95% B over 10 minutes. This should be optimized to ensure adequate separation of the main peak from all impurities.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 1-5 µL.

  • Mass Spectrometer: An electrospray ionization (ESI) source coupled to a quadrupole, time-of-flight (TOF), or Orbitrap mass analyzer.

  • Ionization Mode: Positive ion mode is typically used for pyrrolo[3,2-c]pyridines.

  • Data Acquisition: Full scan mode to detect all ions, and potentially a data-dependent MS/MS scan to obtain fragmentation data for impurity identification.

3. Data Analysis and Purity Calculation:

  • Integrate the peak area of the main component and all detected impurities in the total ion chromatogram (TIC).

  • Calculate the purity as the percentage of the main peak area relative to the total area of all peaks.

  • Investigate the mass spectra of the impurity peaks to determine their molecular weights and propose potential structures.

dot

Caption: LC-MS workflow for purity validation.

Navigating Analytical Challenges with Pyrrolo[3,2-c]pyridines

The unique chemical nature of pyrrolo[3,2-c]pyridines can present specific analytical challenges.

  • Poor Peak Shape: The basicity of the pyridine nitrogen can lead to tailing peaks on silica-based columns. The use of a mobile phase with a low pH (e.g., containing formic or acetic acid) can mitigate this by ensuring the consistent protonation of the analyte.[1]

  • Co-eluting Impurities: The synthesis of pyrrolo[3,2-c]pyridines can sometimes result in the formation of structural isomers that are difficult to separate chromatographically.[1] In such cases, high-resolution mass spectrometry (HRMS) is invaluable for differentiating between co-eluting species with the same nominal mass but different elemental compositions.

  • On-Column Degradation: Some nitrogen-containing heterocycles can be sensitive to the acidic nature of silica-based columns.[1] If degradation is suspected, using a column with a different stationary phase or a wider pH tolerance may be necessary.

Orthogonal Approaches for Unambiguous Purity Determination

For critical stages of development, such as the certification of a reference standard, relying on a single analytical technique is insufficient. The use of orthogonal methods, which rely on different chemical principles, provides a much higher degree of confidence in the assigned purity value.

A powerful combination is the use of LC-MS for impurity profiling and qNMR for an absolute purity assessment. LC-MS will identify and provide a relative quantification of impurities, while qNMR will give a highly accurate purity value for the main component.[7][12]

For chiral pyrrolo[3,2-c]pyridine intermediates, Supercritical Fluid Chromatography (SFC) is an excellent orthogonal technique for determining enantiomeric purity. SFC often provides superior separation of enantiomers compared to chiral HPLC and is compatible with mass spectrometry.[18][19][20][21]

dot

Method_Selection start Purity Analysis Required is_routine_qc Routine QC of a known intermediate? start->is_routine_qc is_new_impurity New impurity identification needed? is_routine_qc->is_new_impurity No hplc_uv HPLC-UV is_routine_qc->hplc_uv Yes is_chiral Is the intermediate chiral? is_new_impurity->is_chiral No lc_ms LC-MS is_new_impurity->lc_ms Yes is_ref_std Certifying a reference standard? is_chiral->is_ref_std No sfc Chiral SFC is_chiral->sfc Yes is_ref_std->lc_ms No lc_ms_qnmr LC-MS + qNMR is_ref_std->lc_ms_qnmr Yes qnmr qNMR

Caption: Decision tree for analytical method selection.

Conclusion

The validation of purity for pyrrolo[3,2-c]pyridine intermediates is a multifaceted task that requires a deep understanding of the available analytical techniques. While LC-MS stands out for its unparalleled combination of separation, sensitivity, and structural elucidation capabilities, a truly robust purity assessment strategy often involves the intelligent application of orthogonal techniques like HPLC-UV and qNMR. By carefully considering the specific requirements of the analytical challenge at hand and adhering to the principles of method validation outlined in guidelines such as ICH Q2(R2), researchers can ensure the quality and integrity of their pharmaceutical intermediates, paving the way for the successful development of new medicines.

References

  • ICH Q2(R2) Validation of Analytical Procedures. MasterControl. [Link]

  • Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration. [Link]

  • ICH Q2(R2) Guide: Analytical Method Validation Explained. IntuitionLabs.ai. [Link]

  • ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency. [Link]

  • Validation of Analytical Procedures Q2(R2). International Council for Harmonisation. [Link]

  • Determining and reporting purity of organic molecules: Why qNMR. ResearchGate. [Link]

  • qNMR: A Powerful and Affordable Tool for Purity/Potency Determination. YouTube. [Link]

  • Enantiomeric separation of privileged scaffold derivatives in early drug discovery using chiral SFC. The Analytical Scientist. [Link]

  • Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. ACS Publications. [Link]

  • Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. [Link]

  • SFC for chiral separations in bioanalysis. PubMed. [Link]

  • Performance comparison of chlorinated chiral stationary phases in supercritical fluid chromatography for separation of selected pyrrolidone derivatives. ResearchGate. [Link]

  • Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. Selvita. [Link]

  • Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. Chromatography Online. [Link]

  • Synthesis of pyrrolo[3,4-c]pyridine-1,3-diones (5-azaphthalimides) (microreview). ResearchGate. [Link]

  • An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. MDPI. [Link]

  • Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. National Center for Biotechnology Information. [Link]

  • Novel Indole–Thiazole Derivative Containing a p-Nitro Substituent (CS03): Validation of an HPLC-UV Quantification Method. ACS Omega. [Link]

  • Determination of Indole Alkaloids and Highly Volatile Compounds in Rauvolfia verticillata by HPLC–UV and GC–MS. Oxford Academic. [Link]

  • Recent Advances in the Synthesis and Biological Activity of Pyrrolo[2,3-c]pyridines. Molbank. [Link]

  • An efficient RP-HPLC method for UV/mass triggered purification of bis-thiazol-2-amine derivatives. SpringerLink. [Link]

  • Optimization and Scaling up of the Azaindole Derivatives Synthesis. ResearchGate. [Link]

Sources

Validation

A Comparative Guide to the Potency of 4-Hydroxy vs. 4-Amino 5-Azaindoline Derivatives as Kinase Inhibitors

In the landscape of medicinal chemistry, the 5-azaindoline scaffold has emerged as a privileged structure, particularly in the design of potent kinase inhibitors. The strategic introduction of substituents at the 4-posit...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of medicinal chemistry, the 5-azaindoline scaffold has emerged as a privileged structure, particularly in the design of potent kinase inhibitors. The strategic introduction of substituents at the 4-position of this heterocyclic core can significantly modulate the compound's interaction with the target protein, thereby influencing its potency and selectivity. This guide provides a comprehensive comparison of 4-hydroxy and 4-amino 5-azaindoline derivatives, delving into the nuanced structure-activity relationships (SAR) that govern their biological activity. Drawing upon key experimental findings, we will explore the underlying physicochemical properties and binding interactions that contribute to the differential potency of these two classes of compounds.

The Critical Role of the 4-Position Substituent

The 4-position of the 5-azaindoline ring system is strategically located to interact with the hinge region of many protein kinases, a critical area for ATP binding. The nature of the substituent at this position—specifically, a hydroxyl (-OH) group versus an amino (-NH2) group—can profoundly alter the hydrogen bonding capacity, electronic properties, and overall conformation of the molecule, leading to distinct pharmacological profiles.

The azaindole framework, a bioisostere of indole, is a well-established scaffold in the development of kinase inhibitors.[1] The introduction of a nitrogen atom into the indole's benzene ring can fine-tune the molecule's physicochemical properties, such as pKa, hydrogen bonding capacity, and metabolic stability, which in turn affects interactions with biological targets.[1] While various azaindole isomers have been explored in drug discovery, this guide will focus on the 5-azaindoline core and the specific influence of 4-position substituents.[1]

Comparative Potency: A Data-Driven Analysis

While a direct head-to-head comparison of 4-hydroxy and 4-amino 5-azaindoline derivatives against the same kinase target is not extensively documented in a single study, we can synthesize findings from various research endeavors focused on the broader azaindole scaffold to infer the potential impact of these substituents. For the purpose of this guide, we will extrapolate from studies on related azaindole derivatives to highlight the expected differences in potency.

Derivative Class Key Physicochemical Properties Expected Impact on Potency Supporting Rationale
4-Hydroxy-5-azaindoline - Hydrogen bond donor and acceptor- Weakly acidic proton- Can influence ring electronics through resonancePotency is highly target-dependent. The hydroxyl group can form crucial hydrogen bonds with the kinase hinge region. The acidity and steric bulk are important considerations.The hydroxyl group can participate in key hydrogen bonding interactions, as seen in various kinase inhibitors.[2] Its ability to act as both a donor and acceptor provides versatility in binding.
4-Amino-5-azaindoline - Hydrogen bond donor- Basic nitrogen can be protonated- Can influence ring electronics through resonanceCan exhibit high potency, particularly when the basicity of the amino group is optimal for forming strong ionic and hydrogen bonds with acidic residues in the ATP-binding pocket.4-amino substituted azaindoles have been identified as potent inhibitors for various targets, such as Factor VIIa.[3] The basicity of the amino group is a critical parameter for activity.

Mechanistic Insights: The "Why" Behind the Potency

The observed differences in potency between 4-hydroxy and 4-amino 5-azaindoline derivatives can be attributed to their distinct interactions at the molecular level.

Hydrogen Bonding and Electrostatic Interactions

The ATP-binding site of kinases typically features a "hinge" region with amino acid residues that act as hydrogen bond donors and acceptors.

  • 4-Hydroxy Derivatives: The hydroxyl group can act as both a hydrogen bond donor (from the -OH proton) and an acceptor (via the oxygen lone pairs). This dual nature allows for flexible interactions with the kinase hinge. The orientation of the hydroxyl group and its interplay with neighboring functionalities are critical for establishing a high-affinity binding mode.

  • 4-Amino Derivatives: The amino group primarily functions as a hydrogen bond donor. However, its basicity allows for potential protonation under physiological conditions, enabling a strong ionic interaction with acidic residues like aspartate in the active site. This salt bridge formation can significantly enhance binding affinity and, consequently, inhibitory potency.

The following diagram illustrates the potential hydrogen bonding interactions of 4-hydroxy and 4-amino 5-azaindoline derivatives within a generic kinase ATP-binding site.

G cluster_0 Kinase Hinge Region cluster_1 4-Hydroxy-5-azaindoline cluster_2 4-Amino-5-azaindoline Hinge_Acceptor Acceptor (e.g., C=O) Hinge_Donor Donor (e.g., N-H) 4-OH 4-OH Hinge_Donor->4-OH H-bond (acceptor) 4-OH->Hinge_Acceptor H-bond (donor) Azaindoline_N-H N-H Azaindoline_N-H->Hinge_Acceptor H-bond (donor) 4-NH2 4-NH2 4-NH2->Hinge_Acceptor H-bond (donor) Azaindoline_N-H_2 N-H Azaindoline_N-H_2->Hinge_Acceptor H-bond (donor)

Potential Hydrogen Bonding Interactions

Experimental Protocols for Potency Determination

To empirically determine and compare the potency of 4-hydroxy and 4-amino 5-azaindoline derivatives, a series of well-established biochemical and cellular assays are employed.

Kinase Inhibition Assay (Biochemical)

This assay directly measures the ability of a compound to inhibit the enzymatic activity of the target kinase.

Step-by-Step Methodology:

  • Reagent Preparation:

    • Prepare a stock solution of the purified recombinant kinase in an appropriate assay buffer.

    • Prepare a stock solution of the kinase-specific substrate (e.g., a peptide or protein).

    • Prepare a stock solution of ATP, often radiolabeled ([γ-³²P]ATP or [γ-³³P]ATP) for detection.

    • Prepare serial dilutions of the test compounds (4-hydroxy and 4-amino 5-azaindoline derivatives) in DMSO.

  • Assay Reaction:

    • In a 96-well or 384-well plate, add the kinase, substrate, and test compound to the assay buffer.

    • Initiate the kinase reaction by adding ATP.

    • Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a specific duration.

  • Detection and Quantification:

    • Stop the reaction (e.g., by adding a stop solution or spotting onto a phosphocellulose membrane).

    • Separate the phosphorylated substrate from the unreacted radiolabeled ATP.

    • Quantify the amount of incorporated phosphate using a scintillation counter or phosphorimager.

  • Data Analysis:

    • Plot the percentage of kinase inhibition against the logarithm of the compound concentration.

    • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of the inhibitor required to reduce enzyme activity by 50%).

The following workflow diagram illustrates the key steps in a typical kinase inhibition assay.

G Start Start Reagent_Prep Reagent Preparation (Kinase, Substrate, ATP, Compounds) Start->Reagent_Prep Assay_Setup Assay Setup (Plate with Kinase, Substrate, Compound) Reagent_Prep->Assay_Setup Reaction_Initiation Initiate Reaction (Add ATP) Assay_Setup->Reaction_Initiation Incubation Incubation (Controlled Temperature and Time) Reaction_Initiation->Incubation Reaction_Stop Stop Reaction Incubation->Reaction_Stop Detection Detection of Phosphorylation Reaction_Stop->Detection Data_Analysis Data Analysis (IC50 Determination) Detection->Data_Analysis End End Data_Analysis->End

Kinase Inhibition Assay Workflow
Cellular Potency Assay

This assay assesses the ability of a compound to inhibit the target kinase within a cellular context, providing a more physiologically relevant measure of potency.

Step-by-Step Methodology:

  • Cell Culture:

    • Culture a relevant cell line that expresses the target kinase and exhibits a kinase-dependent phenotype (e.g., proliferation).

  • Compound Treatment:

    • Seed the cells in 96-well plates and allow them to adhere overnight.

    • Treat the cells with serial dilutions of the test compounds for a defined period (e.g., 72 hours).

  • Cell Viability/Proliferation Measurement:

    • Assess cell viability using a colorimetric assay such as MTT or a fluorescence-based assay like CellTiter-Glo®.

  • Data Analysis:

    • Plot the percentage of cell growth inhibition against the logarithm of the compound concentration.

    • Determine the GI₅₀ (concentration for 50% growth inhibition) or IC₅₀ value.

Conclusion and Future Directions

The choice between a 4-hydroxy and a 4-amino substituent on the 5-azaindoline scaffold is a critical decision in the design of potent kinase inhibitors. While both moieties can engage in crucial hydrogen bonding interactions with the kinase hinge region, the basicity of the amino group offers the potential for additional, potent ionic interactions. The ultimate determination of which substituent confers superior potency is highly dependent on the specific topology and amino acid composition of the target kinase's ATP-binding pocket.

Future research should focus on systematic, head-to-head comparisons of 4-hydroxy and 4-amino 5-azaindoline derivatives against a panel of clinically relevant kinases. Such studies, combining robust biochemical and cellular assays with structural biology and computational modeling, will provide a clearer understanding of the SAR and guide the rational design of next-generation kinase inhibitors with enhanced potency and selectivity. The development of such targeted therapies holds immense promise for the treatment of a wide range of diseases, from cancer to inflammatory disorders.

References

  • Diaz, J. L., et al. (2014). Pharmacophore Identification and Structure–Activity Relationship Analysis of a Series of Substituted Azaindoles as Inhibitors of Trypanosoma brucei. Journal of Medicinal Chemistry, 57(15), 6447-6460. [Link]

  • Lee, W., et al. (2016). Synthesis and evaluation of a series of 4-azaindole-containing p21-activated kinase-1 inhibitors. Bioorganic & Medicinal Chemistry Letters, 26(16), 4056-4060. [Link]

  • van den Hurk, R., et al. (2019). Comprehensive structure-activity-relationship of azaindoles as highly potent FLT3 inhibitors. Bioorganic & Medicinal Chemistry, 27(5), 692-699. [Link]

  • Koovits, P. J., et al. (2020). Structure-activity relationship of 4-azaindole-2-piperidine derivatives as agents against Trypanosoma cruzi. Bioorganic & Medicinal Chemistry Letters, 30(1), 126779. [Link]

  • Hebbe, S., et al. (2016). Structure-Activity Relationship of Azaindole-Based Glucokinase Activators. Journal of Medicinal Chemistry, 59(4), 1595-1611. [Link]

  • Mérour, J. Y., et al. (2014). The Azaindole Framework in the Design of Kinase Inhibitors. Molecules, 19(12), 19935-19979. [Link]

  • Mérour, J. Y., et al. (2014). The Azaindole Framework in the Design of Kinase Inhibitors. Molecules, 19(12), 19935-19979. [Link]

  • Di Donato, M., et al. (2018). New indole and 7-azaindole derivatives as protein kinase inhibitors. Tesi di dottorato. [Link]

  • Michalik, M., et al. (2025). Hydrogen Bonding in Chloro- and Hydroxy-7-Azaindoles: Insights from X-Ray, Vibrational Spectroscopy, and DFT Studies. Molecules, 30(23), 4525. [Link]

  • Kumar, A., et al. (2024). Design, Synthesis, Anticancer Activities and Comparative Molecular Docking Studies of a Novel Class of 7-Azaindole Analogs as Potent. Indian Journal of Pharmaceutical Education and Research, 58(2), 624-636. [Link]

  • Regan, J., et al. (2003). Design and synthesis of 4-azaindoles as inhibitors of p38 MAP kinase. Bioorganic & Medicinal Chemistry Letters, 13(20), 3521-3525. [Link]

  • Emami, S., et al. (2018). Synthesis and biological evaluation of 4-amino-5-cinnamoylthiazoles as chalcone-like anticancer agents. European Journal of Medicinal Chemistry, 145, 545-556. [Link]

  • Fang, G., et al. (2023). Azaindole derivatives as potential kinase inhibitors and their SARs elucidation. European Journal of Medicinal Chemistry, 258, 115621. [Link]

  • Michalik, M., et al. (2025). Hydrogen Bonding in Chloro- and Hydroxy-7-Azaindoles: Insights from X-Ray, Vibrational Spectroscopy, and DFT Studies. Molecules, 30(23), 4525. [Link]

  • Bibian, M., et al. (2013). Optimized 4,5-Diarylimidazoles as Potent/Selective Inhibitors of Protein Kinase CK1δ and Their Structural Relation to p38α MAPK. Journal of Medicinal Chemistry, 56(11), 4545-4557. [Link]

  • Salem, B., et al. (2006). Potent 4-amino-5-azaindole factor VIIa inhibitors. Bioorganic & Medicinal Chemistry Letters, 16(17), 4567-4570. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol

Disclaimer: A specific Safety Data Sheet (SDS) for 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol was not located in available databases. The following procedural guide is synthesized from safety data for structurally similar...

Author: BenchChem Technical Support Team. Date: February 2026

Disclaimer: A specific Safety Data Sheet (SDS) for 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol was not located in available databases. The following procedural guide is synthesized from safety data for structurally similar pyrrolopyridine and pyridine-based compounds. Pyridine and its derivatives are generally considered hazardous, flammable, and toxic.[1][2] Therefore, 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol and any materials contaminated with it must be managed as hazardous waste. It is imperative to consult with your institution's Environmental Health and Safety (EHS) department for guidance specific to your location and facilities, as local, state, and federal regulations must be followed.[1]

Core Principles: Hazard Assessment and Risk Mitigation

As a novel heterocyclic compound, 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol lacks extensive toxicological data. However, its core structure, a fusion of a pyrrole and a pyridine ring, provides a basis for a conservative risk assessment. Pyridine itself is harmful if swallowed, inhaled, or in contact with skin, and can cause serious eye damage.[3] Derivatives can cause skin, eye, and respiratory irritation.[4][5] Therefore, it is prudent to assume this compound exhibits similar hazards.

Assumed Hazard Classifications:

  • Acute Toxicity (Oral, Dermal, Inhalation)

  • Skin Irritation/Corrosion

  • Serious Eye Damage/Irritation

  • Specific Target Organ Toxicity

This assessment mandates that all handling and disposal operations are conducted with the primary goal of preventing exposure and environmental release.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling the compound or its waste, ensure a complete set of appropriate PPE is worn. The selection of PPE is not merely a checklist; it is a critical system designed to prevent chemical contact through all potential routes of exposure.

PPE ComponentSpecificationRationale & Causality
Hand Protection Chemical-resistant nitrile or butyl rubber gloves.[1]The pyridine structure is a small, polar organic molecule. Nitrile gloves offer good resistance to a wide range of chemicals, including many acids, oils, and solvents, making them a robust choice for incidental contact.[6][7] For prolonged handling, butyl rubber or Viton® may be preferable. Always check the manufacturer's specific chemical resistance chart.[8]
Eye Protection ANSI Z87.1-rated safety glasses with side shields or chemical splash goggles.[1]Prevents accidental splashes from reaching the eyes. Given the potential for serious eye irritation from pyridine derivatives, goggles provide a more complete seal and are recommended when handling larger quantities or preparing waste containers.[9]
Body Protection Standard flame-resistant laboratory coat.Protects skin and personal clothing from contamination due to minor spills and aerosolized particles.[2]
Respiratory Use only within a certified chemical fume hood.A fume hood is the primary engineering control to prevent the inhalation of potentially harmful vapors or aerosols.[10] This is critical as the inhalation toxicity of this specific compound is unknown.

Emergency Procedures: Managing Spills

Accidents can occur despite careful planning. A swift and correct response is vital to mitigating risks.

For Small Spills (Manageable by Lab Personnel):

  • Alert & Isolate: Alert personnel in the immediate area.

  • Contain: Cover the spill with a non-combustible absorbent material like vermiculite, sand, or earth.[2][10] Do not use combustible materials such as paper towels as the primary absorbent.

  • Collect: Using non-sparking tools, carefully scoop the absorbed material into a designated, pre-labeled hazardous waste container.

  • Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

  • Report: Inform your lab supervisor and EHS department of the incident.

For Large Spills:

  • Evacuate: Immediately evacuate the area.

  • Alert: Activate the nearest fire alarm and notify your institution's emergency response line and EHS department.

  • Secure: If safe to do so, close the door to the affected area to contain vapors.

  • Assemble: Meet at your designated assembly point.

Systematic Disposal Protocol for 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol

The proper disposal of this compound is a multi-step process that ensures safety and regulatory compliance from the moment it is deemed waste until its final removal by EHS professionals.

DisposalWorkflow cluster_generation Waste Generation Point cluster_classification Step 1: Classification & Segregation cluster_containment Step 2: Containment & Labeling cluster_storage Step 3: Accumulation & Storage cluster_disposal Step 4: Final Disposal gen Unwanted 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol (Pure, Solutions, Contaminated Items) classify Classify as Hazardous Chemical Waste gen->classify segregate Segregate from Incompatible Waste (e.g., strong oxidizers, acids) classify->segregate container Select Compatible, Leak-Proof Container with Secure Lid segregate->container labeling Affix 'Hazardous Waste' Label. List ALL constituents & percentages. container->labeling saa Store in Designated Satellite Accumulation Area (SAA) labeling->saa containment Place in Secondary Containment saa->containment log Log additions to the container containment->log pickup Schedule Waste Pickup with EHS Department log->pickup

Caption: Disposal workflow for 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol.

Step-by-Step Methodologies

1. Waste Identification and Segregation:

  • Classification: As soon as the material is no longer needed, it is classified as hazardous waste.[11] This includes the pure compound, solutions, reaction mixtures, and grossly contaminated labware.

  • Segregation: Do not mix this waste stream with others.[12] Pyridine derivatives can react exothermically with acids and are incompatible with strong oxidizing agents.[13] Keep this waste stream separate to prevent dangerous reactions.

2. Container Selection and Labeling:

  • Container: Use a robust, leak-proof container with a screw-top cap that is compatible with organic chemicals (e.g., high-density polyethylene or glass).[11] Ensure the container is in good condition.

  • Labeling: Immediately affix a "Hazardous Waste" label, available from your EHS department.[12]

    • Clearly write the full chemical name: "Waste 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol".

    • If it is a solution, list all components and their approximate percentages (e.g., "Methanol: 90%, 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-4-ol: 10%"). Chemical formulas or abbreviations are not acceptable.[11]

    • Fill in the generator's name and lab location.

3. Accumulation and Storage:

  • Location: Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[12] This area must be at or near the point of generation and under the control of the lab personnel.

  • Secondary Containment: Place the primary waste container inside a larger, chemically resistant secondary container (like a plastic tub) to contain any potential leaks.[12]

  • Closure: Keep the container closed at all times except when adding waste.[11]

4. Disposal of Contaminated Materials and Empty Containers:

  • Contaminated Solids: Items such as gloves, absorbent pads, and pipette tips that are contaminated with the compound should be collected in a separate, clearly labeled solid hazardous waste container.[14]

  • Empty Containers: A container that held the pure compound is not considered "empty" until it has been triple-rinsed with a suitable solvent (e.g., methanol or ethanol).[11][15]

    • The first two rinsates must be collected and disposed of as hazardous waste in your liquid waste container.[11]

    • After the third rinse and air-drying in a fume hood, the original labels must be completely defaced or removed. The container can then typically be disposed of in the normal trash or glass disposal box.[15] Always confirm this procedure with your EHS department.

5. Arranging for Final Disposal:

  • Once the container is full or you are finished generating this type of waste, schedule a pickup with your institution's EHS department.[11] Do not pour any amount of this chemical down the drain.[10] Waste pyridine and its derivatives are typically disposed of via high-temperature incineration by a licensed hazardous waste facility.[16]

References

  • Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Production, Import, Use, and Disposal of Pyridine.
  • BenchChem. (2025). Safe Disposal of Pyridine-2,6-d2: A Comprehensive Guide for Laboratory Professionals.
  • BenchChem. (2025). Safe Disposal of Pyridine, 3-((benzylthio)methyl)-: A Procedural Guide.
  • Post Apple Scientific. (2024). 12 Safety Precautions To Follow When Handling Pyridine.
  • Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Pyridine Tox Profile.
  • University of Wisconsin–Madison. (n.d.). Chapter 7 Chemical Disposal Procedures.
  • Microflex. (n.d.). Chemical Resistance Guide for Microflex® Latex and Nitrile Gloves.
  • AK Scientific, Inc. (n.d.). Safety Data Sheet: 1H-Pyrrolo[2,3-c]pyridine, 7-chloro-4-methoxy-, hydrochloride (1:1).
  • ChemicalBook. (2025). 3-METHYL-1H-PYRROLO[3,2-C]PYRIDINE - Safety Data Sheet.
  • The University of Chicago Environmental Health and Safety. (n.d.). Hazardous Waste Disposal Procedures.
  • Fisher Scientific. (2025). Safety Data Sheet: 6,7-Dihydro-5H-pyrrolo[3,4-b]pyridine.
  • Lehigh University Campus Safety Division. (n.d.). Hazardous Waste Disposal Procedures Handbook.
  • YourGloveSource.com. (2018). Chemical Resistant Gloves: What's the Best Choice for Your Job.
  • Fluorochem. (2024). Safety Data Sheet: 1H-Pyrrolo[2,3-b]pyridine, 1-acetyl- (9CI).
  • KISHIDA CHEMICAL CO., LTD. (n.d.). Safety Data Sheet: Pyridine.
  • Wellbefore. (2025). Best Nitrile Chemical Resistant Gloves for Labs, Factories, and More: Your Ultimate Guide.
  • U.S. Environmental Protection Agency (EPA). (n.d.). 2,3-dihydro-1H-pyrrolo[3,4-c]pyridine - Exposure Predictions.
  • Northwestern University Research Safety. (2023). Hazardous Waste Disposal Guide.
  • Northwestern University Office for Research Safety. (n.d.). Hazardous Waste Disposal Guide.
  • Bergamot. (n.d.). Nitrile Gloves Chemical Resistance Guide.
  • Advanced ChemBlocks. (n.d.). 2,3-dihydro-1H-pyrrolo[3,2-b]pyridine hydrochloride.
  • BLD Pharmatech. (n.d.). Safety Data Sheet: tert-Butyl 3-iodo-1H-pyrrolo[2,3-b]pyridine-1-carboxylate.
  • Gloves By Web. (n.d.). Gloves Chemical Resistance Chart.
  • National Oceanic and Atmospheric Administration (NOAA). (n.d.). PYRIDINE - CAMEO Chemicals.
  • MilliporeSigma. (n.d.). Hazard and Precautionary Statements.
  • Advanced ChemBlocks. (n.d.). 2,3-Dihydro-1H-pyrrolo[3,4-c]pyridine.
  • Sigma-Aldrich. (n.d.). 2,3-Dihydro-1H-pyrrolo[2,3-c]pyridine.
  • Fisher Scientific. (2023). Safety Data Sheet: Pyrrole.
  • MDPI. (n.d.). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives.
  • PubChem. (n.d.). 2,3-dihydro-1H-pyrrolo(3,4-c)pyridine.
  • WIPO Patentscope. (2020). 2,3-DIHYDRO-1H-PYRROLO[3,4-C]PYRIDIN-1-ONE DERIVATIVES AS HPK1 INHIBITORS FOR THE TREATMENT OF CANCER.
  • PubMed. (1990). Synthesis and pharmacological evaluation of perhydropyrrolo [3,4-c]pyridine derivatives.
  • Sigma-Aldrich. (n.d.). 1H-Pyrrolo[2,3-b]pyridin-4-ol.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.